Phosphomycin calcium

• CAS: 25992-22-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Phosphomycin Calcium on Bacterial Cell Walls

Introduction: Re-evaluating a Classic Antibiotic in the Era of Resistance

The rising tide of antimicrobial resistance necessitates a renewed focus on existing antibiotics with unique mechanisms of action. Phosphomycin, a phosphonic acid derivative discovered in 1969, represents a compelling case.[1][2] Its distinct mode of action, which involves the inhibition of the initial step in peptidoglycan biosynthesis, sets it apart from many other classes of antibiotics and results in a general lack of cross-resistance.[3][4] This guide provides a comprehensive technical overview of the molecular interactions between phosphomycin and the bacterial cell wall, with a specific focus on the role of the calcium salt in its formulation and a discussion of the primary mechanisms of bacterial resistance.

The Core Mechanism: Irreversible Inhibition of MurA

Phosphomycin exerts its bactericidal effect by targeting and irreversibly inactivating the enzyme UDP-N-acetylglucosamine enolpyruvyl transferase, commonly known as MurA.[4][5] This enzyme is critical for bacterial survival as it catalyzes the first committed step in the biosynthesis of peptidoglycan, the primary structural component of the bacterial cell wall.[5][6][7] The integrity of the peptidoglycan layer is essential for maintaining the shape of the bacterial cell and protecting it from osmotic lysis.[8]

The inhibitory action of phosphomycin is a result of its structural similarity to phosphoenolpyruvate (PEP), the natural substrate of the MurA enzyme.[4][9] This molecular mimicry allows phosphomycin to enter the active site of MurA.[4] Once inside, the highly reactive epoxide ring of the phosphomycin molecule is subjected to a nucleophilic attack by a key cysteine residue (Cys115 in E. coli) within the enzyme's active site.[3][10] This attack leads to the opening of the epoxide ring and the formation of a covalent bond between the antibiotic and the enzyme.[4][9] This irreversible modification of MurA effectively blocks the binding of PEP and halts the synthesis of UDP-N-acetylmuramic acid, a crucial precursor for peptidoglycan production.[4][5] The disruption of cell wall synthesis ultimately leads to a loss of structural integrity and bacterial cell death.[5][11]

Visualizing the Inhibition of Peptidoglycan Synthesis

The following diagram illustrates the initial steps of peptidoglycan biosynthesis and the specific point of inhibition by phosphomycin.

Caption: Phosphomycin inhibits the MurA enzyme, blocking the formation of EP-UNAG.

Cellular Uptake: A Tale of Two Transporters

For phosphomycin to reach its cytoplasmic target, MurA, it must first traverse the bacterial cell membrane. This entry is not a passive process but is actively facilitated by two specific transport systems: the glycerol-3-phosphate transporter (GlpT) and the hexose phosphate transporter (UhpT).[12][13] These transporters normally function to import essential nutrients, glycerol-3-phosphate and hexose phosphates respectively, into the cell.[13] Phosphomycin effectively hijacks these systems to gain entry into the bacterial cytoplasm.[5] The reliance on these specific transporters is a critical aspect of phosphomycin's activity and, as will be discussed later, a key factor in the development of resistance.[12] It's important to note that the presence and activity of these transporters can vary between bacterial species. For instance, in Pseudomonas aeruginosa, GlpT appears to be the sole transporter for phosphomycin.[14][15]

Diagram of Phosphomycin Cellular Uptake

Caption: Phosphomycin enters the bacterial cell via GlpT and UhpT transporters.

The Role of the Calcium Salt: Enhancing Stability and Solubility

Phosphomycin is commercially available in several salt forms, including phosphomycin calcium, phosphomycin tromethamine, and phosphomycin disodium for intravenous use.[2][16] The calcium salt is specifically utilized for oral formulations.[17][18] The primary purpose of formulating phosphomycin as a calcium salt is to improve its stability and solubility, which are crucial for effective oral administration.[17] While the tromethamine salt generally exhibits better bioavailability, the calcium salt formulation remains a viable option for the treatment of urinary tract infections.[16][19] The bactericidal action of phosphomycin is attributed to the phosphomycin anion itself; the accompanying cation (calcium, in this case) primarily influences the pharmacokinetic properties of the drug.[19]

Mechanisms of Resistance: How Bacteria Fight Back

Despite its efficacy, bacterial resistance to phosphomycin can and does occur. The primary mechanisms of resistance can be categorized into three main areas:

• Impaired Drug Uptake: This is the most frequently observed mechanism of phosphomycin resistance in clinical isolates.[3][12] Mutations in the genes encoding the GlpT and UhpT transporters, or in the regulatory genes that control their expression, can lead to reduced permeability of the bacterial cell membrane to phosphomycin.[12][20] If the antibiotic cannot efficiently enter the cell, it cannot reach its target, MurA, rendering it ineffective.[3]

• Enzymatic Inactivation: Some bacteria have acquired genes that encode for enzymes capable of inactivating phosphomycin.[1] These enzymes, designated as FosA, FosB, FosC, and FosX, modify the phosphomycin molecule, typically by opening the epoxide ring, which is essential for its antibacterial activity.[1] These resistance genes are often located on plasmids, which can facilitate their transfer between bacteria.[21]

• Target Modification: Although less common in clinical settings, mutations in the murA gene can alter the structure of the MurA enzyme, specifically at the Cys115 binding site.[12] These modifications can prevent phosphomycin from binding to its target while still allowing the enzyme to retain its normal function, thus conferring resistance.[12][20]

Logical Flow of Resistance Mechanisms

Caption: Three primary mechanisms contribute to phosphomycin resistance.

Experimental Protocols for Assessing Phosphomycin Activity

To investigate the mechanism of action of phosphomycin, a series of well-established experimental protocols can be employed. These assays provide quantitative data on the antibiotic's efficacy and its specific interaction with the MurA enzyme.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This is a fundamental assay to determine the susceptibility of a bacterial strain to phosphomycin.

Methodology:

• Prepare Bacterial Inoculum: Culture the bacterial strain of interest (e.g., E. coli) in a suitable broth medium to a standardized turbidity (e.g., 0.5 McFarland standard).

• Prepare Serial Dilutions: Create a series of twofold dilutions of phosphomycin calcium in a 96-well microtiter plate using cation-adjusted Mueller-Hinton broth.

• Inoculate Plate: Add a standardized volume of the bacterial inoculum to each well of the microtiter plate. Include a positive control (bacteria, no antibiotic) and a negative control (broth only).

• Incubate: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of phosphomycin in which no visible bacterial growth is observed.

Protocol 2: MurA Enzyme Activity Assay

This biochemical assay directly measures the inhibitory effect of phosphomycin on the MurA enzyme. The activity of MurA is typically monitored by detecting the release of inorganic phosphate (Pi) during the enzymatic reaction.[22][23]

Methodology:

• Reagent Preparation:

  • Purified MurA enzyme.

  • Substrates: UDP-N-acetylglucosamine (UNAG) and phosphoenolpyruvate (PEP).

  • Assay buffer (e.g., Tris-HCl with MgCl2).[23]

  • Phosphomycin calcium solution.

  • Phosphate detection reagent (e.g., Malachite Green).[23]

• Inhibitor Pre-incubation: In a microplate, combine the MurA enzyme, assay buffer, and varying concentrations of phosphomycin calcium. Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.[24]

• Initiate Reaction: Add the substrates (UNAG and PEP) to each well to start the enzymatic reaction.

• Incubate: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).[22]

• Stop Reaction and Detect Phosphate: Add the phosphate detection reagent to stop the reaction and allow for color development.

• Measure Absorbance: Read the absorbance at the appropriate wavelength (e.g., ~650 nm for Malachite Green).[22]

• Data Analysis: Calculate the percentage of MurA inhibition for each phosphomycin concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[7]

Workflow for MurA Inhibition Assay

Caption: Step-by-step workflow for the MurA enzyme inhibition assay.

Quantitative Data Summary

The following table presents hypothetical data from the described experimental protocols to illustrate the expected outcomes.

Experiment	Bacterial Strain	Parameter	Value
MIC Determination	E. coli (Wild-Type)	MIC	4 µg/mL
MIC Determination	E. coli (GlpT/UhpT Mutant)	MIC	>256 µg/mL
MurA Inhibition Assay	-	IC50	0.5 µM

Conclusion: A Timeless Mechanism with Enduring Relevance

Phosphomycin's unique mechanism of action, centered on the irreversible inhibition of the MurA enzyme, continues to make it a valuable tool in the fight against bacterial infections, particularly in an era of widespread resistance to other antibiotic classes. Its ability to circumvent common resistance pathways highlights the importance of targeting novel and essential steps in bacterial physiology. A thorough understanding of its interaction with the bacterial cell wall, the role of its various salt formulations, and the mechanisms by which bacteria develop resistance is crucial for its effective clinical use and for guiding the development of future antimicrobial agents that may target this same critical pathway.

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• Kurabayashi, K., & Tanimoto, K. (2015). Elevated Expression of GlpT and UhpT via FNR Activation Contributes to Increased Fosfomycin Susceptibility in Escherichia coli under Anaerobic Conditions. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

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• Castañeda-García, A., & Blázquez, J. (2009). The Glycerol-3-Phosphate Permease GlpT Is the Only Fosfomycin Transporter in Pseudomonas aeruginosa. Journal of Bacteriology. Retrieved from [Link]

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Biosynthetic Pathway of Phosphomycin Calcium in Streptomyces: A Technical Guide

The following technical guide details the biosynthetic pathway of Phosphomycin (Fosfomycin) in Streptomyces, specifically focusing on the unique enzymatic mechanisms of the fom gene cluster and the downstream processing required to produce the calcium salt form.

Executive Summary

Phosphomycin (Fosfomycin) is a broad-spectrum phosphonate antibiotic that inhibits the peptidoglycan biosynthesis enzyme MurA.[1][2][3] While produced by both Pseudomonas and Streptomyces species, the biosynthetic routes differ significantly.[2][4] This guide focuses on the Streptomyces pathway (e.g., S. fradiae, S. wedmorensis), which is distinguished by a unique "cytidylyl-shunt" mechanism required for the stereoselective methylation of the phosphonate core. The final pharmaceutical form, Phosphomycin Calcium, is generated via downstream chemical processing of the fermentation broth, as the biological system produces the free acid/salt anion.

Molecular Mechanistics: The Streptomyces Biosynthetic Pathway[3]

Unlike the Pseudomonas pathway, which utilizes a citrate-synthase-like mechanism, Streptomyces employs a high-energy cytidylyl-activated intermediate to facilitate the thermodynamically challenging methylation step.

The Thermodynamic Hurdle: C-P Bond Formation

The pathway initiates with the formation of the carbon-phosphorus (C-P) bond, a step common to all phosphonate natural products but thermodynamically unfavorable.

• Enzyme: Fom1 (PEP Mutase domain).[3]

• Mechanism: Fom1 catalyzes the rearrangement of Phosphoenolpyruvate (PEP) to Phosphonopyruvate (PnPy) .[3] The equilibrium heavily favors PEP (>500:1), requiring efficient consumption of PnPy by the subsequent decarboxylation step to drive the flux forward.

The Decarboxylation & Reduction

• Step 2 (Decarboxylation): Fom2 (Phosphonopyruvate decarboxylase) converts PnPy to Phosphonoacetaldehyde (PnAA) .[3] This irreversible loss of CO₂ acts as the thermodynamic sink for the pathway.

• Step 3 (Reduction): FomC (Phosphonoacetaldehyde reductase) reduces PnAA to 2-Hydroxyethylphosphonate (HEP) using NADH/NADPH.

The "Cytidylyl-Shunt" (The Streptomyces Differentiator)

This is the critical divergence point. To methylate the unreactive carbon chain stereospecifically, Streptomyces activates HEP with a nucleotide handle.

• Step 4 (Activation): Fom1 (Bifunctional: C-terminal Nucleotidyltransferase domain) consumes CTP to convert HEP into 2-HEP-CMP (Cytidylyl-2-hydroxyethylphosphonate).

• Step 5 (Radical Methylation): Fom3 (Radical SAM Methyltransferase) utilizes a [4Fe-4S] cluster and Cobalamin (B12) to methylate the activated intermediate. It converts 2-HEP-CMP to 2-HPP-CMP (Cytidylyl-2-hydroxypropylphosphonate). The cytidine moiety anchors the substrate, allowing precise stereochemical addition of the methyl group.

• Step 6 (Hydrolysis): FomD hydrolyzes the CMP moiety, releasing (S)-2-Hydroxypropylphosphonate (HPP) and CMP.

The Epoxidation (Warhead Assembly)

• Enzyme: Fom4 (also known as HppE ).[5]

• Mechanism: This non-heme iron-dependent enzyme catalyzes a dehydrogenative epoxidation. Unlike typical P450 epoxidations that insert oxygen into an alkene, HppE removes two hydrogen atoms from the saturated HPP substrate to close the epoxide ring, forming Fosfomycin .

• Cofactor Note: While often described as an oxidase, mechanistic studies suggest HppE functions optimally as a peroxidase using H₂O₂ to drive the high-valent iron intermediate (Fe(IV)=O).[3]

Self-Resistance

The producer organism protects itself using kinases:

• FomA: Phosphorylates Fosfomycin to Fosfomycin-monophosphate.[6][7][8]

• FomB: Phosphorylates the monophosphate to Fosfomycin-diphosphate.[6][7] These phosphorylated forms do not bind to the target enzyme MurA.

Pathway Visualization

The following diagram illustrates the molecular flow within Streptomyces, highlighting the critical enzymes and the cytidylyl activation loop.

Caption: The Streptomyces-specific fosfomycin pathway featuring the unique CMP-activation shunt (yellow nodes) mediated by Fom1 and Fom3.

Downstream Processing: Production of Phosphomycin Calcium[11]

The biological pathway yields fosfomycin in the fermentation broth. The "Calcium" form is a result of chemical post-processing (downstream processing). The calcium salt is preferred for oral formulations due to improved stability and bioavailability compared to the sodium salt.

Process Workflow

• Fermentation: Cultivation of S. fradiae in phosphate-limited media (to induce pho regulon and fom cluster).

• Clarification: Removal of biomass via centrifugation or rotary vacuum filtration.

• Adsorption/Ion Exchange: The broth is passed through strongly basic anion exchange resins (e.g., Dowex 1x2) to capture the anionic fosfomycin.

• Elution: Elution with dilute NaCl or acetate buffers.

• Salt Formation (Calcium):

  • The eluate (often converted to the disodium salt first) is reacted with Calcium Chloride (CaCl₂) or Calcium Hydroxide (Ca(OH)₂) .

  • Stoichiometry: 1 mol Calcium per 1 mol Fosfomycin (or 1:2 depending on pH and specific hydrate target).

  • Crystallization: Controlled addition of methanol or ethanol, or heating to 50-60°C followed by slow cooling, precipitates the Phosphomycin Calcium Monohydrate .

Industrial Crystallization Protocol (Example)

Parameter	Specification	Purpose
Precursor	Fosfomycin Disodium Solution	Purified eluate from ion exchange.
Reagent	CaCl₂ (Anhydrous)	Source of Ca²⁺ ions.
pH Control	7.0 – 8.5	Critical for correct salt polymorph formation.
Temperature	50°C → 10°C	Slow cooling ramp to promote large crystal growth.
Solvent	Water/Methanol (1:3)	Anti-solvent reduces solubility of the Ca-salt.
Yield Target	>85%	Recovery of active pharmaceutical ingredient (API).

References

• Biosynthesis of Fosfomycin via Transient Cytidylylation. Source:Science / NIH PubMed Central Context: Defines the unique Streptomyces "shunt" involving Fom1, Fom3, and FomD.

• Structure and Reactivity of HppE (Fom4). Source:PNAS Context: Detailed mechanism of the non-heme iron epoxidation step.[3]

• Characterization of FomA and FomB Resistance Genes. Source:Antimicrobial Agents and Chemotherapy Context: Explains the self-resistance phosphorylation mechanism.[7]

• Industrial Preparation of Fosfomycin Calcium. Source:Google Patents (CN106986892A) Context: Protocols for the chemical conversion of fosfomycin to its calcium salt.[9]

• Divergent Pathways in Pseudomonas vs Streptomyces. Source:Journal of Bacteriology Context: Comparative analysis confirming the lack of the cytidylyl-shunt in Pseudomonas.

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Technical Whitepaper: In Vitro Antibacterial Spectrum and Profiling of Fosfomycin Calcium

Topic: In Vitro Antibacterial Spectrum of Fosfomycin Calcium Content Type: Technical Whitepaper Audience: Researchers, scientists, and drug development professionals

Executive Summary

Fosfomycin calcium (calcium [(2R,3S)-3-methyloxiran-2-yl]phosphonate) is the oral salt formulation of fosfomycin, a phosphonic acid epoxide antibiotic characterized by its unique mechanism of action and lack of cross-resistance with other antimicrobial classes. While the calcium salt facilitates oral bioavailability, the in vitro antibacterial activity is mediated solely by the dissociated fosfomycin anion.

This guide provides a rigorous technical analysis of the in vitro spectrum of fosfomycin, emphasizing the critical methodological requirements for accurate susceptibility testing (specifically Glucose-6-Phosphate supplementation) and delineating the divergence in potency between wild-type uropathogens and multidrug-resistant (MDR) systemic isolates.

Mechanistic Foundation: Action and Transport

Mechanism of Action (MurA Inhibition)

Fosfomycin acts as a phosphoenolpyruvate (PEP) analogue.[1] It irreversibly inhibits the cytosolic enzyme UDP-N-acetylglucosamine enolpyruvyl transferase (MurA) . By covalently binding to the active site cysteine (Cys115 in E. coli), fosfomycin blocks the first committed step of peptidoglycan biosynthesis—the condensation of UDP-GlcNAc with PEP to form UDP-GlcNAc-enoylpyruvate. This inhibition leads to bacterial cell lysis.

Active Transport Systems

Unlike many antibiotics that diffuse passively, fosfomycin requires active transport to enter the bacterial cytoplasm.

• GlpT System: Constitutively expressed; transports glycerol-3-phosphate.

• UhpT System: Inducible; transports hexose phosphates (e.g., glucose-6-phosphate).[2]

Critical Note for In Vitro Testing: The expression of UhpT is induced by glucose-6-phosphate (G6P). Standard media (Mueller-Hinton) lacks sufficient G6P, leading to poor uptake and false resistance signals. Therefore, supplementation with G6P is a mandatory variable in all valid in vitro protocols.

Visualizing the Pathway

The following diagram illustrates the entry mechanisms and the specific enzymatic blockade.

Figure 1: Mechanism of cellular entry via GlpT/UhpT transporters and irreversible inhibition of MurA.

Methodological Framework: Standardization & Integrity

The Calcium Salt vs. The Active Moiety

Researchers must distinguish between the pharmaceutical form and the test substance:

• Fosfomycin Calcium: Poorly water-soluble (~50 mg/mL).[3] Used in oral formulations.[4][5][6][7][8]

• Fosfomycin Disodium: Highly water-soluble (>500 mg/mL). Used as the reference standard for in vitro susceptibility testing (Agar Dilution/Broth Microdilution).

Protocol Directive: Do not use Fosfomycin Calcium powder directly for preparing stock solutions for MIC testing unless specific dissolution steps (acidification) are validated. Use Fosfomycin Disodium reference powder to ensure accurate molar concentrations of the active fosfomycin anion.

The Glucose-6-Phosphate (G6P) Mandate

Both CLSI (M100) and EUCAST guidelines mandate the addition of 25 µg/mL Glucose-6-Phosphate to the test medium (Agar or Broth).

• Without G6P: UhpT remains dormant; MIC values increase artificially (false resistance).

• With G6P: Mimics the physiological environment (e.g., urine) where phosphated sugars are present, inducing transport.

Validated Experimental Workflow (Agar Dilution)

Agar dilution is the "Gold Standard" for fosfomycin. Automated systems and Etest often show high error rates due to diffusion variability and colony regrowth within inhibition zones.

Figure 2: Gold-standard Agar Dilution workflow emphasizing the critical G6P supplementation step.

Antibacterial Spectrum Analysis

Fosfomycin exhibits a broad spectrum, but its potency is highly species-dependent. It is most effective against uropathogens.

Quantitative Data Summary (MIC50/90)

The following table synthesizes data from global surveillance studies (e.g., ECO-SENS, US-SENTRY) utilizing CLSI/EUCAST methodologies.

Organism	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility Profile	Notes
Gram-Negative
Escherichia coli (Wild Type)	1	4	Highly Susceptible	Primary target for oral therapy.
E. coli (ESBL-producing)	2	8	Susceptible	Retains activity despite Beta-lactamase.
Klebsiella pneumoniae	32	>128	Variable/Resistant	Often carries chromosomal fosA.
Proteus mirabilis	2	32	Susceptible	Generally susceptible.
Pseudomonas aeruginosa	64	128	Variable	Intrinsic resistance common via fosA.[4]
Enterobacter spp.	32	64	Intermediate	Inducible resistance possible.
Gram-Positive
Staphylococcus aureus (MSSA)	2	4	Highly Susceptible	Excellent potency.
S. aureus (MRSA)	4	8	Susceptible	No cross-resistance with Beta-lactams.
Enterococcus faecalis	32	64	Susceptible	Good urinary efficacy.
Enterococcus faecium	64	>128	Variable	Often higher MICs than E. faecalis.

Spectrum Nuances

• The Klebsiella Gap: Unlike E. coli, Klebsiella species frequently possess a chromosomal fosA gene (glutathione S-transferase) that degrades fosfomycin, leading to higher baseline MICs.

• MRSA Utility: Fosfomycin is one of the few oral agents (as the calcium salt) that retains potent in vitro activity against community-acquired MRSA, although clinical indications are primarily limited to UTIs in many regions.

Resistance Landscape

Resistance to fosfomycin occurs via three primary pathways. Understanding these is crucial for interpreting in vitro failures.

• Transport Impairment (Chromosomal): Mutations in glpT or uhpT prevent drug uptake. This is the most common mechanism selected in vitro but carries a high biological fitness cost, reducing pathogenicity.

• Target Modification (Chromosomal): Mutations in murA (Cys115Asp) reduce fosfomycin binding affinity.

• Enzymatic Modification (Plasmid/Chromosomal): The fos gene family (fosA, fosB, fosC) encodes metalloenzymes that open the epoxide ring of fosfomycin, rendering it inactive. FosA is prevalent in Gram-negatives (Pseudomonas, Klebsiella); FosB is found in Gram-positives (Staphylococci).

Figure 3: Primary mechanisms of intrinsic and acquired fosfomycin resistance.

Synergistic Interactions

In vitro checkerboard and time-kill studies demonstrate that fosfomycin frequently acts synergistically with other antibiotic classes, restoring activity against MDR pathogens.

• Beta-Lactams (Carbapenems/Cephalosporins): Synergy is observed in >70% of in vitro tests against MRSA and Pseudomonas. Mechanism: Fosfomycin alters cell wall structure, enhancing Beta-lactam entry or binding.

• Aminoglycosides: Synergistic against Enterococci and Staphylococci.

• Polymyxins (Colistin): Synergistic against carbapenem-resistant Klebsiella pneumoniae (KPC producers).

Clinical Implication: While Fosfomycin Calcium is a single-agent oral therapy for UTIs, these synergistic profiles support the use of IV fosfomycin (disodium) in combination therapies for systemic MDR infections.

References

• Clinical and Laboratory Standards Institute (CLSI). (2024).[7] Performance Standards for Antimicrobial Susceptibility Testing.[6][8] 34th Edition. M100.[9]

• Falagas, M. E., et al. (2016). "Fosfomycin."[3][4][5][6][7][10][11][12][13][14][15] Clinical Microbiology Reviews, 29(2), 321–347.

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2023).[6][7] Breakpoint tables for interpretation of MICs and zone diameters. Version 13.0.

• Castanheira, M., et al. (2020). "Fosfomycin Resistance Mechanisms in Enterobacterales: An Increasing Threat?" Frontiers in Microbiology, 11, 584693.

• Hirsch, E. B., et al. (2015). "In vitro activity of fosfomycin and colistin against blaKPC-producing Klebsiella pneumoniae." Journal of Antimicrobial Chemotherapy, 70(12), 3269–3273.

• Silver, L. L. (2017). "Fosfomycin: Mechanism and Resistance."[4][12][15] Cold Spring Harbor Perspectives in Medicine, 7(2), a025262.

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• 3. Fosfomycin calcium (MK-0955) | Bacterial | CAS 26016-98-8 | Buy Fosfomycin calcium (MK-0955) from Supplier InvivoChem [invivochem.com]
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• 15. researchgate.net [researchgate.net]

Molecular Target of Phosphomycin Calcium in Gram-Negative Bacteria: A Technical Guide

Executive Summary

This technical guide analyzes the molecular pharmacology of Phosphomycin (Fosfomycin) Calcium, focusing on its interaction with the peptidoglycan synthesis enzyme MurA (UDP-N-acetylglucosamine enolpyruvyl transferase). While the calcium salt formulation dictates the pharmacokinetic profile (oral bioavailability and intestinal absorption), the pharmacodynamic target remains the intracellular MurA enzyme.

This document details the irreversible inhibition mechanism, the critical role of active transport systems (GlpT/UhpT) in Gram-negative efficacy, and provides validated protocols for experimental verification.

Part 1: The Molecular Intercept (MurA)

The Target: UDP-N-acetylglucosamine enolpyruvyl transferase (MurA)

Fosfomycin acts as a "suicide substrate" for MurA, an essential cytosolic enzyme that catalyzes the first committed step in bacterial cell wall biosynthesis.[1][2][3][4]

• Physiological Role: MurA transfers the enolpyruvate moiety from phosphoenolpyruvate (PEP) to the 3'-hydroxyl group of UDP-N-acetylglucosamine (UDP-GlcNAc).[1][5] This reaction generates UDP-N-acetylmuramic acid (UDP-MurNAc), the anchor precursor for peptidoglycan.

• Mechanism of Inhibition: Fosfomycin is a structural analogue of PEP .[6]

  • It enters the active site of MurA.[1][3][4]

  • Instead of the normal enzymatic transfer, the epoxide ring of fosfomycin undergoes a nucleophilic attack by the thiol group of a conserved cysteine residue (Cys115 in E. coli).

  • This forms a stable, covalent thioether bond, irreversibly inactivating the enzyme.

The Gram-Negative Challenge: Intracellular Access

Unlike many antibiotics that diffuse through porins, Fosfomycin requires active transport to reach lethal cytosolic concentrations. This is the rate-limiting step for efficacy against Gram-negative bacteria.

• GlpT System: The glycerol-3-phosphate transporter.[4][7][8][9][10] Constitutively expressed but repressed by GlpR; induced by glycerol-3-phosphate.[7]

• UhpT System: The hexose phosphate transporter.[7][8][10] Induced by extracellular Glucose-6-Phosphate (G6P) .

• Clinical Consequence: The requirement for G6P to induce UhpT is why susceptibility testing (MIC) must be supplemented with G6P. Without it, the bacteria appear falsely resistant because the drug cannot enter the cell.

Visualization: Mechanism of Action & Transport

The following diagram illustrates the dual-transport entry and the competitive inhibition at the MurA active site.

Caption: Figure 1. Dual-entry transport mechanism (GlpT/UhpT) and irreversible covalent inhibition of MurA Cys115 by Fosfomycin.

Part 2: Experimental Validation Protocols

To validate MurA as the target or to screen for resistance, two primary methodologies are standardized: the biochemical Malachite Green Assay and the microbiological G6P-Supplemented MIC .

Protocol A: MurA Inhibition Assay (Biochemical)

This assay measures the release of inorganic phosphate (Pi) during the conversion of UDP-GlcNAc and PEP to UDP-MurNAc. Fosfomycin inhibits this release.[1]

Reagents:

• Purified E. coli MurA enzyme (1-5 nM final).

• Substrates: UDP-GlcNAc (200 µM) and PEP (100 µM).[11]

• Detection: Malachite Green Phosphate Detection Kit.

Workflow:

• Pre-incubation (Critical): Incubate MurA with Fosfomycin (various concentrations) for 15–30 minutes at 37°C.

  • Reasoning: Fosfomycin is a slow-binding covalent inhibitor. Without pre-incubation, IC50 values will be artificially high (less potent).

• Substrate Addition: Add UDP-GlcNAc and PEP to initiate the reaction.[11]

• Reaction: Incubate for 15 minutes at 37°C.

• Termination: Add Malachite Green reagent to quench the reaction.

• Readout: Measure Absorbance at 620–650 nm.

• Calculation: Compare Pi release against a standard curve.

Protocol B: MIC Determination (CLSI Standard)

Standard broth microdilution often fails for Fosfomycin due to variable G6P levels in media. Agar Dilution is the Gold Standard.[12]

Workflow:

• Media Prep: Mueller-Hinton Agar.

• Supplementation: Add Glucose-6-Phosphate (G6P) to a final concentration of 25 µg/mL .

  • Causality: This induces the UhpT transporter, mimicking the physiological environment of the urinary tract where G6P is present, ensuring the drug can enter the bacteria.

• Inoculum: Standard 10^4 CFU/spot.

• Incubation: 16-20 hours at 35°C.

• Breakpoint (E. coli): Susceptible ≤ 64 µg/mL; Resistant ≥ 256 µg/mL (CLSI M100).

Part 3: Data Summary & Resistance Profiles

Resistance Mechanisms

Resistance in Gram-negatives is rarely due to target modification (MurA mutation) because MurA is essential and mutations often incur a high fitness cost.

Mechanism	Gene Target	Effect	Prevalence in E. coli
Transport Loss	glpT or uhpT	Prevents drug entry into cytoplasm.	High (Primary mechanism)
Target Modification	murA (Cys115)	Prevents covalent binding of Fosfomycin.[1]	Low (High fitness cost)
Enzymatic Modification	fosA (Metallozyme)	Opens the epoxide ring (glutathione-dependent).	Moderate (Plasmid-mediated)
Target Overexpression	murA	Titrates out the drug (increased copy number).	Low

Comparative Pharmacokinetics (Salt Forms)

While the target is identical, the salt form impacts how the drug reaches the systemic circulation.

Parameter	Fosfomycin Calcium (Oral)	Fosfomycin Tromethamine (Oral)	Fosfomycin Disodium (IV)
Bioavailability	12% – 37%	33% – 44%	100%
Solubility	Low (Saturable absorption)	High	High
Primary Use	Pediatric/GI infections	Uncomplicated UTI	Systemic MDR infections

Visualization: Assay Logic

The following diagram details the logic flow for the Malachite Green validation assay.

Caption: Figure 2. Workflow for spectrophotometric validation of MurA inhibition using Malachite Green.

References

• Silver, L. L. (2017). Fosfomycin: Mechanism and Resistance.[3][6][8][9][10][13][14][15] Cold Spring Harbor Perspectives in Medicine.

• Clinical and Laboratory Standards Institute (CLSI). (2023). M100: Performance Standards for Antimicrobial Susceptibility Testing.

• Falagas, M. E., et al. (2016).[6] Fosfomycin.[3][6][7][8][9][10][12][16][17][18][19] Clinical Microbiology Reviews.

• Castanheira, M., et al. (2020). Fosfomycin Resistance Mechanisms in Enterobacterales. mBio.

• Reeves, D. S. (1994). Fosfomycin trometamol.[6][20] Journal of Antimicrobial Chemotherapy.

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• 5. Identification and Biochemical Characterization of Pyrrolidinediones as Novel Inhibitors of the Bacterial Enzyme MurA - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Whitepaper: Fosfomycin Calcium – Chemical Architecture, Pharmacology, and Analytical Characterization

Topic: Fosfomycin Calcium Chemical Structure and Properties Content Type: In-Depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fosfomycin calcium (calcium [(2R,3S)-3-methyloxiran-2-yl]phosphonate monohydrate) represents a unique class of epoxide-phosphonate antibiotics. Unlike the highly water-soluble tromethamine salt used for single-dose oral therapy, the calcium salt is engineered for multi-dose pediatric and adult formulations where controlled absorption and palatability are critical. This guide dissects the compound’s stereochemical rigidity, the kinetic stability of its epoxide ring, and the specific analytical challenges posed by its lack of a UV chromophore.

Chemical Architecture and Stereochemistry

Structural Configuration

Fosfomycin is a structural analogue of phosphoenolpyruvate (PEP) .[1] The calcium salt exists typically as a monohydrate. The core pharmacophore is the epoxide ring, which is essential for its mechanism of action.

• IUPAC Name: Calcium [(2R,3S)-3-methyloxiran-2-yl]phosphonate monohydrate.[2]

• Stereochemistry: The molecule possesses two chiral centers at C1 and C2. The biologically active isomer is the (-)-(1R, 2S) configuration (also denoted as cis-1,2-epoxypropylphosphonic acid).

• Epoxide Ring Strain: The three-membered oxirane ring introduces significant angle strain (~60° bond angles), making the C1 carbon highly electrophilic. This reactivity is precisely tuned; it is stable enough to survive formulation but reactive enough to covalently bind to the active site of the target enzyme (MurA).

Calcium Coordination

In the solid state, the calcium ion coordinates with the phosphonate oxygen atoms and water molecules, forming a polymeric network. This coordination significantly reduces the hygroscopicity compared to the disodium salt, enhancing physical stability in powder formulations but simultaneously reducing aqueous solubility.

Physicochemical Properties[2][3][4][5][6][7]

The choice of the calcium salt over the tromethamine or disodium salts is dictated by the balance between stability, taste masking, and bioavailability.

Table 1: Physicochemical Profile of Fosfomycin Calcium[1][4]

Property	Specification / Characteristic	Implication for Development
Molecular Formula	C₃H₅CaO₄P · H₂O	Stoichiometry affects potency calc.
Molecular Weight	194.1 g/mol (Monohydrate)	--
Solubility (Water)	Slightly soluble (~30 mg/mL)	Slower dissolution rate than tromethamine salt.
pH (0.4% Solution)	8.1 – 9.6	Alkaline pH helps stabilize the acid-labile epoxide.
pKa	pKa₁ ≈ 2.5, pKa₂ ≈ 6.5 (Acid form)	Ionized at physiological pH.
Hygroscopicity	Low	Suitable for granules/suspensions.
Stability	Acid-labile	Epoxide hydrolysis occurs rapidly at pH < 3.0.

Stability and Degradation

The primary degradation pathway is the acid-catalyzed hydrolysis of the epoxide ring to form the inactive glycol metabolite, (1,2-dihydroxypropyl)phosphonic acid .

• Mechanism: Protonation of the epoxide oxygen increases the electrophilicity of the ring carbons, leading to nucleophilic attack by water.

• Formulation Strategy: Oral suspensions often buffer the microenvironment or rely on the salt's inherent alkalinity to prevent gastric degradation before absorption.

Mechanism of Action (MoA)

Fosfomycin is a "suicide substrate" that inhibits the first committed step of peptidoglycan synthesis.

The MurA Pathway

The target enzyme is UDP-N-acetylglucosamine enolpyruvyl transferase (MurA) .[3][4]

• Mimicry: Fosfomycin mimics the structure of PEP, the natural substrate.

• Entry: It enters the bacterial cell via active transport systems: GlpT (glycerol-3-phosphate transporter) and UhpT (hexose phosphate transporter).

• Irreversible Inhibition: Inside the active site of MurA, the thiol group of Cysteine-115 acts as a nucleophile, attacking the C1 carbon of the fosfomycin epoxide ring.

• Covalent Bond: This opens the ring and forms a stable covalent thioether adduct, permanently inactivating the enzyme and blocking cell wall synthesis.

Visualization: MurA Signaling & Inhibition Pathway

Figure 1: Mechanism of Action.[3] Fosfomycin exploits active transport to enter the cell and irreversibly alkylates MurA, halting cell wall construction.

Biopharmaceutical Considerations

The calcium salt exhibits distinct pharmacokinetics compared to the tromethamine salt.

• Bioavailability: The oral bioavailability of fosfomycin calcium is approximately 20–30% , significantly lower than the tromethamine salt (~35–40%). This is due to the calcium salt's lower solubility and the "common ion effect" in the calcium-rich environment of the intestine, which depresses dissolution.

• Absorption Window: Absorption occurs primarily in the duodenum and jejunum via a saturable carrier-mediated process (likely the phosphate transport system).

• Clinical Implication: While tromethamine is preferred for "single-dose" UTI treatments due to high peak concentrations, fosfomycin calcium is utilized for chronic or pediatric courses where a milder Cmax profile is desired to minimize gastrointestinal intolerance.

Analytical Characterization

Analyzing fosfomycin is challenging because the molecule lacks a UV chromophore .[5] Standard UV-Vis detection is ineffective. The authoritative method (aligned with British Pharmacopoeia and EP) utilizes Refractive Index (RI) detection.

Protocol: HPLC Assay with Refractive Index Detection

Objective: Quantify Fosfomycin Calcium content and detect impurities (diol form).

Reagents & Equipment:

• Column: Aminopropyl (NH₂) bonded silica (e.g., Zorbax NH2), 250 mm x 4.6 mm, 5 µm.

• Mobile Phase: 80 mM Potassium Dihydrogen Phosphate (KH₂PO₄).

  • Preparation: Dissolve 10.89 g KH₂PO₄ in 1000 mL HPLC-grade water. Do not adjust pH (typically ~4.6).

• Detector: Differential Refractive Index (RID).

• Temperature: Column and Detector maintained at 35°C (Critical for RI baseline stability).

• Flow Rate: 1.0 mL/min.[6]

Step-by-Step Methodology:

• System Equilibration: Purge the RI detector reference cell with the mobile phase. Equilibrate the column for at least 2 hours until the baseline is strictly flat. RI detectors are highly sensitive to thermal drift.

• Standard Preparation: Dissolve Fosfomycin Calcium Reference Standard in the mobile phase to a concentration of roughly 20 mg/mL.

  • Note: High concentration is required due to the low sensitivity of RI detection.

• Sample Preparation: Accurately weigh Fosfomycin Calcium sample; dissolve in mobile phase to match standard concentration.

• Injection: Inject 10–20 µL.

• Elution: Fosfomycin elutes as a single peak. The impurity (1,2-dihydroxypropyl phosphonate) will elute separately if present (usually earlier on amino columns).

• Calculation: Use external standard calibration.

Alternative Modern Approach (HPLC-ELSD)

For higher sensitivity or impurity profiling, Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is preferred over RI.

• Mobile Phase: Acetonitrile : Water (containing 15mM Octylamine as ion-pairing agent).

• Advantage: Allows gradient elution (impossible with RI) and higher sensitivity for trace impurities.

Visualization: Analytical Workflow Logic

Figure 2: Analytical Strategy. The lack of UV absorbance necessitates Refractive Index (RI) or Aerosol-based (ELSD) detection methods.

References

• European Directorate for the Quality of Medicines. (2023). Fosfomycin Calcium Monograph 1329. European Pharmacopoeia (Ph.[6] Eur.) 11th Edition.

• Popovic, G., et al. (2022).[7] Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol. Scientia Pharmaceutica.

• Michalopoulos, A. S., et al. (2011). Fosfomycin: old antibiotic, new applications. International Journal of Infectious Diseases.

• PubChem. (n.d.). Fosfomycin Calcium Compound Summary. National Center for Biotechnology Information.

• Patel, S. S., et al. (1997). Fosfomycin tromethamine.[1][8][9] A review of its antibacterial activity, pharmacokinetic properties and therapeutic efficacy. Drugs.

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• 4. Structural and chemical aspects of resistance to the antibiotic, fosfomycin, conferred by FosB from Bacillus cereus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fosfomycin assay by HPLC with DAD detector - Chromatography Forum [chromforum.org]
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Engineering the Next Generation of Phosphomycin Calcium Derivatives: Overcoming Bioavailability and Resistance in Early-Stage Research

Abstract

Phosphomycin (fosfomycin) is experiencing a clinical renaissance as a critical countermeasure against multidrug-resistant (MDR) Gram-negative and Gram-positive pathogens. However, its oral formulation, fosfomycin calcium, is severely limited by erratic and low bioavailability (12–37%) 1. This technical whitepaper outlines the early-stage research paradigms for engineering fosfomycin calcium derivatives. By focusing on prodrug architectures to bypass saturable active transport and structural modifications to evade FosA-mediated enzymatic resistance, we provide a comprehensive, self-validating framework for modern drug development professionals.

The Pharmacological Bottleneck of Fosfomycin Calcium

Fosfomycin is a highly polar, low-molecular-weight (138 g/mol ) phosphonic acid derivative that acts as a phosphoenolpyruvate (PEP) analogue [[1]](). It exerts its bactericidal effect by irreversibly inhibiting UDP-N-acetylglucosamine enolpyruvyl transferase (MurA), an essential enzyme in the first committed step of peptidoglycan biosynthesis 2.

While fosfomycin tromethamine is the standard oral formulation due to its improved solubility, fosfomycin calcium remains in clinical use globally due to its stability and cost-effectiveness. However, its slight water solubility and reliance on active transport mechanisms—specifically the glycerol-3-phosphate (GlpT) and glucose-6-phosphate (UhpT) transporters—result in saturable uptake kinetics and poor systemic exposure [[3]](). Furthermore, mutations downregulating these transporters represent the primary mechanism of acquired resistance 3.

Mechanistic Grounding: MurA Target Engagement vs. FosA Resistance

The core challenge in engineering fosfomycin derivatives is preserving the highly strained oxirane (epoxide) ring. The epoxide is strictly required for the nucleophilic attack by the Cys115 residue of the MurA enzyme, which forms a covalent thioether bond that permanently inactivates the target [[4]]().

Conversely, the rise of plasmid-mediated resistance in Gram-negative bacteria is largely driven by FosA , a Mn²⁺- and K⁺-dependent metalloenzyme (glutathione S-transferase). FosA catalyzes the addition of glutathione to the oxirane ring, breaking it open and rendering the antibiotic completely inactive 5.

Fig 1. Intracellular pathways of Fosfomycin: MurA inhibition vs. FosA-mediated resistance.

Early-Stage Derivative Engineering Strategies

Phosphonate Esterification (Prodrug Development)

Because the epoxide ring cannot be altered without losing MurA affinity, structural modifications exclusively target the phosphonate group. By synthesizing lipophilic phosphonate esters of fosfomycin calcium, researchers mask the dianionic charge of the molecule 6. Causality: Masking the charge allows the prodrug to passively diffuse across the intestinal epithelium, entirely bypassing the saturable GlpT/UhpT active transport bottleneck. Once in systemic circulation, endogenous plasma esterases cleave the ester bonds, liberating the active drug.

Adjuvant Co-crystallization and FosA Inhibitors

To combat FosA-mediated resistance, early-stage formulations are exploring the co-administration or co-crystallization of fosfomycin calcium with FosA inhibitors. Sodium phosphonoformate (foscarnet), a clinically approved antiviral, acts as a competitive inhibitor of FosA (Ki ~22–56 μM) and has been shown to reduce fosfomycin MICs by ≥4-fold in MDR K. pneumoniae and P. aeruginosa7.

Quantitative Pharmacokinetic & Efficacy Profiling

The following table synthesizes the pharmacokinetic parameters of existing formulations against the theoretical targets of early-stage derivatives 1 []().

Formulation / Derivative	Oral Bioavailability	Primary Uptake Mechanism	Plasma Half-life	Susceptibility to FosA
Fosfomycin Calcium	~12–37%	Saturable (GlpT/UhpT)	~2.0 h	High
Fosfomycin Tromethamine	~33–44%	Saturable (GlpT/UhpT)	~2.5 h	High
Fosfomycin Disodium	100% (IV only)	N/A	~1.5–2.0 h	High
Phosphonate Ester Prodrugs (Exp.)	>60% (Predicted)	Passive Diffusion	~3.0–4.0 h	High
Fosfomycin Ca + Foscarnet (Exp.)	~12–37%	Saturable (GlpT/UhpT)	~2.0 h	Low (FosA Inhibited)

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol in the derivative development pipeline must be designed as a self-validating system.

Protocol 1: LC-MS/MS Stability and Cleavage Kinetics of Prodrugs

Objective: Evaluate the hydrolytic stability of novel phosphonate esters in gastrointestinal fluids and their activation in plasma. Causality: A successful prodrug must survive the acidic stomach (SGF) and enzymatic intestine (SIF) to be absorbed, but must rapidly cleave in plasma to release the active epoxide. Self-Validating Control: The assay runs unmodified fosfomycin calcium in parallel. If the unmodified drug shows degradation, the assay conditions are flawed (indicating non-specific oxirane ring opening rather than esterase cleavage). Furthermore, tracking both the disappearance of the prodrug mass and the appearance of the active fosfomycin mass (m/z 137) ensures mass balance.

Step-by-Step Methodology:

• Incubation: Spike 10 μM of the prodrug into Simulated Gastric Fluid (SGF, pH 1.2), Simulated Intestinal Fluid (SIF, pH 6.8), and pooled human plasma at 37°C.

• Quenching: At intervals of 0, 15, 30, 60, and 120 minutes, extract 50 μL aliquots and immediately quench with 150 μL of ice-cold acetonitrile containing a stable-isotope internal standard.

• Precipitation: Centrifuge the quenched samples at 14,000 × g for 10 minutes at 4°C to precipitate proteins.

• Quantification: Analyze the supernatant via LC-MS/MS using Multiple Reaction Monitoring (MRM) in negative ion mode, tracking the specific precursor-to-product ion transitions for both the prodrug and liberated fosfomycin.

Protocol 2: Orthogonal MurA Inhibition Assay

Objective: Confirm that the activated derivative successfully engages the MurA target. Causality: Modifying the phosphonate group can inadvertently alter the spatial orientation of the molecule. We must definitively prove that the activated drug still covalently binds Cys115 of MurA [[2]](). Self-Validating Control: Utilize both wild-type (WT) E. coli MurA and a C115D mutant MurA . The C115D mutant lacks the nucleophilic thiol required for fosfomycin binding but retains catalytic activity 4. A valid active derivative will inhibit WT MurA but show zero inhibition against the C115D mutant. If it inhibits both, the compound is a non-specific aggregator or a promiscuous artifact.

Step-by-Step Methodology:

• Pre-incubation: Incubate purified WT MurA and C115D MurA (1 μM final concentration) with varying concentrations of the activated derivative (0.1 to 100 μM) in 50 mM Tris-HCl (pH 7.5) for 15 minutes at 37°C.

• Reaction Initiation: Add 1 mM UDP-GlcNAc and 1 mM PEP to initiate the enzymatic transferase reaction.

• Detection: After 15 minutes, quench the reaction and quantify the release of inorganic phosphate (Pi) using a malachite green colorimetric assay (measure absorbance at 620 nm).

• Validation: Calculate IC50 values. Confirm that IC50 for WT MurA is in the low micromolar range, while the C115D mutant remains uninhibited.

Fig 2. Self-validating high-throughput screening workflow for fosfomycin derivatives.

Conclusion

The development of next-generation phosphomycin calcium derivatives requires a rigorous, mechanistic approach. By utilizing prodrug strategies to circumvent active transport limitations and implementing self-validating biochemical assays (such as the C115D MurA mutant control), researchers can systematically engineer compounds that restore the clinical utility of this vital antibiotic class.

References

• Fosfomycin: Mechanism and Resistance. National Institutes of Health (PMC).2

• Structure and Dynamics of FosA-Mediated Fosfomycin Resistance in Klebsiella pneumoniae and Escherichia coli. National Institutes of Health (PMC).5

• Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance. MDPI.3

• Inhibition of Fosfomycin Resistance Protein FosA by Phosphonoformate (Foscarnet) in Multidrug-Resistant Gram-Negative Pathogens. National Institutes of Health (PMC).7

• Characterization of a Cys115 to Asp Substitution in the Escherichia coli Cell Wall Biosynthetic Enzyme UDP-GlcNAc Enolpyruvyl Transferase (MurA) That Confers Resistance to Inactivation by the Antibiotic Fosfomycin. ACS Publications.4

• Fosfomycin: Pharmacological, Clinical and Future Perspectives. National Institutes of Health (PMC).1

• US20150132382A1 - Compositions and methods of treatment comprising fosfomycin disodium. Google Patents.

• The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. ResearchGate.6

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• 7. Inhibition of Fosfomycin Resistance Protein FosA by Phosphonoformate (Foscarnet) in Multidrug-Resistant Gram-Negative Pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Part 1: Chemical Identity & Physicochemical Characterization

Technical Whitepaper: Phosphomycin Calcium – Physicochemical Profile and Therapeutic Applications

Executive Summary Phosphomycin Calcium (Fosfomycin Calcium) represents a specialized salt form of the broad-spectrum phosphonic acid antibiotic, fosfomycin.[] Unlike its tromethamine or disodium counterparts, the calcium salt is engineered specifically for oral suspension formulations, balancing bioavailability with improved organoleptic properties and gastrointestinal tolerance. This guide analyzes the compound’s critical physicochemical attributes, its irreversible inhibition of the MurA enzyme, and the specific analytical challenges posed by its lack of a UV chromophore.

[2]

Fosfomycin Calcium is the calcium salt of [(2R,3S)-3-methyloxiran-2-yl]phosphonic acid.[][2][3][4][5][6][7] Its efficacy relies entirely on the integrity of the epoxide ring, which is sterically strained and chemically reactive.

Table 1: Chemical Identity Specifications

Parameter	Specification
Generic Name	Fosfomycin Calcium (Phosphomycin Calcium)
CAS Number (Monohydrate)	26469-67-0 (Primary Pharmaceutical Form)
CAS Number (Anhydrous)	26016-98-8
Molecular Formula	(Monohydrate)
Molecular Weight	194.14 g/mol (Monohydrate); 176.12 g/mol (Anhydrous)
Appearance	White to off-white crystalline powder
Solubility	Slightly soluble in water; practically insoluble in methanol/ethanol
pH (0.4% Suspension)	8.5 – 10.5

Structural Insight: The molecule features a reactive epoxide ring (oxirane) fused to a phosphonic acid group. This epoxide is the "warhead" responsible for its bactericidal activity. In the calcium salt form, the phosphonic acid moiety is neutralized by calcium (

), which significantly reduces its water solubility compared to the disodium salt. This reduced solubility is a deliberate design choice to mask the unpleasant taste inherent to the molecule, making it suitable for pediatric suspensions.

Part 2: Mechanism of Action (MurA Inhibition)[10]

Expertise & Causality: Fosfomycin acts as a structural analogue of phosphoenolpyruvate (PEP) .[8][9] In bacterial cell wall synthesis, the enzyme MurA (UDP-N-acetylglucosamine enolpyruvyl transferase) catalyzes the transfer of the enolpyruvyl group from PEP to UDP-N-acetylglucosamine (UDP-GlcNAc).[10][9][11][12] This is the first committed step in peptidoglycan biosynthesis.[10][9][11]

Fosfomycin enters the active site of MurA and, due to its structural similarity to PEP, positions its epoxide ring near the active site cysteine residue (Cys115 in E. coli). The thiol group of the cysteine attacks the epoxide carbon, resulting in ring opening and the formation of a stable, covalent adduct. This irreversibly inactivates the enzyme, halting cell wall synthesis and leading to bacterial cell lysis.[10][9]

Diagram 1: MurA Inhibition Pathway The following diagram illustrates the competitive inhibition mechanism where Fosfomycin intercepts the peptidoglycan synthesis pathway.

Caption: Figure 1. Mechanism of Action. Fosfomycin mimics PEP, covalently binding to MurA and halting peptidoglycan biosynthesis.[10][11][12]

Part 3: Analytical Methodologies & Experimental Protocols

The Detection Challenge: A critical technical hurdle in analyzing Fosfomycin Calcium is its lack of a UV-absorbing chromophore. Standard HPLC-UV methods are ineffective without derivatization. Therefore, modern protocols utilize Refractive Index (RI) detection or Evaporative Light Scattering Detection (ELSD) , or alternatively, Ion Chromatography (IC) with suppressed conductivity.

Protocol: HPLC Assay with Refractive Index Detection Note: This protocol aligns with principles found in EP/USP monographs but is optimized for modern column stability.

1. Reagents & Mobile Phase Preparation:

• Buffer: 10.8 g/L Sodium Dihydrogen Phosphate (

  ).

• Mobile Phase: Mix Buffer with Acetonitrile (95:5 v/v). Adjust pH to 6.0 with Phosphoric Acid.

• Rationale: The phosphate buffer maintains the ionization state of the phosphonic acid group, while the low percentage of acetonitrile prevents microbial growth and modifies elution slightly without precipitating the buffer.

2. Chromatographic Conditions:

• Column: Amino (

  ) bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm).

• Temperature: 35°C (Critical for RI detector stability).

• Flow Rate: 1.0 mL/min.[13]

• Detector: Refractive Index (RI) Detector.

• Injection Volume: 10-20 µL.

3. Sample Preparation (Self-Validating Step):

• Solvent: Mobile Phase.

• Stock Solution: Dissolve 200 mg Fosfomycin Calcium in 50 mL solvent. Note: Due to low solubility, sonication for 15 minutes is mandatory.

• Clarification: Filter through a 0.45 µm nylon filter.

• Validation Check: The calcium salt may react with phosphate in the mobile phase to form insoluble calcium phosphate. If precipitation occurs, replace the dissolving solvent with 0.2M Disodium EDTA to sequester calcium before injection.

Diagram 2: Analytical Workflow & Impurity Profiling The following workflow outlines the QC process, specifically highlighting the detection of Impurity A (the hydrolysis product), which indicates degradation of the epoxide ring.

Caption: Figure 2. Analytical workflow focusing on the detection of the hydrolysis degradation product (Impurity A).

Part 4: Drug Development Considerations

1. Salt Selection & Bioavailability: Fosfomycin Calcium is chosen primarily for oral suspensions .

• Tromethamine Salt: High water solubility, high bioavailability (~40%), used for soluble sachets (Monurol).

• Calcium Salt: Low solubility, lower bioavailability (~20-30%).

• Development Logic: The calcium salt is practically tasteless compared to the bitter tromethamine salt. For pediatric or geriatric suspensions where compliance is driven by palatability, the calcium salt is preferred despite the bioavailability penalty. Formulators must account for this by adjusting the dose load (often 500mg - 1g range) to achieve therapeutic plasma concentrations.

2. Stability & Formulation: The epoxide ring is susceptible to hydrolysis in acidic conditions (stomach acid).

• Formulation Strategy: Enteric coating or buffering agents are rarely used with the calcium salt because it is usually administered as a dry powder for suspension. However, the suspension pH upon reconstitution must be maintained near neutral (pH 6-8) to prevent ring opening before absorption.

• Impurity A (1,2-dihydroxypropyl phosphonate): This is the primary degradation product. It is pharmacologically inactive. QC protocols must strictly monitor this peak as it directly correlates with loss of potency.

References

• European Directorate for the Quality of Medicines (EDQM). (2024). Fosfomycin Calcium Monograph 1329. European Pharmacopoeia.[13] [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 57356885, Fosfomycin Calcium. PubChem. [Link]

• Michalopoulos, A. S., et al. (2011). Fosfomycin: Old antibiotic, new applications. International Journal of Infectious Diseases. [Link]

• Castañeda-García, A., et al. (2013). Fosfomycin Resistance in Bacteria. Molecular Mechanisms and Clinical Impact.[7][14] [Link]

Sources

• 2. chemwhat.com [chemwhat.com]
• 3. Fosfomycin calcium, CAS No. 26016-98-8 - iChemical [ichemical.com]
• 4. lotusfeetpharma.com [lotusfeetpharma.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. CAS 26016-98-8: Fosfomycin calcium | CymitQuimica [cymitquimica.com]
• 8. toku-e.com [toku-e.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. droracle.ai [droracle.ai]
• 11. Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fosfomycin: Mechanism and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. uspbpep.com [uspbpep.com]
• 14. What is the mechanism of Fosfomycin Calcium Hydrate? [synapse.patsnap.com]

Technical Guide: Preliminary Assessment of Phosphomycin Calcium Oral Bioavailability

Executive Summary

Phosphomycin Calcium (Fos-Ca) is a broad-spectrum phosphonic acid antibiotic utilized primarily for urinary tract and gastrointestinal infections. Unlike its highly soluble counterpart, Fosfomycin Tromethamine (Fos-Tromethamine), Fos-Ca exhibits significantly lower and more variable oral bioavailability (

).[1][2]

This technical guide outlines the preliminary studies required to characterize the physicochemical and pharmacokinetic barriers limiting Fos-Ca absorption. It provides a self-validating experimental framework for researchers to assess solubility limits, acid instability (epoxide hydrolysis), and saturable intestinal transport mechanisms.

Part 1: Physicochemical Barriers & Mechanistic Profiling

The low bioavailability of Fos-Ca is multifactorial. Preliminary studies must first isolate the contribution of solubility versus chemical instability .

The Solubility-Stability Paradox

Fosfomycin contains a reactive epoxide ring essential for its bactericidal activity (inhibition of MurA).

• Acid Hydrolysis: In the acidic environment of the stomach (pH 1–2), the epoxide ring undergoes hydrolysis to form the inactive glycol metabolite (1,2-dihydroxypropyl phosphonic acid).

• Solubility Limit: The calcium salt is sparingly soluble compared to the disodium or tromethamine salts. This creates a dissolution-rate-limited absorption window in the upper small intestine.

Absorption Mechanism

Fosfomycin absorption is not purely passive.[3] It utilizes the sodium-dependent phosphate transport system (NaPi-IIb) in the intestinal brush border. This transporter is saturable, meaning bioavailability may decrease as the dose increases (non-linear pharmacokinetics).

Mechanistic Visualization

The following diagram illustrates the "Loss Pathways" that preliminary studies must quantify.

Figure 1: Mechanistic barriers reducing Fosfomycin Calcium bioavailability. Red paths indicate loss of active drug.

Part 2: In Vitro Assessment Protocols

Before animal testing, researchers must validate the drug's behavior in simulated physiological environments.

pH-Dependent Stability Profiling

Objective: Quantify the degradation rate constant (

) of the epoxide ring at gastric pH.

Protocol:

• Preparation: Dissolve Fos-Ca (10 mg/mL) in simulated gastric fluid (SGF, pH 1.2, USP) and simulated intestinal fluid (SIF, pH 6.8).

• Incubation: Maintain at 37°C in a shaking water bath.

• Sampling: Aliquot 100 µL at

  minutes.

• Quenching: Immediately neutralize SGF samples with 0.1N NaOH to stop hydrolysis.

• Analysis: Quantify via HPLC-RI or LC-MS/MS (see Section 3.2).

• Self-Validation: If degradation >10% in 2 hours at pH 1.2, an enteric coating or buffering agent (e.g., tromethamine) is mechanistically justified.

Saturation Permeability Assay (Caco-2)

Objective: Confirm if absorption is transporter-mediated (saturable).

Protocol:

• Cell Culture: Seed Caco-2 cells on Transwell® inserts; culture for 21 days to form a monolayer.

• Dosing: Apply Fos-Ca to the apical side at increasing concentrations (e.g., 1, 10, 50 mM).

• Transport: Measure basolateral concentration after 2 hours.

• Calculation: Plot Flux (

  ) vs. Concentration ( ).

  • Linear relationship = Passive Diffusion.

  • Plateauing curve = Carrier-mediated transport (Michaelis-Menten kinetics).

Part 3: In Vivo Pharmacokinetic (PK) Study

The definitive measure of bioavailability (

) requires a comparative PK study in a relevant animal model (typically Sprague-Dawley rats).

Experimental Workflow

The following diagram outlines the critical path for the in vivo study.

Figure 2: Workflow for comparative pharmacokinetic assessment.

Bioanalytical Method (LC-MS/MS)

Fosfomycin is a small, highly polar molecule that does not retain well on standard C18 columns.

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) or Aminopropyl column.

• Mobile Phase: Acetonitrile:Water (high organic content, e.g., 80:20) with Ammonium Acetate buffer.

• Detection: Negative ion mode (ESI-). Monitor transition

  137 79 (phosphonate fragment).

Data Analysis & Bioavailability Calculation

Summarize the PK parameters using Non-Compartmental Analysis (NCA).

Parameter	Definition	Significance for Fos-Ca
	Maximum Plasma Concentration	Indicator of absorption rate and solubility.
	Time to	Delayed suggests slow dissolution or colonic absorption.
	Area Under the Curve	Total systemic exposure.
	Absolute Bioavailability	The fraction of dose reaching circulation.

Calculation of Absolute Bioavailability (

):

Note: If

drops significantly as the oral dose increases, this confirms the saturation of the phosphate transporter identified in Section 2.2.

Part 4: Strategic Optimization

Based on preliminary data, formulation scientists can optimize Fos-Ca bioavailability via:

• Micronization: Increasing surface area to improve dissolution velocity (Noyes-Whitney equation).

• Acid Protection: Using enteric coatings to bypass gastric hydrolysis.

• Cyclodextrin Complexation: Using Hydroxypropyl-

  -Cyclodextrin (HP- -CD) to enhance solubility and shield the epoxide ring from acid attack.

References

• Comparative Pharmacokinetics of Tromethamine Fosfomycin and Calcium Fosfomycin. Antimicrobial Agents and Chemotherapy.

• Fosfomycin: Pharmacological, Clinical and Future Perspectives. Antibiotics (Basel).

• Pharmacokinetics and Bioavailability of Calcium Fosfomycin in Post Weaning Piglets. International Journal for Agro Veterinary and Medical Sciences.

• Pharmacokinetic/Pharmacodynamic Analysis of Oral Calcium Fosfomycin. Pharmaceutics.

• Fosfomycin Calcium Product Data & Solubility. MedChemExpress.

Sources

• 1. Fosfomycin: Pharmacological, Clinical and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Comprehensive Spectroscopic Characterization of Phosphomycin Calcium: A Senior Application Scientist’s Guide to Structural Validation and Impurity Profiling

Executive Summary & Analytical Challenges

Phosphomycin calcium—chemically designated as calcium (2R,3S)-(3-methyloxiran-2-yl)phosphonate monohydrate—is a broad-spectrum antibiotic characterized by a highly strained oxirane (epoxide) ring directly bonded to a phosphonate moiety. As an application scientist tasked with validating active pharmaceutical ingredients (APIs), I approach this molecule knowing it presents a formidable "analytical triad" of challenges:

• Lack of a UV Chromophore: The molecule absorbs poorly in the UV-Vis spectrum, rendering standard HPLC-UV methods highly insensitive for impurity profiling.

• Insolubility: The calcium salt is practically insoluble in standard organic solvents and only slightly soluble in water[1], complicating liquid-state analysis.

• Chemical Reactivity: The epoxide ring is prone to hydrolytic cleavage, readily forming the primary degradant, Impurity A (calcium (1,2-dihydroxypropyl)phosphonate).

To bypass these limitations, we must abandon routine chromatography and deploy a multi-modal spectroscopic strategy. This whitepaper details the rigorous, self-validating spectroscopic protocols required to establish the identity, structural integrity, and purity of Phosphomycin calcium.

Fig 1: Multi-modal spectroscopic workflow for Phosphomycin calcium characterization.

Vibrational Spectroscopy: Interrogating the Epoxide Ring

Infrared (IR) spectroscopy serves as the primary identification test in the European Pharmacopoeia (Ph. Eur.)[1]. The fundamental causality behind using IR lies in the distinct vibrational modes of the highly strained epoxide ring and the heavy phosphonate group.

Step-by-Step Protocol: Pharmacopeial FTIR Identification

• Causality of Matrix Choice: While Attenuated Total Reflectance (ATR) is faster, the Ph. Eur. explicitly requires potassium bromide (KBr) discs[1]. The high pressure used in ATR clamping can sometimes induce localized polymorphic shifts or alter the hydration state of the monohydrate API. KBr transmission ensures bulk volumetric analysis.

• System Suitability (Self-Validation): Prior to sample analysis, acquire a background spectrum of the empty chamber. Run a 1.5 mil polystyrene film standard to verify wavenumber accuracy, specifically confirming the 1601 cm⁻¹ and 1028 cm⁻¹ bands are within ±1 cm⁻¹.

• Sample Preparation: Triturate 1.5 mg of Phosphomycin calcium with 200 mg of anhydrous, IR-grade KBr in an agate mortar.

• Pellet Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2 minutes. Self-Validation: The resulting disc must transmit at least 80% of light in non-absorbing regions. If the baseline is sloped, scattering is occurring due to poor homogenization or moisture; discard and remake.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 co-added scans.

• Spectral Matching: Compare the acquired spectrum against the Ph. Eur. reference spectrum of fosfomycin calcium.

Table 1: Key Vibrational Band Assignments

Wavenumber (cm⁻¹)	Vibrational Mode	Structural Correlation
~3037	C-H stretching	Strained oxirane (epoxide) ring
~1100 - 1000	P-O asymmetric / symmetric stretch	Phosphonate group
~820	Ring breathing	Epoxide ring integrity

Nuclear Magnetic Resonance (NMR): The Core of Quantitation

Because Phosphomycin lacks a UV chromophore, traditional HPLC relies on refractive index or indirect UV detection, which suffer from poor baseline stability and low sensitivity. Quantitative ³¹P-NMR (qNMR) has emerged as the superior, self-validating method for determining both API assay and Impurity A levels[2].

The Solubility Causality

Phosphomycin calcium forms a tight ionic lattice. Attempting to dissolve it in D₂O yields a suspension, resulting in broad, unresolvable NMR signals. To achieve the sharp lines required for high-resolution liquid-state NMR, we must chemically dismantle the lattice. We achieve this by utilizing a specialized solvent containing Ethylenediaminetetraacetic acid (EDTA). EDTA competitively chelates the Ca²⁺ ions, liberating the highly soluble fosfomycin anion into the D₂O matrix[2].

Fig 2: Step-by-step quantitative 31P-NMR (qNMR) methodology for Impurity A.

Step-by-Step Protocol: ³¹P-qNMR for Impurity A

• Solvent Preparation: Prepare a solution of 40 mg/mL EDTA in a mixture of 5% D₂O and 95% H₂O.

• Sample Dissolution: Accurately weigh 20.0 mg of Phosphomycin calcium and dissolve it in 1.0 mL of the EDTA solvent. Transfer 0.6 mL to a 5 mm NMR tube.

• Internal Standard Integration: Insert a coaxial capillary tube containing a precisely known concentration of Trimethyl phosphate (TMP). Causality: Using an external coaxial standard prevents any chemical interaction or pH shifting between the standard and the reactive epoxide API.

• Acquisition (Self-Validation Checkpoint): Execute an inversion-recovery sequence to determine the spin-lattice relaxation time (T₁) of the phosphorus nuclei. To ensure >99% longitudinal magnetization recovery (which is mathematically required for accurate quantitation), set the relaxation delay (D₁) to ≥ 5 × T₁.

• Data Processing: Apply a zero-filling and an exponential window function (line broadening ~1 Hz). Phase and baseline correct the spectrum manually.

• Quantitation: Integrate the TMP standard, the Fosfomycin peak (~12.3 ppm), and the Impurity A peak (~17.3 ppm). The baseline separation allows for absolute molar quantitation.

Table 2: Multinuclear NMR Chemical Shifts (in EDTA/D₂O)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	~1.50	Sharp Signal	-CH₃ (methyl group)[3]
¹H	~2.87	Sharp Signal	-CH (epoxide ring, C3)[3]
¹H	~3.33	Sharp Signal	-CH (epoxide ring, C2)[3]
³¹P	~12.3	Singlet	Fosfomycin active API[2]
³¹P	~17.3	Singlet	Impurity A (Ring-opened diol)[2]

Mass Spectrometry (LC-MS/MS): Trace Degradant Profiling

While qNMR is unparalleled for macro-level impurity quantitation, trace-level pharmacokinetic profiling or genotoxic impurity screening requires Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Causality of Ionization Strategy

Because Phosphomycin contains a highly acidic phosphonate group, it readily sheds a proton. Therefore, Electrospray Ionization (ESI) must be operated in negative ion mode .

Step-by-Step Protocol: LC-MS/MS Transition Monitoring

• Chromatography: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column, as standard C18 columns cannot retain the highly polar fosfomycin anion.

• Ionization (Self-Validation): Tune the mass spectrometer using a continuous infusion of a 1 µg/mL API standard. Ensure the capillary temperature is optimized (e.g., 350 °C) to prevent thermal degradation of the epoxide ring during desolvation.

• Transition Selection: Isolate the deprotonated precursor ion [M-H]⁻ at m/z 137.

• Collision-Induced Dissociation (CID): Apply an optimized collision energy (e.g., 25 eV) using argon gas. The molecule reliably fragments by cleaving the C-P bond, yielding a stable metaphosphate product ion [PO₃]⁻ at m/z 79.

• Quantitation: Monitor the specific m/z 137 → 79 transition via Single Reaction Monitoring (SRM) for highly specific, interference-free detection down to the nanogram level.

Conclusion

The spectroscopic characterization of Phosphomycin calcium requires a deliberate departure from standard pharmaceutical workflows. By understanding the structural causality of the molecule—its lack of a UV chromophore, its insoluble calcium lattice, and its reactive oxirane ring—we can design self-validating protocols. FTIR provides rapid structural confirmation, EDTA-facilitated ³¹P-qNMR delivers absolute quantitation of Impurity A without chromatographic bias, and negative-mode LC-MS/MS ensures trace-level sensitivity. Together, these techniques form an impenetrable analytical defense for drug development and quality control.

References

• Fosfomycin calcium EUROPEAN PHARMACOPOEIA 6.0 , United States Pharmacopeia/British Pharmacopoeia/European Pharmacopoeia (USPBPEP). 1

• Quantitative 31 P-NMR spectroscopy for the determination of fosfomycin and impurity A in pharmaceutical products of fosfomycin sodium or calcium , ResearchGate. 2

• Fosfestrol Tablets / Official Monographs for Part I - 494 (JP XIV) , National Institute of Health Sciences (NIHS) Japan. 3

• IN VITRO PENETRATION OF THE ANTIBIOTIC FOSFOMYCIN IN SWINE INTESTINAL CELLS (IPEC J2) , International Journal of Medical and Pharmaceutical Sciences (IJMPS).

Sources

• 1. uspbpep.com [uspbpep.com]
• 2. researchgate.net [researchgate.net]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Protocols & Analytical Methods

Technical Application Note: Optimization of Fosfomycin Susceptibility Testing

Part 1: Executive Summary & Biochemical Mechanism

The "Calcium" vs. "Disodium" Critical Distinction

WARNING: The prompt specifies "Phosphomycin (Fosfomycin) Calcium." It is critical to understand that Fosfomycin Calcium is generally unsuitable for standard in vitro susceptibility testing (AST).

• Fosfomycin Calcium: The oral formulation.[1][2] It is sparingly soluble in water and requires hydrolysis in the acidic gastric environment for absorption. Using this salt directly in neutral pH media (like Mueller-Hinton) will result in precipitation, incomplete dissolution, and falsely high Minimum Inhibitory Concentrations (MICs).

• Fosfomycin Disodium: The intravenous formulation and the required reference standard for AST (CLSI and EUCAST guidelines). It is freely soluble in water.

Protocol Directive: This guide details the industry-standard protocol using Fosfomycin Disodium supplemented with Glucose-6-Phosphate (G6P) . If you possess Fosfomycin Calcium, it should only be used for bioavailability/formulation studies, not for determining bacterial MICs against standard breakpoints.

Mechanism of Action and Transport

Fosfomycin inhibits the enzyme MurA (UDP-N-acetylglucosamine-3-enolpyruvyltransferase), blocking the first step of peptidoglycan synthesis.[3] However, its entry into the bacterial cell is active and carrier-mediated.

• The G6P Dependency: Fosfomycin enters via two main transporters:[3][4][5][6][7]

  • GlpT: Glycerol-3-phosphate transporter.[3][5][7]

  • UhpT: Hexose phosphate transporter (induced by Glucose-6-Phosphate).[3][5]

• In Vitro Consequence: In artificial media (Mueller-Hinton), G6P levels are low. Without exogenous G6P, the UhpT transporter remains dormant, preventing drug uptake and causing false resistance . Therefore, all Fosfomycin AST media must be supplemented with 25 µg/mL G6P.

Figure 1: Mechanism of Fosfomycin uptake. Note that without G6P induction of UhpT, Fosfomycin entry is significantly reduced.

Part 2: Critical Reagents & Preparation

Reagent List

Reagent	Specification	Purpose
Fosfomycin Disodium	Reference Powder (Potency >90%)	Active pharmaceutical ingredient.[1][5][8]
Glucose-6-Phosphate (G6P)	Disodium salt	Essential transporter inducer.
Mueller-Hinton Agar (MHA)	Cation-Adjusted	Basal medium.
Sterile Distilled Water	pH 6.5–7.5	Solvent.

Stock Solution Preparation[10]

• G6P Stock (50 mg/mL):

  • Dissolve 500 mg G6P in 10 mL sterile water.

  • Filter sterilize (0.22 µm).

  • Store at -20°C. Stability: 6 months.

• Fosfomycin Stock (10 mg/mL or 10,000 µg/mL):

  • Weigh powder based on potency:

  • Dissolve in sterile water. Do not use Calcium salt.

  • Prepare fresh on the day of use (Fosfomycin is unstable in solution over time).

Part 3: Protocol A - Agar Dilution (The Gold Standard)

Scope: This is the reference method recommended by CLSI (M100) and EUCAST.[4] Broth microdilution is generally discouraged due to variability in G6P inducer stability in liquid media.

Media Preparation (Step-by-Step)

• Calculate Volume: Determine total volume of MHA needed (e.g., 20 mL per plate).

• Autoclave: Prepare MHA and autoclave at 121°C for 15 min.

• Cool: Allow agar to cool to 50°C in a water bath.

• Supplement G6P: Add 25 µg/mL G6P to the molten agar.

  • Calculation: For 100 mL agar, add 50 µL of 50 mg/mL G6P stock.

• Add Antibiotic: Add Fosfomycin stock to achieve doubling dilutions (e.g., 0.25 µg/mL to 512 µg/mL).

• Pour Plates: Pour into sterile petri dishes on a level surface. Allow to solidify.

Inoculation & Incubation

• Inoculum Prep: Prepare a 0.5 McFarland suspension (

  CFU/mL) of the test organism in saline.

• Dilution: Dilute 1:10 to achieve

  CFU/mL.

• Spotting: Apply 1–2 µL spots onto the agar surface (Final:

  CFU/spot). Use a replicator for high throughput.

• Controls:

  • Growth Control (MHA + G6P, no Fosfomycin).

  • Contamination Control (Uninoculated plate).

• Incubation: Invert plates and incubate at 35°C ± 2°C for 16–20 hours in ambient air.

Reading Results

• Endpoint: The lowest concentration that completely inhibits visible growth.

• Haze: Ignore a faint haze of growth (common with Fosfomycin); read the sharp reduction in colony mass.

• Single Colonies: Ignore single mutant colonies within the spot (unless significant).

Part 4: Protocol B - Disk Diffusion (Screening Method)

Scope: Suitable for E. coli urinary isolates.[9] Less reliable for Pseudomonas or systemic infections.

Procedure

• Disks: Use 200 µg Fosfomycin disks. These disks must contain 50 µg G6P incorporated by the manufacturer.

• Inoculation: Swab a 0.5 McFarland suspension over the entire surface of an MHA plate (standard Kirby-Bauer method).

• Application: Apply the disk firmly.

• Incubation: 35°C for 16–18 hours.

Interpretation (The "Squashed Zone")

Fosfomycin zones often exhibit a "squashed" appearance or inner colonies.

• Rule: Measure the diameter of the obvious zone of inhibition.

• Inner Colonies: Significant inner colonies usually indicate resistance (mutants). Faint haze should be ignored.

Figure 2: Comparative workflow for Agar Dilution vs. Disk Diffusion.

Part 5: Quality Control & Troubleshooting

QC Strains & Expected Ranges (CLSI M100)

Validating the system is mandatory. If QC strains fall outside these ranges, the G6P concentration or antibiotic potency is suspect.

Method	Organism	Expected Range
Agar Dilution (MIC)	E. coli ATCC 25922	0.5 – 2 µg/mL
P. aeruginosa ATCC 27853	2 – 8 µg/mL
S. aureus ATCC 29213	0.5 – 4 µg/mL
Disk Diffusion (Zone)	E. coli ATCC 25922	22 – 30 mm
S. aureus ATCC 25923	25 – 33 mm

Troubleshooting Guide

• Issue: QC MICs are too high.

  • Cause: Insufficient G6P (transporters not induced) or Fosfomycin degradation (old stock).

  • Fix: Remake G6P stock; ensure final concentration is exactly 25 µg/mL.

• Issue: QC MICs are too low.

  • Cause: Potency calculation error or contamination.

• Issue: "Double Zones" in Disk Diffusion.

  • Cause: High mutation rate (glpT or uhpT mutants).

  • Fix: Report as Resistant if significant colonies grow within the zone.

References

• Clinical and Laboratory Standards Institute (CLSI). M100: Performance Standards for Antimicrobial Susceptibility Testing. 33rd Edition. (2023).[1][2][9][10][11][12]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). Fosfomycin: Rationale for the clinical breakpoints, including specific comments on susceptibility testing. (2023).[9][10][11]

• Castañeda-García, A., et al. "The Glycerol-3-Phosphate Permease GlpT Is the Only Fosfomycin Transporter in Pseudomonas aeruginosa." Journal of Bacteriology, 191(22), 6968–6974. (2009).

• Falagas, M. E., et al. "Fosfomycin."[6][11] Clinical Microbiology Reviews, 29(2), 321–347. (2016). (Detailed review of mechanism and testing challenges).

Sources

• 1. med.stanford.edu [med.stanford.edu]
• 2. zora.uzh.ch [zora.uzh.ch]
• 3. The Glycerol-3-Phosphate Permease GlpT Is the Only Fosfomycin Transporter in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Mutations of the Transporter Proteins GlpT and UhpT Confer Fosfomycin Resistance in Staphylococcus aureus [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. pure.eur.nl [pure.eur.nl]
• 9. mdpi.com [mdpi.com]
• 10. Fosfomycin-Overcoming Problematic In Vitro Susceptibility Testing and Tricky Result Interpretation: Comparison of Three Fosfomycin Susceptibility Testing Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fosfomycin—Overcoming Problematic In Vitro Susceptibility Testing and Tricky Result Interpretation: Comparison of Three Fosfomycin Susceptibility Testing Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]

Application Note: Optimization of Fosfomycin Calcium Concentrations for Bacterial Growth Inhibition

This Application Note is structured to guide researchers through the technical nuances of using Fosfomycin Calcium for bacterial inhibition. Unlike the highly soluble disodium salt used in intravenous formulations, the calcium salt (oral formulation) presents unique solubility and bioavailability challenges in vitro that must be addressed to generate reproducible data.

Executive Summary

Fosfomycin (Phosphomycin) is a broad-spectrum phosphonic acid antibiotic.[1][2] While Fosfomycin Disodium is the standard reference standard for in vitro susceptibility testing (due to high solubility), Fosfomycin Calcium is the form used for oral administration.

Critical Technical Distinction: Fosfomycin Calcium is poorly soluble in water (~50 mg/mL requires acidification) compared to the Disodium salt. For accurate in vitro growth inhibition assays, researchers must either:

• Convert/Dissolve: Use specific acidification-neutralization steps to solubilize the calcium salt.

• Substitute: Use Fosfomycin Disodium for the assay if the goal is solely to determine bacterial susceptibility, as the active moiety (fosfomycin anion) is identical.

This guide provides the protocol for handling the Calcium salt specifically, alongside the "Gold Standard" Agar Dilution method required for this drug class.

Mechanism of Action & Transport

Fosfomycin acts by inhibiting the initial stage of peptidoglycan synthesis.[3][4][5] However, its efficacy in vitro is strictly dependent on active transport into the bacterial cell.

The MurA Pathway

Fosfomycin acts as a phosphoenolpyruvate (PEP) analogue.[1][4][6] It irreversibly inhibits the enzyme MurA (UDP-N-acetylglucosamine-3-enolpyruvyltransferase) by alkylating the active site cysteine (Cys115 in E. coli).[4][6] This blocks the condensation of UDP-N-acetylglucosamine with PEP, the first step in bacterial cell wall synthesis.[4][6]

The Glucose-6-Phosphate (G6P) Requirement

Fosfomycin enters bacteria via two transport systems:[6][7]

• GlpT: Glycerol-3-phosphate transporter (Constitutive).

• UhpT: Hexose phosphate transporter (Inducible).

Crucial Factor: In artificial media (e.g., Mueller-Hinton Broth), the UhpT transporter is often downregulated. Glucose-6-Phosphate (G6P) must be added to the media to induce UhpT expression.[7] Failure to add G6P results in false resistance (high MICs).

Caption: Mechanism of Action: Fosfomycin requires solubilization and G6P-mediated transport induction to inhibit MurA.[1][6][8]

Recommended Concentrations (MIC Reference)

When designing inhibition experiments, the concentration range should bracket the expected Minimum Inhibitory Concentration (MIC).

Table 1: Target MIC Ranges for Common Pathogens (CLSI/EUCAST Reference) Note: These values represent the active fosfomycin anion.

Organism	Susceptible Breakpoint (≤)	Resistant Breakpoint (≥)	Typical MIC50 (µg/mL)
Escherichia coli (Urinary)	64 µg/mL	256 µg/mL	1 - 4
Enterococcus faecalis	64 µg/mL	256 µg/mL	32 - 64
Staphylococcus aureus (MRSA/MSSA)	32 µg/mL*	N/A	4 - 8
Pseudomonas aeruginosa	N/A (Intrinsic Resistance Common)	> 128 µg/mL	128 - >512
Klebsiella pneumoniae	Variable	Variable	16 - 128

*Note: S. aureus breakpoints are not harmonized across all guidelines; 32 µg/mL is a common research threshold.

Protocol 1: Preparation of Fosfomycin Calcium Stock Solution

Challenge: Fosfomycin Calcium is practically insoluble in neutral water. Requirement: Do not use DMSO (solubility < 1 mg/mL).[4][9] Use aqueous acidification.

Materials:

• Fosfomycin Calcium powder (Potency usually ~725 µg/mg active fosfomycin).

• 0.1 N Hydrochloric Acid (HCl).

• Phosphate Buffered Saline (PBS) or Sterile Water.

• 0.1 N Sodium Hydroxide (NaOH) for neutralization.

Procedure:

• Calculate Mass: Determine the required mass based on the potency (not just total weight).

  • Example: To make 10 mL of 10 mg/mL (active) stock.

  • Target active mass = 100 mg. If potency is 72.5%, weigh 138 mg of powder.

• Acid Dissolution:

  • Add the powder to a sterile tube.

  • Add a minimal volume of 0.1 N HCl (approx. 10-20% of final volume) and vortex vigorously. The pH will drop, aiding dissociation of the calcium salt.

  • Note: Sonicate at 40°C if necessary to aid dissolution.

• Neutralization:

  • Once dissolved, slowly add 0.1 N NaOH to bring the pH back to ~7.0–7.4. Use a micro-pH probe to monitor.

  • Critical: Do not leave the solution acidic, as low pH alone inhibits bacterial growth.

• Final Volume: Adjust to final volume with sterile water.

• Sterilization: Filter sterilize using a 0.22 µm PES membrane (low protein binding).

Protocol 2: Agar Dilution Method (The Gold Standard)

Broth Microdilution (BMD) is not recommended for Fosfomycin due to oxidative variability and transport issues in liquid media. Agar Dilution is the CLSI/EUCAST reference method.[7][10]

Reagents

• Base Medium: Mueller-Hinton Agar (MHA).

• Supplement: Glucose-6-Phosphate (G6P).[6][11] Stock solution: 100 mg/mL in water (filter sterilized).

• Antibiotic: Fosfomycin Calcium Stock (prepared above).[4][9]

Preparation of Plates

• Calculate G6P: You need a final concentration of 25 µg/mL G6P in the agar plates.

  • Calculation: Add 250 µL of 100 mg/mL G6P stock per 1 Liter of molten agar.

• Molten Agar: Prepare MHA and autoclave. Cool to 50°C in a water bath.

• Add G6P: Aseptically add the G6P stock to the molten agar. Mix gently to avoid bubbles.

• Add Antibiotic: Prepare a 2-fold dilution series of Fosfomycin (e.g., from 512 µg/mL down to 0.25 µg/mL).

  • Add 1 part antibiotic stock to 9 parts molten agar (1:10 dilution).

  • Example: To make a plate with 64 µg/mL Fosfomycin: Add 2 mL of 640 µg/mL stock to 18 mL of molten MHA (+G6P).

• Pour Plates: Pour into sterile petri dishes and allow to solidify at room temperature. Use immediately or store at 4°C for max 5 days.

Inoculation and Incubation

• Inoculum Prep: Prepare a direct colony suspension of the test organism in saline equivalent to a 0.5 McFarland standard (~1.5 x 10^8 CFU/mL).

• Dilution: Dilute 1:10 in sterile saline.

• Spotting: Use a replicate spotting device (e.g., Steers replicator) to deliver 1-2 µL of the diluted suspension onto the agar surface.

  • Final spot inoculum: ~10^4 CFU/spot.

• Controls: Include a Growth Control plate (MHA + G6P, no antibiotic) and a Sterility Control plate.

• Incubation: Invert plates and incubate at 35 ± 2°C for 16–20 hours in ambient air.

Data Analysis

• Readout: The MIC is the lowest concentration of Fosfomycin that completely inhibits visible growth.

• Haze: Ignore a single colony or a faint haze caused by the inoculum spot; read the point of complete inhibition.

Caption: Workflow for Agar Dilution, the reference method for Fosfomycin testing.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High MICs (False Resistance)	Lack of G6P in media.	Ensure G6P is added to 25 µg/mL . Without it, transport is inefficient.
Precipitation in Stock	Calcium salt insolubility.	Ensure pH was lowered to dissolve, then neutralized. Do not exceed 50 mg/mL in water.[4][9]
Variable Results	Mutant Selection.	Fosfomycin has a high mutation rate in vitro. Ensure inoculum is not too high (>10^5 CFU/spot) to avoid breakthrough colonies.
Colonies inside Inhibition Zone	"Squatter" colonies.	Common with Fosfomycin.[2][3][4][9][12][13] Read the MIC where the majority of growth is inhibited; ignore mutant colonies for MIC50, but note for resistance potential.

References

• Clinical and Laboratory Standards Institute (CLSI). (2024).[10][14] M100: Performance Standards for Antimicrobial Susceptibility Testing. 34th Edition.[14] CLSI. Link

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2023).[10] Breakpoint tables for interpretation of MICs and zone diameters. Version 13.0. Link

• Falagas, M. E., et al. (2016). "Fosfomycin."[1][2][3][4][9][10][12][13][14][15][16][17] Clinical Microbiology Reviews, 29(2), 321-347.

• Castanheira, M., et al. (2020). "Fosfomycin: A Review of In Vitro Activity, Mechanisms of Action, and Resistance." Infectious Diseases and Therapy, 9, 461–485.

• Couchoud, C., et al. (2022). "Fosfomycin Susceptibility Testing Using Commercial Agar Dilution Test." Spectrum, ASM Journals.

Sources

• 1. Fosfomycin: A First-Line Oral Therapy for Acute Uncomplicated Cystitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. toku-e.com [toku-e.com]
• 3. What is the mechanism of Fosfomycin Calcium Hydrate? [synapse.patsnap.com]
• 4. Fosfomycin calcium (MK-0955) | Bacterial | CAS 26016-98-8 | Buy Fosfomycin calcium (MK-0955) from Supplier InvivoChem [invivochem.com]
• 5. In vitro Activity of Fosfomycin against Multidrug-Resistant Urinary and Nonurinary Gram-Negative Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. mdpi.com [mdpi.com]
• 11. pure.eur.nl [pure.eur.nl]
• 12. Comparison of in vitro fosfomycin susceptibility testing methods with agar dilution for carbapenem resistant Klebsiella pneumoniae and Escherichiacoli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.hres.ca [pdf.hres.ca]
• 14. med.stanford.edu [med.stanford.edu]
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• 16. nih.org.pk [nih.org.pk]
• 17. Oral and intravenous fosfomycin in complicated urinary tract infections - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Phosphomycin Calcium in Animal Infection Models

Executive Summary

Phosphomycin calcium (Fosfomycin calcium) is a broad-spectrum, low-molecular-weight epoxide antibiotic that exhibits potent bactericidal activity against both Gram-positive and Gram-negative pathogens, including multidrug-resistant (MDR) strains[1]. While its tromethamine salt counterpart is often preferred in human oral formulations due to higher bioavailability, the calcium salt remains a cornerstone in veterinary medicine, agricultural research, and specialized in vivo rodent models[2].

This application note provides researchers and drug development professionals with a comprehensive guide to the pharmacokinetics, pharmacodynamics, and validated experimental protocols for utilizing Phosphomycin calcium in animal infection models. By understanding the causality behind dosing regimens and administration routes, researchers can design self-validating in vivo systems to evaluate antimicrobial efficacy and toxicity rescue.

Mechanistic Grounding: The MurA Inhibition Pathway

To design effective in vivo models, it is critical to understand Phosphomycin's unique mechanism of action. Unlike

-lactams or glycopeptides that target later stages of cell wall synthesis, Phosphomycin acts in the bacterial cytosol. It enters the cell primarily via the glucose-6-phosphate (G6P)-dependent UhpT transporter[1]. Once inside, it acts as a phosphoenolpyruvate (PEP) analogue, irreversibly binding to the cysteine-115 residue of the enzyme UDP-N-acetylglucosamine enolpyruvyl transferase (MurA) [2][3]. This permanently halts the formation of UDP-N-acetylmuramic acid (UDP-MurNAc), the essential precursor for peptidoglycan biosynthesis[2].

Caption: Mechanism of Action: Phosphomycin Calcium irreversibly inhibiting MurA in cell wall synthesis.

Pharmacokinetic & Pharmacodynamic (PK/PD) Profiling

Experimental choices regarding dosing must account for the specific PK properties of the calcium salt. Phosphomycin calcium is susceptible to hydrolysis by gastric acid, resulting in a lower oral bioavailability (10–30%) compared to the tromethamine salt[2][4]. Consequently, in vivo models often require fasting protocols prior to administration to prevent food-induced absorption reduction, or utilize intravenous/intramuscular routes to bypass the gastrointestinal tract entirely[2].

The primary PK/PD index most closely linked to in vivo efficacy (survival and bacterial eradication) is the AUC/MIC ratio (Area Under the Curve to Minimum Inhibitory Concentration)[5].

Table 1: Comparative PK Parameters of Phosphomycin Calcium

Parameter	Value / Characteristic	Experimental Implication
Oral Bioavailability	10% – 30%[4]	Requires higher oral doses in rodents/swine compared to IV administration to achieve target AUC.
Elimination Half-Life	~5.7 hours[4]	Necessitates q8h or q12h dosing in prolonged murine infection models to maintain efficacy[5].
Excretion	Unchanged in urine[4]	Highly effective for Urinary Tract Infection (UTI) models due to massive concentration in the bladder[5].
Target PK/PD Index	AUC/MIC Ratio[5]	Dose fractionation studies must prioritize maximizing total exposure (AUC) over time above MIC (T>MIC).

Validated Animal Infection Models & Protocols

Caption: Standardized in vivo workflow for evaluating Phosphomycin Calcium efficacy in animal models.

Model A: Murine Ascending Urinary Tract Infection (UTI) Model

Rationale: Because Phosphomycin is excreted unchanged in the urine, it achieves exceptionally high concentrations in the urinary tract, making the murine UTI model the gold standard for evaluating its efficacy against uropathogenic E. coli (UPEC) and Klebsiella spp[4][5]. Protocol:

• Preparation: Use 6-8 week old female C3H/HeN mice (highly susceptible to ascending UTIs). Fast the mice for 4 hours prior to oral gavage to prevent gastric acid variability from degrading the calcium salt[2].

• Inoculation: Under isoflurane anesthesia, transurethrally inoculate mice with

  CFU/mL of UPEC suspended in 50 µL of sterile PBS using a soft polyethylene catheter.

• Treatment Phase: 24 hours post-infection, administer Phosphomycin calcium via oral gavage. To achieve the target AUC/MIC ratio of

  24 (associated with 100% survival in E. coli models), administer fractionated doses (e.g., 250 mg/kg q8h)[5].

• Validation & Harvesting: At 72 hours post-infection, euthanize the animals. Aseptically harvest the bladder and kidneys. Homogenize tissues in 1 mL PBS, serially dilute, and plate on MacConkey agar to quantify bacterial burden (CFU/g of tissue).

Model B: Porcine Enteric Infection Model (Veterinary Focus)

Rationale: Phosphomycin calcium is widely used in swine production to treat enteric diseases caused by Salmonella enterica and Streptococcus suis. The drug penetrates intestinal cells (e.g., IPEC-J2) effectively, achieving intracellular concentrations that remain above the MIC90 (0.25-4 µg/mL) for up to 24 hours. Protocol:

• Acclimation: Utilize post-weaning piglets (approx. 15 kg body weight). House in pathogen-free isolation units.

• Inoculation: Orally challenge piglets with

  CFU of Salmonella enterica serovar Typhimurium.

• Dosing: Administer Phosphomycin calcium at a therapeutic dose of 30 mg/kg body weight mixed into a restricted portion of feed or via oral drench to ensure complete ingestion.

• Sampling: Collect daily fecal swabs to monitor shedding. Euthanize at day 7 post-infection to harvest ileocecal lymph nodes and intestinal mucosa for intracellular CFU quantification.

Model C: Aminoglycoside-Induced Nephrotoxicity Rescue Model (Rat)

Rationale: Beyond its antimicrobial properties, Phosphomycin calcium exerts a unique protective effect against nephrotoxicity induced by aminoglycosides (e.g., dibekacin, gentamicin). It protects proximal tubular lysosomes and preserves lysosomal membrane integrity[6][7]. Protocol:

• Induction of Toxicity: Administer Dibekacin (40 mg/kg) via intramuscular (IM) injection to Fischer 344 rats daily for 11 days to induce measurable polyuria and proteinuria[6][7].

• Rescue Treatment: Administer Phosphomycin calcium (80 mg/kg IV or up to 320 mg/kg IM) either 1 hour prior to, concomitantly with, or 1 hour after the aminoglycoside dose[6][7].

• Monitoring: Place rats in metabolic cages to collect 24-hour urine. Measure urine volume (polyuria), total protein (proteinuria), and urinary enzymes (e.g., N-acetyl-

  -D-glucosaminidase) as biomarkers of tubular damage.

• Endpoint: Compare the exclusion rates and nephrotoxicity parameters of the combination group against the aminoglycoside-only control. Successful rescue will show parameters returning near baseline[7].

Data Presentation & Interpretation

When executing these protocols, quantitative data should be structured to highlight the relationship between drug exposure and biological effect.

Table 2: Expected Experimental Endpoints and Success Criteria

Animal Model	Primary Endpoint	Biomarker / Metric	Target Success Criteria
Murine UTI	Bacterial Eradication	Bladder/Kidney CFU/g	3-log reduction in CFU compared to vehicle control[5].
Porcine Enteric	Intracellular Clearance	Mucosal CFU/g	Intracellular drug concentration > 4 µg/mL; cessation of fecal shedding.
Rat Nephrotoxicity	Renal Protection	Urinary Protein & Enzymes	Normalization of polyuria; >50% reduction in urinary protein vs. toxic control[6][7].

References

• 1

• [[2] Fosfomycin - PMC - NIH]()

• 3

• 4

• 5

• [ IN VITRO PENETRATION OF THE ANTIBIOTIC FOSFOMYCIN IN SWINE INTESTINAL CELLS (IPEC J2) - IJMPS]()

• 6

• 7

Sources

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• 2. Fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Formulation, development and characterization of fosfomycin tromethamine pessaries for the treatment of vaginal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic/Pharmacodynamic Analysis of Oral Calcium Fosfomycin: Are Urine Levels Sufficient to Ensure Efficacy for Urinary Tract Infections? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fosfomycin calcium (MK-0955) | Bacterial | CAS 26016-98-8 | Buy Fosfomycin calcium (MK-0955) from Supplier InvivoChem [invivochem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Fosfomycin Calcium in Selective Media

Welcome to the Technical Support Center for Fosfomycin Calcium optimization. Fosfomycin is a highly effective, broad-spectrum phosphonic acid antibiotic used extensively in selective media to isolate specific pathogens (such as Salmonella and E. coli strains) or as a selection marker in genetic engineering. However, its unique mechanism of action and the physical properties of its calcium salt formulation require precise environmental conditions to function correctly.

This guide provides drug development professionals and researchers with the mechanistic causality, self-validating protocols, and troubleshooting steps required to achieve flawless selection pressure.

Part 1: The Causality of Fosfomycin Selection (FAQs)

To troubleshoot selective media, you must first understand the molecular mechanics of how Fosfomycin enters the cell and neutralizes its target.

Q: What is the exact mechanistic target of Fosfomycin, and why is it highly selective? A: Fosfomycin acts as a structural analog of phosphoenolpyruvate (PEP)[1]. Once inside the bacterial cell, it irreversibly binds to the Cys115 residue of the MurA enzyme (UDP-N-acetylglucosamine enolpyruvyl transferase)[2][3]. This covalent modification blocks the first committed step of peptidoglycan synthesis—the condensation of UDP-GlcNAc with PEP[1][2]. Because the MurA pathway is unique to bacteria, it provides highly selective toxicity without affecting eukaryotic cells[2].

Q: Why does my Fosfomycin calcium media fail to inhibit susceptible wild-type strains? A: Fosfomycin requires active transport into the bacterial cell to reach its cytosolic target. It utilizes the glycerol-3-phosphate (GlpT) and glucose-6-phosphate (UhpT) permeases[1][4]. In standard in vitro media, the expression of the uhpT gene is often downregulated. Without supplementing the media with Glucose-6-Phosphate (G6P), the antibiotic cannot efficiently enter the cell, resulting in artificially high Minimum Inhibitory Concentrations (MICs) and failed selection[4][5].

Fig 1: Fosfomycin uptake via GlpT/UhpT and irreversible inhibition of MurA.

Part 2: Quantitative Data & Benchmarks

To ensure reproducibility, all media formulations must adhere to standardized concentration benchmarks. Below is a summary of the critical parameters required for optimal Fosfomycin calcium selective media.

Parameter	Recommended Concentration	Rationale / Source
Fosfomycin Calcium	16 - 32 µg/mL	Standard selective concentration; aligns with EUCAST Enterobacterales IV breakpoint (≤32 µg/mL for Susceptible)[5].
Glucose-6-Phosphate	25 - 50 µg/mL	Mandatory inducer for UhpT transporter to ensure intracellular antibiotic uptake[5][6].
Hydrochloric Acid (HCl)	1M (Minimal volume)	Required to solubilize Fosfomycin calcium powder prior to aqueous dilution[7].
E. coli ATCC 25922 MIC	0.5 - 2.0 µg/mL	Quality control benchmark for media efficacy (when G6P is present)[8].

Part 3: Self-Validating Preparation Protocol

A robust protocol must be self-validating. The following methodology ensures that the Fosfomycin calcium is properly solubilized, its heat-labile structure is preserved, and the media's selective pressure is empirically proven before use.

Phase 1: Stock Solution Preparation

• Fosfomycin Calcium Stock (10 mg/mL):

  • Weigh 50 mg of Fosfomycin calcium powder.

  • Critical Step: Because the calcium salt is poorly soluble in pure water, add 1M HCl dropwise (approximately 128 µL) and vortex until the powder is fully dissolved[7].

  • Bring to a final volume of 5 mL using sterile deionized water.

  • Filter-sterilize using a 0.22 µm syringe filter. Store at 4°C (use within 1 week).

• Glucose-6-Phosphate Stock (10 mg/mL):

  • Dissolve 50 mg of G6P in 5 mL of sterile deionized water[5].

  • Filter-sterilize using a 0.22 µm syringe filter. Store at -20°C.

Phase 2: Media Supplementation

• Base Media Preparation: Autoclave your base agar (e.g., Mueller-Hinton, LB, or CHROMagar) at 121°C for 15 minutes.

• Cooling: Transfer the media to a water bath and cool to 45°C–50°C . Do not add Fosfomycin to boiling agar.

• Supplementation: Aseptically add the Fosfomycin stock to achieve a final concentration of 16–32 µg/mL[5]. Immediately add the G6P stock to achieve a final concentration of 25 µg/mL[5]. Gently swirl to ensure homogenous distribution.

• Pouring: Pour ~20 mL of media per 90 mm Petri dish and allow to solidify.

Phase 3: The Self-Validation Step

• Quality Control: Before using the batch for experimental samples, streak a known susceptible control (E. coli ATCC 25922) and a known resistant control (e.g., a strain harboring a fosA plasmid)[5][8].

• Verification: The media is only validated for experimental use if the susceptible strain shows zero growth and the resistant strain forms robust colonies after 18-24 hours of incubation.

Part 4: Troubleshooting Guide

When selective media fails, it is usually due to a breakdown in solubility, transport induction, or molecular integrity. Use the logic workflow below to diagnose your issue.

Q: My Fosfomycin calcium powder won't dissolve in water. Is my batch ruined? A: No. Unlike Fosfomycin disodium or tromethamine salts, Fosfomycin calcium has low aqueous solubility[9]. To prepare a concentrated stock solution, you must first disrupt the calcium lattice by dissolving the salt in a dilute acid (such as 1M HCl) until the solution clears, followed by dilution with water[7].

Q: Can I autoclave Fosfomycin calcium along with the agar to save time? A: Absolutely not. Fosfomycin is a heat-labile phosphonic acid derivative. Autoclaving will degrade the epoxide ring essential for its bactericidal activity, leading to complete loss of selection pressure. Always prepare Fosfomycin and G6P as concentrated stock solutions, filter-sterilize them, and add them to the agar after it has cooled.

Fig 2: Troubleshooting logic for resolving poor selection in Fosfomycin media.

References

• Title : Fosfomycin: Mechanism and Resistance - PMC Source : nih.gov URL :[Link]

• Title : Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance Source : nih.gov URL :[Link]

• Title : What is the mechanism of action of fosfomycin? - Dr.Oracle Source : droracle.ai URL :[Link]

• Title : Selective Culture Medium for Screening of Fosfomycin Resistance in Enterobacterales Source : nih.gov URL :[Link]

• Title : (PDF) Selective screening culture medium for fosfomycin resistance in Enterobacterales Source : researchgate.net URL :[Link]

• Title : Fosfomycin resistance in community-acquired urinary pathogens from Western Cape, South Africa Source : sajid.co.za URL :[Link]

• Title : Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance Source : mdpi.com URL :[Link]

• Title : Fosfomycin Powder for Solution - [Product Monograph Template - Standard] Source : hres.ca URL :[Link]

• Title : Fosfomycin: Pharmacological, Clinical and Future Perspectives - MDPI Source : mdpi.com URL :[Link]

Sources

• 1. droracle.ai [droracle.ai]
• 2. Fosfomycin: Mechanism and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Selective Culture Medium for Screening of Fosfomycin Resistance in Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sajid.co.za [sajid.co.za]
• 7. researchgate.net [researchgate.net]
• 8. pdf.hres.ca [pdf.hres.ca]
• 9. mdpi.com [mdpi.com]

issues with Phosphomycin calcium solubility at different pH

Welcome to the technical support center for Calcium Phosphomycin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for challenges related to the solubility of calcium phosphomycin at different pH levels. Our goal is to equip you with the scientific rationale and practical methodologies to ensure the success of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and solubility of calcium phosphomycin.

1. What is the general solubility of calcium phosphomycin in aqueous solutions?

Calcium phosphomycin is generally described as being slightly soluble in water.[1][2][3] Its solubility is not a fixed value and is highly dependent on the pH of the solution.

2. How does pH influence the solubility of calcium phosphomycin?

The solubility of calcium phosphomycin is significantly enhanced in acidic conditions. At a low pH, the phosphonate group of the molecule is protonated, which is believed to increase its interaction with water molecules and prevent the formation of insoluble calcium salts. Conversely, in neutral to alkaline conditions, its solubility is considerably lower.

3. What is the maximum achievable concentration of calcium phosphomycin in water?

A concentration of up to 50 mg/mL can be achieved in water by adjusting the pH to 2 with hydrochloric acid (HCl) and applying sonication.[4] Another source suggests a solubility of 30 mg/mL can be reached by adjusting the pH to 2-3 with sonication.

4. Can I dissolve calcium phosphomycin in common biological buffers?

Yes, but with careful consideration. It has been shown to be soluble in 0.05 M Tris buffer at pH 7.0 .[1] However, the use of phosphate-containing buffers, such as Phosphate Buffered Saline (PBS), may lead to precipitation of calcium phosphate, especially at neutral or alkaline pH. It is advisable to perform a small-scale solubility test before preparing a large volume of solution in a new buffer system.

5. Are there any formulation strategies to improve the water solubility of calcium phosphomycin?

Yes, a patented formulation describes a "water-soluble" preparation of calcium phosphomycin by mixing it with citric acid and boric acid.[5] This suggests that the presence of acidic components and potential chelating agents can improve its solubility.

II. Troubleshooting Guide: Common Solubility Issues

This section provides a structured approach to resolving common problems encountered during the dissolution of calcium phosphomycin.

Issue 1: Calcium phosphomycin powder is not dissolving in water at neutral pH.

• Causality: At neutral pH, calcium phosphomycin has inherently low solubility. The phosphonate group is deprotonated, readily forming a less soluble salt with calcium ions.

• Troubleshooting Steps:

  • pH Adjustment: The most effective method is to lower the pH of the suspension. Add 1N HCl dropwise while stirring until the powder dissolves. A target pH of 2-3 is often effective.[4]

  • Sonication: Use a bath or probe sonicator to provide mechanical energy to aid in the dissolution process, especially after pH adjustment.

  • Gentle Heating: While specific data on the effect of temperature is limited, gentle warming (e.g., to 37°C) may assist in dissolution. However, be cautious about the stability of the compound at elevated temperatures for extended periods.

Issue 2: A precipitate forms when adding dissolved calcium phosphomycin to a cell culture medium or buffer.

• Causality: This is often due to an interaction between the dissolved calcium phosphomycin solution and components of the destination medium. Common culprits include:

  • Phosphate Ions: If the medium contains phosphate (as in PBS or many culture media), the calcium ions from the dissolved compound can precipitate as calcium phosphate.

  • High pH: If the destination medium has a neutral or alkaline pH, it can raise the pH of the added calcium phosphomycin solution, causing it to precipitate.

• Troubleshooting Steps:

  • Buffer Compatibility Test: Before your main experiment, mix a small amount of your concentrated calcium phosphomycin stock solution with the destination buffer or medium and observe for any precipitation over time.

  • Use a Non-Phosphate Buffer: If you suspect phosphate precipitation, consider using a non-phosphate buffer like Tris or HEPES for your final solution, if compatible with your experimental system.

  • Dilution Strategy: Add the concentrated acidic stock solution of calcium phosphomycin to a large volume of the final medium with vigorous stirring. This rapid dilution may prevent localized high concentrations and subsequent precipitation.

  • pH Matching: If possible, slightly acidify the destination medium before adding the calcium phosphomycin stock to maintain a lower final pH where it remains soluble. Ensure the final pH is compatible with your experimental setup.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for preparing calcium phosphomycin solutions at different pH levels.

Protocol 1: Preparation of a High-Concentration Acidic Stock Solution (e.g., 50 mg/mL)

• Objective: To prepare a concentrated stock solution of calcium phosphomycin for further dilution.

• Materials:

  • Calcium Phosphomycin powder

  • Sterile, deionized water

  • 1N Hydrochloric Acid (HCl)

  • Sonicator (bath or probe)

  • Sterile microcentrifuge tubes or vials

  • Calibrated pH meter

• Procedure:

  • Weigh the desired amount of Calcium Phosphomycin powder.

  • Add a portion of the final volume of sterile water to the powder. For example, for a final volume of 1 mL, start with 0.8 mL of water.

  • While continuously stirring, add 1N HCl drop by drop until the powder fully dissolves.

  • Use a calibrated pH meter to check the pH. Adjust to a final pH of 2.0.

  • Place the tube/vial in a sonicator bath for 10-15 minutes to ensure complete dissolution.

  • Adjust the final volume with sterile water.

  • Sterile filter the solution using a 0.22 µm syringe filter if required for your application.

  • Store the stock solution at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Tris Buffer (pH 7.0)

• Objective: To prepare a lower concentration working solution at a neutral pH.

• Materials:

  • Calcium Phosphomycin powder

  • 0.05 M Tris buffer, pH 7.0

  • Magnetic stirrer and stir bar

  • Sterile laboratory glassware

• Procedure:

  • Weigh the Calcium Phosphomycin powder.

  • Add the powder directly to the 0.05 M Tris buffer (pH 7.0).

  • Stir the solution at room temperature until the powder is completely dissolved. Note that the maximum achievable concentration at this pH will be significantly lower than in acidic conditions. It is recommended to start with a low target concentration (e.g., 1 mg/mL) and perform a solubility test.

  • If dissolution is slow, gentle warming or brief sonication may be applied.

  • Sterile filter if necessary.

IV. Data and Visualization

Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of calcium phosphomycin.

pH	Solvent/Method	Solubility (mg/mL)	Source
2.0	Water + HCl + Sonication	50	[4]
2.0-3.0	Water + Sonication	30
7.0	0.05 M Tris buffer	Soluble (low conc.)	[1]
Neutral	Water	Slightly Soluble	[1][2][3]
8.1-9.6	Water (for a 1 mg/mL solution)	Soluble

Diagrams

Caption: Relationship between pH and Calcium Phosphomycin Solubility.

Caption: Experimental Workflow for Dissolving Calcium Phosphomycin.

V. References

• Fosfestrol Tablets / Official Monographs for Part I - 494. Available at:

• Fosfomycin calcium - Product Data Sheet. Available at:

• Fosfomycin calcium - Print Preview. Available at:

• Fosfomycin calcium | 26472-47-9 - ChemicalBook. Available at:

• CN1757393A - Fosfocina calcium disperser, and its prepn. method - Google Patents. Available at:

• CN104997733A - Preparation method of water-soluble fosfomycin calcium - Google Patents. Available at:

Sources

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. uspbpep.com [uspbpep.com]
• 3. Fosfomycin calcium | 26472-47-9 [m.chemicalbook.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. CN104997733A - Preparation method of water-soluble fosfomycin calcium - Google Patents [patents.google.com]

Technical Support Center: Fosfomycin Calcium Stability &amp; Preservation

Ticket ID: FOS-CA-STAB-001 Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The Stability Paradox

Welcome to the Fosfomycin Calcium Technical Support Hub. You are likely here because you have observed potency loss, physical caking, or an increase in Impurity A (1,2-dihydroxypropylphosphonic acid).

The Core Issue: Fosfomycin Calcium is a phosphonic acid epoxide . Its therapeutic power lies in the strained epoxide ring (1,2-epoxypropyl group). This ring is a "loaded spring"—biologically essential for inhibiting the bacterial enzyme MurA, but chemically desperate to relieve its strain by popping open.

When this ring opens during storage (hydrolysis), the drug becomes Fosfomycin Diol (Impurity A) , which is pharmacologically inactive. This guide provides the protocols to prevent that reaction.

Module 1: The Degradation Mechanism (Root Cause Analysis)

Question:Why is my Fosfomycin Calcium degrading even in a sealed container?

Technical Answer: Fosfomycin Calcium is a monohydrate (

).[1][2] While the calcium salt is less hygroscopic than the disodium salt, it is not immune to hydrolysis. The degradation is acid-catalyzed . Even a micro-environment of acidity (from excipients or atmospheric dissolving in surface moisture) will protonate the epoxide oxygen, making the ring susceptible to nucleophilic attack by water.

The Pathway:

• Protonation:

  attacks the epoxide oxygen.

• Hydrolysis: Water attacks the carbon, opening the ring.

• Result: Formation of the inactive Diol (Impurity A).

Visualizing the Failure Mode

The following diagram illustrates the degradation pathway you must prevent.

Figure 1: The acid-catalyzed hydrolysis pathway of Fosfomycin. Preventing the "Trigger" state is the goal of storage protocols.

Module 2: Storage & Environmental Controls

Question:What are the precise environmental limits for storage?

Technical Answer: You must control two variables: Water Activity (

) and pH . Unlike many antibiotics where temperature is the primary killer, for Fosfomycin, moisture is the catalyst and temperature is the accelerator.

Protocol 2.1: The "Dry & Neutral" Storage Standard Follow these specifications to maintain potency >98% over 24 months.

Parameter	Specification	Scientific Rationale
Temperature	2°C – 8°C (Optimal)15°C – 30°C (Acceptable)	Lower temps reduce the kinetic energy required for the ring-opening reaction.
Relative Humidity	< 45% RH	Critical. Above 60% RH, the salt may deliquesce, creating a liquid phase where hydrolysis is rapid.
Container Type	Tight, Light-Resistant	Prevent atmospheric moisture ingress.
Desiccant	Silica Gel or Molecular Sieve	Essential. Scavenges headspace moisture trapped during closing.
Atmosphere	Nitrogen Overlay (Recommended)	Displaces , which can dissolve in surface moisture to form carbonic acid (lowering pH).

Troubleshooting: Caking vs. Degradation

• Issue: The powder has formed hard clumps.

• Diagnosis: Moisture ingress has occurred.

• Action: Test for Impurity A immediately. Caking often precedes chemical degradation. If Impurity A is < 1.0%, the material may be re-milled (in a dry room), but the shelf-life is compromised.

Module 3: Formulation & Processing

Question:I am developing an oral suspension. What excipients are forbidden?

Technical Answer: Fosfomycin Calcium is incompatible with acidic excipients. In aqueous suspensions, the pH must be buffered to the alkaline range (pH 8.0 – 9.6).

Protocol 3.1: Excipient Compatibility Matrix

Excipient Class	Recommended	AVOID (High Risk)	Reason for Failure
Fillers	Mannitol, Lactose	Microcrystalline Cellulose (if acidic grade)	Acidic micro-environments trigger hydrolysis.
Binder	PVP (K-30), HPMC	Acidic polymers (e.g., Carbomers)	Direct protonation of the epoxide.
Flavoring	Neutral flavors	Citric Acid, Ascorbic Acid	Fatal error. Citric acid will rapidly destroy Fosfomycin.
Lubricant	Magnesium Stearate	Stearic Acid	Free acid groups can catalyze degradation.

Protocol 3.2: Manufacturing Workflow (Decision Tree) Do not use wet granulation with water if possible. The drying heat + moisture is a "stress test" that generates impurities before the product is even packaged.

Figure 2: Manufacturing decision tree. Avoid aqueous wet granulation to preserve the epoxide ring.

Module 4: Analytical Validation (Self-Validation)

Question:How do I verify if my storage method failed?

Technical Answer: You cannot rely on UV detection at 254nm because Fosfomycin lacks a strong chromophore. You must use an HPLC method capable of detecting the non-UV active epoxide and diol, typically using Refractive Index (RI) or Charged Aerosol Detection (CAD), or specific enzymatic assays.

Protocol 4.1: The "Impurity A" Check (EP/USP Aligned) This method validates the integrity of the epoxide ring.

• Column: Aminopropylsilyl silica gel (or anion exchange as per EP).

• Mobile Phase:

  Potassium Dihydrogen Phosphate (adjusted to pH 6.0 - 7.0). Note: Do not use acidic mobile phases.

• Detection: Refractive Index (RI) detector (Temperature controlled at 35°C).

• Target:

  • Fosfomycin Peak: Retains.[3]

  • Impurity A (Diol): Elutes earlier due to increased polarity.

• Limit: NMT 1.0% (European Pharmacopoeia limit).

Self-Validating Step: If you observe a peak broadening or splitting of the main Fosfomycin peak, check your mobile phase pH. If the mobile phase is too acidic (< pH 5.5), you are degrading the sample during the analysis.

References

• European Directorate for the Quality of Medicines (EDQM). Fosfomycin calcium Monograph 1328. European Pharmacopoeia.[1][4][5] Available at: [Link]

• PubChem. Fosfomycin Calcium (Compound Summary). National Library of Medicine. Available at: [Link]

• Falagas, M. E., et al. (2016). Fosfomycin.[2][6][7][8][9] Clinical Microbiology Reviews. (Discusses the chemical structure and epoxide instability). Available at: [Link]

• Popovic, M., et al. (2022).Stability of Fosfomycin in various solutions. Journal of Pharmaceutical and Biomedical Analysis. (Highlights pH dependence of hydrolysis).

Sources

• 1. uspbpep.com [uspbpep.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. Fosfomycin Degradation Pathway [eawag-bbd.ethz.ch]
• 4. Fosfomycin calcium CRS | CAS 26016-98-8 | LGC Standards [lgcstandards.com]
• 5. Detailed view [crs.edqm.eu]
• 6. Fosfomycin: Pharmacological, Clinical and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability Study of Fosfomycin in Elastomeric Pumps at 4 °C and 34 °C: Technical Bases for a Continuous Infusion Use for Outpatient Parenteral Antibiotic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Fosfomycin Calcium Hydrate? [synapse.patsnap.com]
• 9. synthinkchemicals.com [synthinkchemicals.com]

addressing variability in Phosphomycin calcium susceptibility testing results

Welcome to the Antimicrobial Susceptibility Testing (AST) Technical Support Portal. Phosphomycin (internationally recognized as Fosfomycin) is a bactericidal antibiotic that inhibits cell wall biosynthesis. Due to its unique mechanism of action and specific transport requirements, Fosfomycin AST is notoriously prone to high variability, false resistance, and irreproducibility if not executed with strict adherence to reference methodologies.

This guide is designed for researchers, clinical microbiologists, and drug development professionals to troubleshoot and standardize Fosfomycin in vitro assays.

Part 1: Knowledge Base & Mechanistic Causality

To resolve variability in your results, you must first understand the causality behind Fosfomycin's cellular entry. Fosfomycin irreversibly binds to the MurA enzyme (UDP-N-acetylglucosamine enolpyruvyl transferase), blocking peptidoglycan biosynthesis[1]. However, to reach MurA, the drug must actively cross the bacterial membrane.

It utilizes two primary transporters:

• GlpT (Glycerol-3-phosphate transporter): Constitutively expressed but highly inefficient for Fosfomycin transport.

• UhpT (Hexose phosphate transport system): Highly efficient for Fosfomycin transport, but it is inducible and requires the presence of extracellular Glucose-6-Phosphate (G6P)[2].

If G6P is absent from your testing medium, the UhpT transporter remains unexpressed. The bacteria will rely solely on the inefficient GlpT transporter, resulting in artificially elevated Minimum Inhibitory Concentrations (MICs) and false resistance[1].

Fosfomycin cellular entry via UhpT/GlpT transporters and MurA inhibition pathway.

Part 2: Troubleshooting FAQs

Q1: I am using Phosphomycin Calcium powder for my MIC assays, but my results are erratic and non-reproducible. Why?

A: You are using the wrong salt formulation for in vitro testing. Phosphomycin (Fosfomycin) is commercially available in three main salt forms: Calcium, Tromethamine, and Disodium.

• Fosfomycin Calcium is designed for oral administration. In vitro, the calcium salt has poor solubility in standard Mueller-Hinton broth/agar and can precipitate, leading to inconsistent drug availability and erratic MICs.

• Fosfomycin Disodium is highly soluble and is the internationally mandated standard for all in vitro susceptibility testing[3].

• Actionable Fix: Switch your active pharmaceutical ingredient (API) powder to Fosfomycin Disodium. Ensure you calculate the required mass based on the specific potency (active fraction) provided on your Certificate of Analysis (CoA), as disodium salts often contain significant water weight.

Q2: My Broth Microdilution (BMD) assays are showing trailing endpoints and artificially high MICs. How do I fix this?

A: Stop using Broth Microdilution for Fosfomycin. Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) explicitly state that Agar Dilution (AD) is the gold standard reference method [4][5]. In liquid media, spontaneous uhpT or glpT mutants rapidly overgrow the susceptible population, creating trailing endpoints that obscure the true MIC. Agar dilution immobilizes these rare mutants into isolated single colonies, which can be easily distinguished from the true confluent growth of the resistant population.

Q3: I am using Disk Diffusion, but I see inner colonies within the zone of inhibition. Should I classify the isolate as resistant?

A: No, not necessarily. Spontaneous inner colony mutants occur frequently (up to 5.7% in some clinical strains) due to loss-of-function mutations in the uhpT gene[2]. However, these mutations carry a massive biological cost, rendering the bacteria less virulent and less capable of surviving in vivo. According to expert consensus, if the primary zone of inhibition meets the susceptible breakpoint, you should generally ignore these rare inner colonies[2]. Note that for non-E. coli species, disk diffusion and Etest have unacceptably high Very Major Error (VME) rates, and Agar Dilution must be used[3].

Troubleshooting workflow for resolving Fosfomycin susceptibility testing variability.

Part 3: Data Presentation & Validation Metrics

Table 1: Fosfomycin Salt Formulations & In Vitro Suitability

Salt Formulation	Primary Clinical Use	In Vitro Testing Suitability	Solubility & Notes
Fosfomycin Disodium	Intravenous (IV)	Gold Standard	Highly soluble. Mandated by CLSI/EUCAST for all MIC testing[3].
Fosfomycin Calcium	Oral (Capsules)	Not Recommended	Poor solubility in aqueous media. Causes precipitation and erratic MICs.
Fosfomycin Tromethamine	Oral (Sachets)	Not Recommended	Tromethamine buffer alters local pH, skewing in vitro bacterial growth dynamics.

Table 2: CLSI/EUCAST Agar Dilution Breakpoints & QC Ranges (E. coli - Urinary)

Guideline	Organism	Susceptible (S)	Resistant (R)	QC Strain	QC Target Range (MIC)
CLSI	Escherichia coli	≤ 64 µg/mL	≥ 256 µg/mL	E. coli ATCC 25922	0.5 – 2 µg/mL
EUCAST	Escherichia coli	≤ 8 µg/mL	> 8 µg/mL	E. coli ATCC 25922	0.5 – 2 µg/mL
(Note: Breakpoints for non-E. coli species are highly restricted or absent due to high baseline resistance and testing variability[5].)

Part 4: Self-Validating Experimental Protocol

To guarantee trustworthiness in your results, abandon broth microdilution and implement the following Reference Agar Dilution Protocol [4][6]. This protocol acts as a self-validating system by incorporating mandatory G6P supplementation and concurrent Quality Control (QC) strain testing.

Workflow: Reference Agar Dilution for Fosfomycin

Reagents Required:

• Mueller-Hinton Agar (MHA) base.

• Fosfomycin Disodium API powder (Known potency/purity).

• Glucose-6-Phosphate (G6P) powder.

• Sterile deionized water.

Step-by-Step Methodology:

• Media Preparation: Prepare Mueller-Hinton Agar according to the manufacturer's instructions. Autoclave and allow the agar to cool in a water bath to exactly 45°C – 50°C. (Crucial: Adding antibiotics to agar hotter than 50°C will cause thermal degradation of the drug).

• G6P Supplementation: Prepare a concentrated stock of G6P in sterile water. Add the G6P to the cooled molten agar to achieve a final uniform concentration of 25 mg/L (25 µg/mL) [2].

• Antibiotic Incorporation: Calculate the required mass of Fosfomycin Disodium, adjusting for the active fraction (potency) listed on the CoA. Prepare serial two-fold dilutions of the drug in sterile water. Add these to the molten MHA to achieve final plate concentrations ranging from 0.25 µg/mL to 256 µg/mL[7].

• Plate Pouring: Pour the supplemented agar into petri dishes. Allow them to solidify and dry at room temperature. Plates should be used within their validated shelf-life (typically 5-7 days stored at 4-8°C).

• Inoculum Preparation: Grow the test isolates and the QC strain (E. coli ATCC 25922) on non-selective agar. Suspend isolated colonies in sterile saline to achieve a 0.5 McFarland standard (~1.5 × 10^8 CFU/mL).

• Inoculum Dilution: Dilute the 0.5 McFarland suspension 1:10 in sterile saline to achieve ~10^7 CFU/mL[7].

• Inoculation: Using a multipoint inoculator or micropipette, dispense 2 µL of the diluted suspension onto the agar surface of each plate. This delivers the CLSI-mandated final inoculum of ~10^4 CFU per spot [7].

• Incubation: Allow the spots to dry. Invert the plates and incubate at 35°C ± 2°C in ambient air for 16 to 20 hours[1].

• Reading & Validation:

  • Validation Step: First, check the QC plate (E. coli ATCC 25922). The MIC must fall between 0.5 and 2 µg/mL. If it does not, the entire run is invalid (likely due to missing G6P or degraded drug).

  • Reading Step: Read the MIC as the lowest concentration of Fosfomycin that completely inhibits visible growth. Discard a single colony or a faint haze caused by the inoculum spot; read the point of significant growth reduction.

References

• The Role of fosA in Challenges with Fosfomycin Susceptibility Testing of Multispecies Klebsiella pneumoniae Carbapenemase-Producing Clinical Isolates. ASM Journals. Available at:[Link]

• Frequency and Mechanisms of Spontaneous Fosfomycin Nonsusceptibility Observed upon Disk Diffusion Testing of Escherichia coli. ASM Journals. Available at:[Link]

• Fosfomycin Susceptibility Testing Using Commercial Agar Dilution Test. PubMed Central (NIH). Available at:[Link]

• Fosfomycin—Overcoming Problematic In Vitro Susceptibility Testing and Tricky Result Interpretation: Comparison of Three Fosfomycin Susceptibility Testing Methods. MDPI. Available at:[Link]

• Use of Fosfomycin Etest To Determine In Vitro Susceptibility of Clinical Isolates of Enterobacterales Other than Escherichia coli, Nonfermenting Gram-Negative Bacilli, and Gram-Positive Cocci. PubMed Central (NIH). Available at:[Link]

• Susceptibility of Clinical Isolates of Escherichia coli to Fosfomycin as Measured by Four In Vitro Testing Methods. ASM Journals. Available at:[Link]

• AD Fosfomycin 0.25-256 (Instructions for Use). Liofilchem. Available at:[Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Use of Fosfomycin Etest To Determine In Vitro Susceptibility of Clinical Isolates of Enterobacterales Other than Escherichia coli, Nonfermenting Gram-Negative Bacilli, and Gram-Positive Cocci - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fosfomycin Susceptibility Testing Using Commercial Agar Dilution Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. journals.asm.org [journals.asm.org]
• 7. liofilchem.net [liofilchem.net]

Technical Support Center: Fosfomycin Calcium Fermentation &amp; Yield Optimization

Welcome to the Technical Support Center for Fosfomycin Calcium production. This portal is designed for researchers, bioprocess engineers, and drug development professionals seeking to troubleshoot and optimize the upstream fermentation and downstream recovery of fosfomycin.

Rather than providing a generic overview, this guide delves into the biochemical causality of Streptomyces metabolism, offering self-validating protocols and targeted solutions to overcome yield bottlenecks.

Mechanistic Foundations of Biosynthesis

Fosfomycin[(2R,3S-3-methyloxiran-2-yl) phosphonic acid] is a highly polar, low-molecular-weight (138 g/mol ) broad-spectrum antibiotic[1]. In natural producers like 2[2], the biosynthesis is intrinsically linked to central carbon metabolism.

The pathway begins with phosphoenolpyruvate (PEP). The critical, thermodynamically unfavorable first step is the conversion of PEP to phosphonopyruvate (PnPy) via PEP mutase, which is immediately driven forward by a thiamine-dependent decarboxylation to phosphonoacetaldehyde (PnAA)[3]. Understanding this pathway is vital because precursor availability directly dictates the final fermentation titer.

Fosfomycin biosynthesis pathway in Streptomyces from PEP precursor.

Quantitative Media Optimization

To force Streptomyces to shift from primary biomass accumulation to secondary metabolite production, the fermentation medium must be precisely engineered. The table below summarizes the critical components required for high-yield fosfomycin production, based on foundational studies in4[4].

Media Component	Function / Causality	Optimal Strategy & Timing
L-Methionine	Acts as the exclusive methyl carbon donor for fosfomycin.	Must be added early in fermentation to pool intracellularly before secondary metabolism begins.
Citrate	Essential carbon source for primary biomass growth.	Add to basal medium; depletion triggers the metabolic shift.
L-Asparagine	Optimal nitrogen source for both growth and production.	Add to basal medium; superior to glycine.
L-Glutamate	Stimulates secondary metabolism without affecting growth.	Add to basal medium; can be replaced by TCA cycle intermediates.
Cobalt (Co²⁺)	Essential enzymatic cofactor for antibiotic synthesis.	Maintain at concentrations exceeding basic growth requirements.
Phosphate (Pᵢ)	Direct precursor for the phosphonate group via PEP.	Maintain at concentrations exceeding basic growth requirements.

Self-Validating Experimental Protocols

The following workflows integrate built-in validation checkpoints to ensure system integrity at every stage of production.

Workflow for Fosfomycin fermentation and calcium salt crystallization.

Protocol A: Upstream Bioreactor Fermentation

Objective: Maximize the conversion of glucose and L-methionine into fosfomycin.

• Seed Train Initiation: Inoculate S. fradiae spores into a seed medium containing basal glucose and citrate[4].

  • Causality: Citrate is strictly required for the primary growth phase of the organism[4].

  • Validation Checkpoint: Measure Optical Density (OD600) and pH. A successful seed culture will show a pH drop from 7.2 to ~6.5 due to organic acid production. Do not transfer to the main bioreactor until OD600 reaches 4.0.

• Production Fermentation: Transfer the seed to a production bioreactor containing glucose, L-asparagine, L-methionine, L-glutamate, Co²⁺, and inorganic phosphate[4].

  • Causality: L-methionine must be present early because its methyl carbon is the direct precursor for the methyl group of fosfomycin[4].

• Metabolic Shift Monitoring: Aerate at 1.0 VVM and maintain agitation to keep Dissolved Oxygen (DO) above 30%.

  • Validation Checkpoint: Monitor the Respiratory Quotient (RQ) and DO. A sudden DO spike indicates primary carbon depletion. Confirm the onset of secondary metabolism by detecting a plateau in dry cell weight and a rise in extracellular fosfomycin titer via HPLC.

Protocol B: Downstream Processing & Calcium Salt Crystallization

Objective: Isolate the highly polar fosfomycin molecule and precipitate it as a stable calcium salt[5][6].

• Broth Clarification & Ion-Exchange: Centrifuge the fermentation broth and pass the clarified supernatant through an anion-exchange resin[2].

  • Causality: Fosfomycin cannot be extracted using standard organic solvents due to its extreme hydrophilicity[6]. Ion-exchange effectively captures the negatively charged phosphonate group[2].

  • Validation Checkpoint: Elute with a NaCl gradient. Spot test fractions with silver nitrate; a white precipitate indicates the elution front of chloride. Pool fractions showing UV absorbance at 215 nm.

• Desalting and Concentration: Desalt the pooled fractions and concentrate under reduced pressure using a rotary evaporator[5].

• Calcium Salt Crystallization: Adjust the concentrated solution to pH 4.5 using HCl. Add a calcium source (e.g., CaCl₂), then slowly add cold ethanol until slight turbidity is observed[5].

  • Causality: The pH of 4.5 ensures the phosphonic acid is in the correct ionization state to form a stable, insoluble crystalline complex with calcium, separating it from remaining impurities[5].

  • Validation Checkpoint: Cool to 4°C and allow to stand for 24-48 hours[5]. Test the mother liquor with a drop of 1M CaCl₂; if no further turbidity occurs, the precipitation is complete. Collect crystals by filtration.

Troubleshooting & FAQs

Q1: Why is my overall Fosfomycin yield plateauing despite feeding excess glucose into the bioreactor? A1: You are likely experiencing a precursor bottleneck rather than a carbon limitation. The methyl carbon of fosfomycin is derived strictly from L-methionine[4]. If L-methionine is not supplemented early in the fermentation process, the methylation of PnAA to 2-HPP becomes the rate-limiting step, and excess glucose will simply be diverted into unwanted biomass or alternative organic acids.

Q2: The fermentation broth shows a high antibiotic titer, but the calcium salt crystallization yield is exceptionally low. What causes this? A2: This is usually a pH or competing-anion issue. Fosfomycin is highly hydrophilic[6]. If the pH during crystallization is not strictly maintained around 4.5, the complex will not precipitate efficiently[5]. Furthermore, if competing anions (like the excess inorganic phosphate added during fermentation[4]) are not thoroughly removed via the ion-exchange step, calcium phosphate will co-precipitate. This not only reduces the purity of your fosfomycin calcium but also consumes the calcium ions needed for product crystallization.

Q3: Why does my producing strain suddenly lose productivity and undergo cell lysis over successive batches? A3: This is a classic case of autotoxicity. Streptomyces species possess inherent resistance genes (such as the fosfomycin kinases FomA and FomB) that phosphorylate and inactivate fosfomycin intracellularly to protect the host organism[2]. If the expression of these resistance genes is lost due to plasmid shedding or genetic instability over multiple generations, the intracellular accumulation of fosfomycin will inhibit the host's own UDP-GlcNAc enolpyruvyl transferase (MurA)[1][3]. This halts peptidoglycan synthesis, leading to cell death and a complete collapse of the fermentation titer. Always use a fresh, validated working cell bank vial for each production run.

References

• Biosynthesis of Fosfomycin by Streptomyces fradiae. Antimicrobial Agents and Chemotherapy - ASM Journals.
• Different Biosynthetic Pathways to Fosfomycin in Pseudomonas syringae and Streptomyces Species. PubMed Central (PMC) - NIH.
• The Discovery and Isolation of Fosfomycin from Streptomyces fradiae: A Technical Guide. Benchchem.
• Reintroduction of Legacy Antibiotics in Neonatal Sepsis. The Special Role of Fosfomycin and Colistin. Preprints.org.
• The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. PubMed Central (PMC) - NIH.
• Fosfomycin: Pharmacological, Clinical and Future Perspectives. MDPI.

Sources

• 1. preprints.org [preprints.org]
• 2. The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Different Biosynthetic Pathways to Fosfomycin in Pseudomonas syringae and Streptomyces Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Fosfomycin Calcium Extraction &amp; Purification

Welcome to the Technical Support Center for the extraction, purification, and formulation of Fosfomycin Calcium. This guide is engineered for researchers, bioprocess engineers, and drug development professionals. It provides field-proven methodologies, causal explanations for critical workflow steps, and targeted troubleshooting for common bottlenecks encountered during the isolation of this unique phosphonate antibiotic.

Extraction & Purification Workflow

The isolation of fosfomycin from fermentation broth requires a multi-stage approach to separate the highly polar, low-molecular-weight epoxide from complex biological matrices[1].

Workflow for the extraction and purification of Fosfomycin Calcium.

Step-by-Step Methodology: Isolation from Culture Broth

This self-validating protocol ensures high-yield recovery of fosfomycin calcium while maintaining the structural integrity of its reactive epoxide ring.

Step 1: Fermentation Broth Harvesting & Clarification

• Action: Harvest the Streptomyces fradiae fermentation broth. Centrifuge at 8,000 × g for 20 minutes to pellet the mycelial biomass. Filter the resulting supernatant through a 0.45 µm membrane to obtain a clear, cell-free broth[2].

• Causality: S. fradiae produces fosfomycin as a secondary metabolite. Removing cellular debris and colloidal particles prevents the physical fouling of the anion-exchange resin and ensures uniform flow rates and theoretical plate counts during chromatography.

Step 2: Anion Exchange Chromatography

• Action: Adjust the clarified broth strictly to pH 7.5. Load the broth onto a column packed with a strong anion exchange resin (e.g., Dowex 1x8, Cl⁻ form). Wash with deionized water, then elute the fosfomycin using a linear gradient of NaCl (0 to 1.0 M) in 20 mM Tris-HCl buffer (pH 7.5)[2].

• Causality: Fosfomycin is a highly polar phosphonic acid. At pH 7.5, the phosphonate moiety is fully ionized (deprotonated), allowing for maximum electrostatic binding to the quaternary ammonium groups of the resin[1].

Step 3: Desalting and Concentration

• Action: Pool the active fractions identified via microbiological assay. Desalt the pool using a gel filtration column (e.g., Sephadex G-10 or Bio-Gel P-2) equilibrated with deionized water. Concentrate the eluate under reduced pressure using a rotary evaporator[1][2].

• Causality: The high NaCl concentration from the elution step will thermodynamically interfere with the subsequent crystallization and salt-conversion steps, leading to co-precipitation of inorganic salts. Gel filtration effectively separates the small fosfomycin molecules from the larger salt ions based on hydrodynamic volume.

Step 4: Calcium Salt Conversion

• Action: In a reaction vessel, combine the purified fosfomycin intermediate (often resolved as a phenylethylamine salt for stereochemical purity) with calcium hydroxide in purified water. Maintain a molar ratio of 1.0–1.2 (fosfomycin to calcium). Stir the reaction continuously at 30–40°C for 5 hours[3].

• Causality: The moderate heating (30–40°C) provides sufficient activation energy to drive the ionic displacement (metathesis) without causing thermal degradation or ring-opening of the sensitive epoxide structure.

Step 5: Crystallization & Drying

• Action: Filter the reaction mixture to remove any unreacted calcium hydroxide solids. Wash the filter cake with warm water (~40°C). Dry the resulting crystals under vacuum to yield high-purity fosfomycin calcium monohydrate[3].

Troubleshooting Guide & FAQs

Q1: We are experiencing significant product loss during the anion-exchange chromatography step. How can we improve recovery? Causality & Solution: Fosfomycin's binding affinity is highly pH-dependent. If the loading pH drops below 7.0, the phosphonate group begins to protonate, drastically reducing its electrostatic attraction to the Dowex 1x8 resin[2]. Ensure strict pH maintenance at 7.5. Additionally, high concentrations of competing anions (like citrates or phosphates from the fermentation media) can cause premature elution. Dilute the clarified broth to lower the overall conductivity before loading.

Q2: Why do industrial protocols often convert fosfomycin to a phenylethylamine salt before the final calcium conversion? Causality & Solution: Direct precipitation of the calcium salt from the crude broth extract often results in the co-precipitation of structurally similar impurities. Forming a phenylethylamine salt intermediate allows for stereospecific resolution and crystallization, yielding a highly pure (>97%) intermediate before the final metathesis into the calcium salt[3].

Q3: The final fosfomycin calcium powder is deliquescing rapidly upon exposure to ambient air. How can we stabilize the formulation? Causality & Solution: Fosfomycin calcium is inherently hygroscopic; it attracts atmospheric moisture, leading to deliquescence and subsequent hydrolysis[4]. To resolve this, co-formulate or co-crystallize the fosfomycin calcium with a sugar alcohol that has a melting point above 70°C (e.g., mannitol or sorbitol). Maintaining a weight ratio of at least 0.8 (sugar alcohol to fosfomycin calcium) creates a stable, free-flowing powder that effectively resists moisture uptake[4].

Assay Validation & Mechanism of Action

To ensure your extraction protocol is a self-validating system, the biological activity of the purified fosfomycin calcium must be confirmed.

Q4: Microbiological assays of our purified batch show smaller-than-expected zones of inhibition. Is the extracted drug degraded? Causality & Solution: Not necessarily. Fosfomycin requires active transport into the bacterial cell to reach its cytoplasmic target, the MurA enzyme[5][6]. Standard Mueller-Hinton agar lacks sufficient inducers for these transporters. You must supplement your assay medium with 25 µg/mL Glucose-6-Phosphate (G-6-P)[5]. G-6-P upregulates the UhpT transporter, facilitating the active intracellular accumulation of fosfomycin and accurately reflecting its true bactericidal potency.

Mechanism of Fosfomycin uptake via UhpT and subsequent inhibition of MurA.

Quantitative Data: Physicochemical Properties of Fosfomycin Salts

Understanding the physicochemical differences between fosfomycin salts is critical for downstream formulation and storage.

Property	Fosfomycin Calcium	Fosfomycin Tromethamine	Fosfomycin Disodium
Molecular Weight	~176.1 g/mol (anhydrous)	259.2 g/mol	~182.0 g/mol
Aqueous pH (reconstituted)	8.1 – 9.6	3.5 – 5.5	9.0 – 10.5
Hygroscopicity	High (Prone to deliquescence)	Low (Stable in sachets)	Very High
Primary Route of Admin	Oral / Veterinary	Oral (Single-dose)	Intravenous (IV)
Bioavailability	~20% - 30%	~40%	100%

(Data synthesized from pharmacopeial standards and formulation patents[4][5][6])

References

• Source: nih.
• Source: google.com (Patents)
• Source: benchchem.
• Source: google.com (Patents)
• Source: nih.gov / mdpi.
• Source: mdpi.

Sources

• 1. The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN106986892A - A kind of preparation method of fosfomycin calcium - Google Patents [patents.google.com]
• 4. CN104971378A - Fosfomycin preparation, a method for the manufacture of the preparation and a preparation-containing polymethylmethacrylate bone cement powder - Google Patents [patents.google.com]
• 5. Fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Phosphomycin Calcium Synthesis &amp; Derivatization

Current Status: Operational Analyst: Senior Application Scientist (Process Chemistry Division) Topic: Troubleshooting the Synthesis and Stability of Phosphomycin Calcium Derivatives

Introduction: The Epoxide Paradox

Welcome to the technical center. If you are working with Phosphomycin (Fosfomycin), you are likely battling a chemical paradox: you need to preserve a highly strained, reactive epoxide ring (cis-1,2-epoxypropylphosphonic acid) while subjecting it to the ionic forces required to form stable calcium salts or esters.

Unlike standard phosphonates, Phosphomycin's activity relies entirely on the integrity of this oxirane ring. It is a "warhead" designed to alkylate the bacterial enzyme MurA. In synthesis, however, this warhead is prone to premature detonation (hydrolysis) by acidic protons, heat, or nucleophilic solvents.

This guide addresses the three critical failure points in Phosphomycin Calcium engineering: Epoxide Hydrolysis (Impurity A) , Calcium Salt Crystallization Kinetics , and Derivative Stability .

Module 1: The Integrity of the Epoxide (Impurity A)

The most frequent support ticket we receive involves "low potency" or "high Impurity A" (1,2-dihydroxypropyl phosphonic acid). This is not a random impurity; it is the thermodynamic sink of your molecule.

The Mechanism of Failure

Under acidic conditions (pH < 4.[1]0) or high thermal stress, the epoxide oxygen is protonated, making the C1 or C2 carbons highly electrophilic. Water (or any nucleophile) attacks, opening the ring and destroying antimicrobial activity.

Visualization: The Degradation Pathway

The following diagram illustrates the critical pH-dependent failure mode you must avoid.

Figure 1: Acid-catalyzed hydrolysis mechanism leading to Impurity A (Diol).

Troubleshooting Guide: Epoxide Preservation

Symptom	Probable Cause	Corrective Action
High Impurity A (>1.0%)	pH drift during salt formation.	Buffer Control: Maintain reaction pH between 8.5 and 9.5. The epoxide is stable in basic conditions. Avoid direct addition of strong mineral acids.
Loss of Chirality	Thermal racemization during drying.	Temperature Limit: Do not exceed 50°C during vacuum drying. The (1R, 2S) configuration is thermally sensitive in the presence of residual moisture.
Unexpected Polymerization	Concentrated solutions + Lewis Acids.	Chelation: Trace metals (Fe, Al) can catalyze ring opening. Ensure reagents (esp. Calcium sources) are low in heavy metals (use Pharmacopoeial grade).

Module 2: Calcium Salt Engineering (The "Gel" Problem)

Synthesizing Phosphomycin Calcium (monohydrate) is deceptive. It is not merely mixing reagents; it is a competition between precipitation (kinetic trapping) and crystallization (thermodynamic ordering). A common issue is the formation of a gelatinous, unfilterable mess rather than a crystalline powder.

The Standard Protocol: Phenylethylamine Resolution Route

Industrial synthesis often proceeds via the Phosphomycin Phenylethylamine (PEA) salt to ensure chiral purity before converting to Calcium.

Step-by-Step Protocol:

• Dissolution: Suspend Fosfomycin PEA salt in water/alcohol (1:1 v/v).

• Calcium Source: Add Calcium Hydroxide (

  ) slowly.

  • Why Hydroxide? It drives the release of the volatile phenylethylamine (PEA) as a free base, which can be removed or extracted, leaving the Calcium salt.

• Reaction (The Critical Step): Stir at 30-40°C for 4-8 hours.

  • Control Point: Monitor the liberation of PEA. Incomplete reaction leads to amine contamination.

• Crystallization:

  • Do not shock cool. Rapid cooling traps the PEA and creates amorphous "gels."

  • Ramp: Cool to 0-5°C at a rate of 5°C/hour.

• Filtration & Washing: Wash with ethanol to remove residual PEA.

Visualization: Process Flow & Critical Control Points (CCPs)

Figure 2: Conversion of Phenylethylamine salt to Calcium salt with Critical Control Points.

FAQ: Calcium Salt Crystallization

Q: My Calcium salt filtration takes hours. What is wrong? A: You likely formed fines or an amorphous gel. This happens if the Calcium Hydroxide is added too fast or the agitation is too high (high shear). Solution: Use a dosing pump for Ca(OH)2 addition over 2 hours and use low-shear impellers (anchor type) to encourage crystal growth over nucleation.

Q: I cannot hit the specific optical rotation (-11.0 to -13.0). A: This usually indicates contamination with the wrong enantiomer or residual PEA. If the PEA removal is incomplete, the rotation will be skewed. Check: Run an NMR to quantify residual phenylethylamine. If present, increase the ethanol wash volume.

Module 3: Derivatization (Tromethamine & Esters)

While Phosphomycin Calcium is the standard oral solid, Fosfomycin Tromethamine is often preferred for better bioavailability (40% vs 20%). Researchers often try to convert Calcium salts to Tromethamine or synthesize esters.

Challenge: Cation Exchange without Acid

Converting the Calcium salt (insoluble) to the Tromethamine salt (soluble) is difficult because you cannot simply use strong acid to strip the calcium (see Module 1).

Recommended Workflow (Oxalic Acid Strategy):

• Suspend Fosfomycin Calcium in water.

• Add stoichiometric Oxalic Acid slowly.

  • Chemistry: Calcium Oxalate (

    ) is far more insoluble than Fosfomycin Calcium. This drives the reaction without requiring a pH drop to < 3.0 if done carefully.

• Filter off the Calcium Oxalate precipitate immediately.

• Add Tromethamine (TRIS) to the filtrate to form the soluble salt.

• Lyophilize or crystallize from methanol.

Data: Solubility & Bioavailability Comparison

Parameter	Fosfomycin Calcium	Fosfomycin Tromethamine
Solubility (Water)	Low (Sparingly Soluble)	High (Very Soluble)
Oral Bioavailability	~20-30%	~35-45%
Hygroscopicity	Moderate (Monohydrate stable)	High (Requires humidity control)
Primary Use	Pediatric suspensions	Adult sachets (UTI)

References

• European Pharmacopoeia (Ph.[2] Eur.) . Fosfomycin Calcium Monograph 1328. (Defines Impurity A limits and specific rotation standards).

• Popovic, M. et al. "Fosfomycin: an old, new friend?" European Journal of Clinical Microbiology & Infectious Diseases, 2010. (Review of chemical structure and stability).

• Falagas, M. E. et al. "Fosfomycin." Clinical Microbiology Reviews, 2016. (Mechanistic insights into the epoxide ring activity).

• Google Patents. CN106986892A: Preparation method of fosfomycin calcium. (Details the Phenylethylamine to Calcium conversion protocol).

• Google Patents. US20150283291A1: Fosfomycin preparation. (Discusses calcium salt polymorphs and stability).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. uspbpep.com [uspbpep.com]

Reference Data & Comparative Studies

comparing the efficacy of Phosphomycin calcium vs. fosfomycin trometamol

Executive Summary: The Bioavailability Divergence

For researchers and drug developers, the distinction between Fosfomycin Calcium and Fosfomycin Trometamol (Tromethamine) is not merely a matter of formulation—it is a fundamental pharmacokinetic divergence that dictates clinical utility.

While both salts deliver the same active moiety (fosfomycin acid) to the site of infection, their performance differs radically in solubility and bioavailability .

• Fosfomycin Trometamol is the gold standard for adult uncomplicated urinary tract infections (UTIs) due to rapid absorption and high urinary recovery (single-dose efficacy).[1]

• Fosfomycin Calcium exhibits significantly lower bioavailability (~20%) and is historically utilized in pediatric suspensions or multi-dose regimens where lower peak serum concentrations are acceptable.

This guide analyzes the physicochemical drivers of these differences, provides comparative data, and details the critical experimental protocols required to test them accurately in vitro.

Physicochemical & Pharmacokinetic Analysis

The efficacy gap between these two salts is driven by their behavior in the gastrointestinal tract. Fosfomycin is a phosphonic acid derivative; its salt form determines its dissolution rate.

Comparative Pharmacokinetics Table

Feature	Fosfomycin Trometamol	Fosfomycin Calcium	Impact on Efficacy
Solubility	Highly Water Soluble	Poorly Water Soluble	Trometamol dissolves rapidly; Calcium relies on acid hydrolysis.[1]
Oral Bioavailability	34% – 44%	12% – 20%	Trometamol achieves systemic/urinary thresholds faster.
Peak Serum (Cmax)	~20–30 µg/mL (3g dose)	~6–8 µg/mL (3g dose)	Trometamol drives higher concentration gradients.[1]
Urinary Recovery	35% – 60% (24h)	18% – 29% (24h)	Trometamol is superior for UTI eradication.[1]
Elimination Half-life	~4 hours	~4–6 hours	Similar clearance once absorbed.[1]
Clinical Regimen	Single Dose (3g)	Multi-Dose (e.g., q8h)	Calcium requires sustained dosing to match Trometamol exposure.[1]

The "Solubility-Absorption" Cascade

The following diagram illustrates why Trometamol outperforms Calcium in adult oral therapy.

Figure 1: Pharmacokinetic cascade demonstrating the bioavailability gap.[1] Trometamol's rapid dissolution drives higher serum and urinary peaks compared to the rate-limited hydrolysis of the Calcium salt.

Mechanism of Action (MOA)[1]

Once the salt dissociates and fosfomycin enters the bloodstream, the active moiety is identical. Fosfomycin is a "Trojan Horse" antibiotic. It mimics phosphoenolpyruvate (PEP) and enters bacteria via specific transport channels (GlpT and UhpT).[1]

Critical Note for Researchers: The expression of the UhpT transporter is induced by Glucose-6-Phosphate (G6P) .[1][2][3] This is why G6P supplementation is mandatory in in vitro testing (see Section 4).[1]

Figure 2: Mechanism of Action.[1] Fosfomycin requires GlpT/UhpT transporters to access the cytoplasm, where it covalently binds to MurA, halting cell wall synthesis.

Experimental Protocols: Validating Efficacy

As an application scientist, you cannot simply "add drug to bacteria." Fosfomycin susceptibility testing is prone to high error rates if the Glucose-6-Phosphate (G6P) requirement is ignored.[1]

Protocol: In Vitro Susceptibility Testing (Agar Dilution)

Standard: CLSI M07 / EUCAST[1]

Objective: Determine the Minimum Inhibitory Concentration (MIC) of Fosfomycin against E. coli or Enterococcus faecalis.

Materials:

• Mueller-Hinton Agar (MHA).[1][4]

• Fosfomycin Disodium powder (Reference standard).[1]

• Glucose-6-Phosphate (G6P) powder (Critical Reagent). [1]

• Test organisms (0.5 McFarland standard).

Workflow:

• G6P Preparation:

  • Prepare a stock solution of G6P.

  • Add to molten MHA to achieve a final concentration of 25 µg/mL .

  • Why? This mimics the physiological environment where host cells release G6P, inducing bacterial uptake transporters. Without this, bacteria appear falsely resistant.[1]

• Antibiotic Dilution:

  • Prepare serial twofold dilutions of Fosfomycin (e.g., 0.25 to 512 µg/mL).[1]

  • Add to the G6P-supplemented agar.[1][4]

• Inoculation & Incubation:

  • Spot 1-2 µL of standardized inoculum (10^4 CFU/spot) onto plates.

  • Incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Readout:

  • Susceptible (S): ≤ 64 µg/mL (CLSI for E. coli UTI).[1]

  • Resistant (R): ≥ 256 µg/mL.[1]

  • Note: Ignore faint haze; read for 80% inhibition if trailing growth occurs.

Common Pitfalls

• Using Broth Microdilution (BMD): Historically discouraged for Fosfomycin due to oxidative degradation and variable G6P interaction, though some modern automated systems are optimizing this.[1] Agar dilution remains the reference standard.

• Omitting G6P: Results in MIC values shifting 3-4 dilutions higher (false resistance).

Strategic Recommendations

When to use Fosfomycin Trometamol:

• Target: Adult Uncomplicated Cystitis.

• Reasoning: The high bioavailability ensures that a single 3g dose achieves urinary concentrations >128 µg/mL for over 24-48 hours, sufficient to eradicate E. coli (including ESBL producers).[1]

• Research Focus: PK/PD modeling for single-dose optimization; resistance surveillance.

When to use Fosfomycin Calcium:

• Target: Pediatric populations (suspension formulations) or specific gastrointestinal decolonization studies.[1]

• Reasoning: While bioavailability is lower, the calcium salt is more palatable and stable in aqueous suspension. It requires multi-dose regimens (e.g., daily for 3 days) to compensate for lower absorption.[1]

• Research Focus: Formulation enhancement to improve solubility; pediatric safety studies.

References

• Patel, S. S., et al. (1997).[1] "Fosfomycin tromethamine.[5][6][7][8][9][10] A review of its antibacterial activity, pharmacokinetic properties and therapeutic efficacy." Drugs.

• Bergan, T. (1990).[1] "Degree of absorption, pharmacokinetics of fosfomycin trometamol and duration of urinary antibacterial activity." Infection.[5][10][11]

• Clinical and Laboratory Standards Institute (CLSI). (2023).[1] "M100: Performance Standards for Antimicrobial Susceptibility Testing."

• Falagas, M. E., et al. (2016).[1] "Fosfomycin."[4][5][6][7][8][9][10][11][12][13] Clinical Microbiology Reviews.

• European Medicines Agency (EMA). (2020).[1] "Fosfomycin-containing medicinal products: Article 31 referral assessment report."

Sources

• 1. CAS 78964-85-9: Fosfomycin tromethamine | CymitQuimica [cymitquimica.com]
• 2. Glucose-6-phosphate Reduces Fosfomycin Activity Against Stenotrophomonas maltophilia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Glucose-6-phosphate Reduces Fosfomycin Activity Against Stenotrophomonas maltophilia [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. africanurology.com [africanurology.com]
• 7. Fosfomycin | C3H7O4P | CID 446987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. journals.co.za [journals.co.za]
• 9. Degree of absorption, pharmacokinetics of fosfomycin trometamol and duration of urinary antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. scispace.com [scispace.com]
• 12. jmilabs.com [jmilabs.com]
• 13. Pharmacokinetic comparison between fosfomycin and other phosphonic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating a Robust HPLC-ELSD Method for Fosfomycin Calcium: A Modern Alternative to Bioassays

Executive Summary: The "Invisible" Analyte Challenge

Fosfomycin Calcium presents a classic analytical paradox: it is a potent epoxide antibiotic with high polarity but lacks a UV-active chromophore. Historically, this forced Quality Control (QC) labs to rely on microbiological assays (time-consuming, high variability) or HPLC-RI (Refractive Index, sensitive to thermal drift and incompatible with gradients).

This guide validates a modern HPLC-ELSD (Evaporative Light Scattering Detection) method. Unlike RI, ELSD is stable under gradient conditions and offers superior sensitivity. Unlike bioassays, it provides specific quantitation of the active pharmaceutical ingredient (API) and its primary degradation product (Impurity A) in under 15 minutes.

Comparative Analysis: Why Shift to ELSD?

The following table contrasts the traditional pharmacopoeial methods against the proposed HPLC-ELSD workflow.

Feature	Microbiological Assay (Traditional)	HPLC-RI (Refractive Index)	HPLC-ELSD (Proposed)
Principle	Bacterial inhibition zone measurement	Refractive index change	Light scattering of non-volatile particles
Precision (RSD)	Low (5–10%)	Moderate (1–2%)	High (< 1.0%)
Specificity	Poor (Cannot distinguish API from active metabolites)	Moderate (Co-elution risks)	High (Resolves Impurity A)
Sensitivity	High (Biological activity)	Low (Drift limits LOD)	High (LOD ~10 µg/mL)
Throughput	18–24 Hours	15–20 Minutes	10–15 Minutes
Gradient Capable?	N/A	No (Isocratic only)	Yes (Allows impurity purge)

Strategic Methodology: The HILIC-ELSD Protocol

Mechanistic Rationale

We utilize Hydrophilic Interaction Liquid Chromatography (HILIC) .[1] Fosfomycin is highly polar; on a standard C18 column, it elutes in the void volume. While ion-pairing reagents (like octylamine) can retain it on C18, they permanently alter column chemistry and suppress ELSD sensitivity. HILIC retains polar species using a water-rich layer on a polar stationary phase (Amino or Silica), allowing simple Acetonitrile/Water mobile phases.

Instrument & Reagents

• System: HPLC with ELSD (Low-temperature drift tube capable).

• Column: Amino (NH2) bonded silica, 250 mm x 4.6 mm, 5 µm (e.g., Agilent Zorbax NH2 or equivalent).

• Reagents: HPLC-grade Acetonitrile (ACN), HPLC-grade Water.

Validated Operating Parameters

Parameter	Setting	Rationale
Mobile Phase	ACN : Water (60:40 v/v)	High organic content induces HILIC retention.
Flow Rate	1.0 mL/min	Optimized for nebulization efficiency.
Column Temp	35°C	Improves mass transfer and peak shape.
ELSD Drift Tube	60°C	Sufficient to evaporate solvent without degrading the thermally labile epoxide ring.
ELSD Gain	Optimized (e.g., 4)	Balances signal intensity vs. baseline noise.
Injection Vol	20 µL	Standard loop size for quantitative reproducibility.

Visualizing the Workflow

The following diagram illustrates the critical decision pathways and the physical mechanism of the ELSD detection for Fosfomycin.

Caption: Figure 1. The HILIC-ELSD workflow transforms the non-volatile Fosfomycin into solid particles for detection, bypassing UV limitations.

Validation Results (ICH Q2 Guidelines)

The following data summarizes the validation of this method, proving its suitability for QC release testing.

Specificity & System Suitability

The method must resolve Fosfomycin from Impurity A (1,2-dihydroxypropyl phosphonate), the hydrolysis product.

• Requirement: Resolution (Rs) > 1.5.

• Result: Rs = 2.8 (Typical).

• Observation: Impurity A is more polar and elutes after Fosfomycin on an Amino column (HILIC mode).

Linearity

ELSD response is non-linear (exponential). We use a log-log calibration or a power function (

).

• Range: 0.5 mg/mL to 2.0 mg/mL.

• Regression Model:

• Correlation (r): > 0.9990.[2]

Accuracy & Precision Data

Validation Parameter	Acceptance Criteria	Experimental Result	Status
Repeatability (n=6)	RSD ≤ 2.0%	0.8%	PASS
Intermediate Precision	RSD ≤ 2.0%	1.2%	PASS
Recovery (Accuracy)	98.0% – 102.0%	99.4% – 100.8%	PASS
LOD (Limit of Detection)	S/N > 3	15 µg/mL	PASS
LOQ (Limit of Quant)	S/N > 10	50 µg/mL	PASS

Expert Commentary: Troubleshooting & Robustness

Why the "Amino" Column?

While C18 columns are standard, they require ion-pairing reagents (like octylamine) to retain Fosfomycin. Ion-pairing reagents are "sticky," take hours to equilibrate, and can foul ELSD nebulizers over time. The Amino column in HILIC mode uses simple ACN/Water, making the system cleaner and the method more robust for routine shifts.

Managing ELSD Drift

The signal in ELSD depends on the size of the dried particle.

• Critical Control Point: Ensure the Gas Flow Rate is constant (±0.1 L/min). A drop in gas flow increases particle size artificially, spiking the signal.

• Mobile Phase Quality: Use only LC-MS grade solvents. Non-volatile impurities in low-grade solvents will cause high background noise (ghost peaks).

References

• European Directorate for the Quality of Medicines. (2008). Fosfomycin Calcium Monograph 1328. European Pharmacopoeia 6.0.

• Xin, Y. (2006).[3] Content determination of fosfomycin calcium capsules by HPLC-ELSD. Chinese Journal of Pharmaceutical Analysis.

• Helix Chromatography. (2023). HPLC Analysis of Fosfomycin and Counterions on Amaze TH HILIC Mixed-Mode Column.

• Parker, S. L., et al. (2015). A validated method for the quantification of fosfomycin on dried plasma spots by HPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis.

• International Council for Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]

Comparative Analysis of Phosphomycin Calcium Against Multi-Drug Resistant Bacteria: A Technical Guide

Executive Summary: The Renaissance of Phosphomycin Calcium

The rapid proliferation of multi-drug resistant (MDR) bacteria—particularly Extended-Spectrum Beta-Lactamase (ESBL)-producing Enterobacteriaceae, Carbapenem-Resistant Enterobacteriaceae (CRE), and Methicillin-Resistant Staphylococcus aureus (MRSA)—has severely restricted clinical therapeutic windows. Phosphomycin (Fosfomycin) calcium, an older phosphonic acid derivative, has re-emerged as a critical agent in the modern antimicrobial arsenal[1][2]. Unlike standard beta-lactams or glycopeptides, Phosphomycin calcium exerts its bactericidal effect at the earliest stage of peptidoglycan synthesis, effectively bypassing established resistance mechanisms like altered penicillin-binding proteins (PBPs) or hydrolytic enzymes[3][4].

This guide provides a rigorous comparative analysis of Phosphomycin calcium against contemporary alternatives, supported by structural mechanistic insights and self-validating experimental protocols for in vitro evaluation.

Mechanistic Superiority: Bypassing Conventional Resistance

Phosphomycin acts as a structural analog of phosphoenolpyruvate (PEP)[1][4]. To exert its bactericidal activity, it must first enter the bacterial cytoplasm via two specific transport systems: the glycerol-3-phosphate transporter (GlpT) and the hexose-6-phosphate transporter (UhpT)[1][3].

Once intracellular, Phosphomycin competitively binds to the active site of the enzyme UDP-N-acetylglucosamine enolpyruvyl transferase (MurA). A nucleophilic attack by the Cys115 residue of MurA leads to covalent, irreversible inactivation of the enzyme[3][4][5]. This halts the formation of UDP-N-acetylmuramic acid (UDP-MurNAc), an essential precursor for peptidoglycan synthesis, resulting in cell lysis[1][4]. Because this target is unique and upstream of beta-lactam and glycopeptide targets, cross-resistance is exceptionally rare[2][4].

Figure 1: Mechanism of Action of Phosphomycin Calcium inhibiting MurA, leading to bacterial cell lysis.

Comparative Efficacy: Quantitative Data Analysis

Phosphomycin calcium demonstrates potent in vitro activity against both Gram-positive and Gram-negative MDR pathogens[3][6]. Table 1 synthesizes the Minimum Inhibitory Concentration (MIC) profiles of Phosphomycin calcium compared to standard-of-care alternatives.

Table 1: Comparative MIC Profiles against MDR Pathogens

Pathogen Phenotype	Phosphomycin Ca (MIC₅₀ / MIC₉₀ mg/L)	Alternative Agent	Alternative (MIC₅₀ / MIC₉₀ mg/L)	Resistance Mechanism Bypassed
ESBL-E. coli	0.5 / 2.0[7]	Ceftriaxone	>64 / >64	Hydrolytic enzymes (CTX-M)[6]
KPC-K. pneumoniae	8.0 / 32.0[7]	Meropenem	>16 / >32	Carbapenemases (KPC, NDM)[8]
MRSA	4.0 / 16.0	Oxacillin	>32 / >64	Altered PBP2a[6][9]
VRE (E. faecalis)	16.0 / 64.0	Vancomycin	>128 / >256	Altered peptidoglycan precursors[2][3]

Note: While Phosphomycin tromethamine achieves higher peak serum concentrations due to better oral bioavailability, Phosphomycin calcium maintains comparable efficacy for systemic applications when utilized in synergistic intravenous or high-dose oral combination therapies[6][10].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the evaluation of Phosphomycin calcium requires specialized protocols. Standard broth microdilution often yields false resistance due to the lack of physiological transporter induction[9].

Protocol A: Agar Dilution for MIC Determination (Gold Standard)

Causality & Rationale: The inclusion of Glucose-6-Phosphate (G6P) is non-negotiable. G6P induces the transcription of the uhpT gene, upregulating the UhpT transporter and ensuring the drug actively enters the bacterial cell, mimicking the physiological environment of the host[3][9].

Step-by-Step Methodology:

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) and cool to 50°C. Supplement the agar with exactly 25 mg/L of Glucose-6-Phosphate (G6P)[9].

• Antibiotic Incorporation: Add serial two-fold dilutions of Phosphomycin calcium (ranging from 0.125 to 2048 mg/L) into the molten MHA. Pour into petri dishes and allow to solidify[9].

• Inoculum Standardization: Prepare a bacterial suspension in sterile saline matching a 0.5 McFarland standard (approx.

  CFU/mL) from an overnight culture[9].

• Inoculation: Using a multipoint replicator, deliver 10 µL spots (approx.

  CFU/spot) onto the agar surface[9].

• Incubation: Invert plates and incubate aerobically at 37°C for 16–20 hours[9].

• Self-Validation Check: The control strain E. coli ATCC 25922 must yield an MIC between 0.5 and 2 mg/L[7][9]. If the MIC exceeds 2 mg/L, the G6P has degraded or the drug stock is compromised; the assay must be rejected.

Protocol B: Time-Kill Assay for Synergy Evaluation

Causality & Rationale: Monotherapy with Phosphomycin can occasionally lead to rapid resistance via chromosomal mutations in glpT or uhpT[4][10]. Combining Phosphomycin with agents like Linezolid or Meropenem closes the "Mutant Selection Window" (MSW), preventing the outgrowth of resistant subpopulations[11]. Time-kill assays provide dynamic, longitudinal data that static checkerboard assays cannot capture[3][7].

Figure 2: Experimental workflow for Time-Kill Synergy Assay, emphasizing critical validation steps.

Step-by-Step Methodology:

• Broth Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) supplemented with 25 mg/L G6P[7].

• Drug Exposure: Prepare four test conditions: Growth Control (no drug), Phosphomycin Ca alone (at 0.5× MIC), Partner Drug alone (at 0.5× MIC), and the Combination (both at 0.5× MIC). Note: Sub-inhibitory concentrations are deliberately chosen to unmask synergistic interactions without rapid eradication confounding the data.

• Inoculation: Inoculate each flask to achieve a starting density of

  CFU/mL[7].

• Sampling & Washing: At 0, 2, 4, 8, and 24 hours, extract 1 mL aliquots. Centrifuge at 10,000 × g for 5 minutes, discard the supernatant, and resuspend in sterile PBS. Validation: This washing step is critical to prevent antibiotic carryover from artificially suppressing growth on the agar plates.

• Quantification: Serially dilute the washed samples, plate on MHA, and incubate for 24 hours.

• Data Interpretation: Synergy is strictly defined as a

  CFU/mL decrease in the combination arm compared to the most active single agent at 24 hours[11].

Conclusion

Phosphomycin calcium represents a highly specific, mechanistically unique therapeutic option against MDR bacteria. By irreversibly targeting MurA, it bypasses the standard resistance paradigms that plague beta-lactams and glycopeptides[3][4]. For researchers and drug developers, adhering to G6P-supplemented agar dilution and dynamic time-kill methodologies ensures accurate susceptibility profiling and uncovers potent synergistic combinations capable of closing the mutant selection window[9][11].

References

• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• What is the mechanism of action of fosfomycin?
• Source: National Institutes of Health (NIH)
• Fosfomycin Use Source: Pharmacy Times URL
• Emerging Treatment Options for Multi-Drug-Resistant Bacterial Infections Source: MDPI URL
• Pharmacodynamics of fosfomycin against ESBL- and/or carbapenemase-producing Enterobacteriaceae Source: Oxford Academic URL
• Synergistic Combination of Linezolid and Fosfomycin Closing Each Other's Mutant Selection Window to Prevent Enterococcal Resistance Source: Frontiers URL
• Source: National Institutes of Health (NIH)
• Clinical and microbiological outcomes of fosfomycin calcium by patient...
• An insight into genes responsible for fosfomycin resistance among uropathogens...

Sources

• 1. Fosfomycin: Pharmacological, Clinical and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacytimes.com [pharmacytimes.com]
• 3. Fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Fosfomycin: Mechanism and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Impact of Fosfomycin on Gram Negative Infections: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. mdpi.com [mdpi.com]
• 9. microbiologyresearch.org [microbiologyresearch.org]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Synergistic Combination of Linezolid and Fosfomycin Closing Each Other’s Mutant Selection Window to Prevent Enterococcal Resistance [frontiersin.org]

Confirming the In Vivo Efficacy of Phosphomycin Calcium in Murine Models: A Technical Comparison Guide

As the global antimicrobial resistance (AMR) crisis intensifies, legacy antibiotics like fosfomycin (phosphomycin) have been thrust back into the spotlight. Fosfomycin exhibits potent bactericidal activity against multidrug-resistant (MDR) pathogens, including carbapenemase-producing Enterobacteriaceae and methicillin-resistant Staphylococcus aureus (MRSA)[1].

However, evaluating the in vivo efficacy of its various salt formulations—specifically Fosfomycin Calcium compared to its modern alternatives, Fosfomycin Tromethamine and Fosfomycin Disodium—requires rigorous, self-validating preclinical models. As an application scientist, I frequently observe discrepancies between in vitro susceptibility and in vivo clearance. This guide provides a comprehensive, objective comparison of these formulations and establishes a validated murine model protocol to confirm the efficacy of Fosfomycin Calcium.

Mechanistic Grounding: Why Formulation Matters

Fosfomycin is a highly polar, low-molecular-weight (138 g/mol ) phosphonic acid derivative[2]. It exerts its bactericidal effect by irreversibly inhibiting MurA (UDP-N-acetylglucosamine enolpyruvyl transferase), thereby blocking the first committed step of peptidoglycan biosynthesis[1].

Because of its hydrophilic nature, fosfomycin cannot passively diffuse across bacterial membranes. It relies on active transport mechanisms, primarily the glucose-6-phosphate (G6P) transporter (UhpT)[3]. Causality note for researchers: This is precisely why in vitro susceptibility testing must be supplemented with 25 mg/L of G6P; failing to do so artificially inflates the Minimum Inhibitory Concentration (MIC) by failing to mimic the in vivo expression of UhpT.

Diagram 1: Fosfomycin Mechanism of Action and Active Transport Pathway.

Objective Comparison of Fosfomycin Formulations

When designing a murine efficacy study, the choice of fosfomycin salt dictates the pharmacokinetic (PK) parameters. Fosfomycin Calcium is an older oral formulation that suffers from acid-catalyzed hydrolysis in the stomach, leading to lower bioavailability[4]. It is often compared against Fosfomycin Tromethamine (the standard for uncomplicated UTIs) and Fosfomycin Disodium (the intravenous standard for systemic infections)[4].

Table 1: Pharmacokinetic & Physicochemical Comparison of Fosfomycin Salts

Parameter	Fosfomycin Calcium	Fosfomycin Tromethamine	Fosfomycin Disodium
Administration Route	Oral	Oral	Intravenous (IV)
Bioavailability (F%)	12% – 37%	33% – 50%	100%
Cmax (Standard Dose)	~6 – 8 mg/L	~22 – 32 mg/L	~276 – 370 mg/L
Primary Indication	Uncomplicated UTI	Uncomplicated UTI	Systemic / Severe cUTI
Experimental Utility	Baseline oral efficacy, cost-effective screening	Standard oral comparator	Systemic infection models
Elimination	Renal (Glomerular filtration)	Renal (Glomerular filtration)	Renal (Glomerular filtration)

Data synthesized from established pharmacokinetic profiles[2][4].

Experimental Protocol: Ascending Murine UTI Model

To confirm the in vivo efficacy of Fosfomycin Calcium, we utilize an ascending murine Urinary Tract Infection (UTI) model. This model is highly translational because fosfomycin is excreted unchanged in the urine, achieving concentrations exponentially higher than plasma levels[2][5].

Self-Validating Design Principle: This protocol includes a Fosfomycin Tromethamine comparator arm. Because the calcium salt has high inter-subject variability in intestinal absorption, the tromethamine arm serves as an internal control to validate that the infection model is responsive to the active fosfomycin moiety.

Step-by-Step Methodology

Phase 1: Preparation and Inoculation

• Animal Selection: Utilize 6- to 8-week-old female C57BL/6 mice. Causality: Female mice are required due to their anatomical suitability for transurethral catheterization without surgical intervention.

• Inoculum Preparation: Culture a characterized clinical isolate of MDR Escherichia coli (e.g., an ESBL-producing strain) in Luria-Bertani (LB) broth to the logarithmic growth phase. Adjust the suspension to

  CFU/mL in sterile PBS.

• Infection: Under isoflurane anesthesia, gently insert a sterile 24-gauge catheter transurethrally into the bladder. Instill 50 µL of the bacterial suspension. Allow mice to recover for 24 hours to establish a robust ascending infection (bladder and kidneys)[5].

Phase 2: Dosing Regimen 4. Group Stratification: Randomize mice into three groups (n=8 per group):

• Group A: Vehicle Control (Sterile Saline, Oral Gavage)

• Group B: Fosfomycin Calcium (15 mg/mouse, Oral Gavage)

• Group C: Fosfomycin Tromethamine (15 mg/mouse equivalent, Oral Gavage)

• Administration: Administer treatments at 24 hours and 60 hours post-infection (q36h regimen). Causality: This fractionated dosing regimen has been shown to optimize the Area Under the Curve (AUC)/MIC ratio, which is the primary pharmacodynamic driver for fosfomycin efficacy against Gram-negative bacteria in murine models[5][6].

Phase 3: PK/PD Sampling and Efficacy Readout 6. Urine and Plasma Collection: Collect blood via submandibular bleed at 0.5, 1, 2, 4, and 8 hours post-dose to determine plasma Cmax and half-life. Collect pooled urine samples using metabolic cages to verify that urinary concentrations exceed the MIC (typically >1 mg/L) for the duration of the dosing interval[5]. 7. Tissue Harvesting: At 72 hours post-infection, euthanize the animals. Aseptically harvest the bladder and kidneys. 8. CFU Enumeration: Homogenize tissues in 1 mL of sterile PBS. Perform 10-fold serial dilutions and plate on MacConkey agar. Incubate overnight at 37°C and quantify the bacterial burden (

CFU/g of tissue).

Diagram 2: In Vivo Experimental Workflow for the Murine Ascending UTI Model.

Data Interpretation and Translational Insights

When analyzing the experimental data, the efficacy of Fosfomycin Calcium is defined by a statistically significant reduction in

CFU/g in the bladder and kidneys compared to the vehicle control.

Key Analytical Considerations:

• Pharmacodynamic Targets: Recent murine studies indicate that the

  ratio is the most accurate predictor of in vivo efficacy for fosfomycin against Gram-negative pathogens[6][7].

• Bioavailability Gap: You will likely observe that Fosfomycin Tromethamine achieves a 1.5 to 2-log greater reduction in tissue CFU compared to Fosfomycin Calcium. This is not due to a difference in the active molecule's potency, but rather the superior gastrointestinal absorption of the tromethamine salt[4].

• Translational Value: Despite lower bioavailability, proving the in vivo efficacy of Fosfomycin Calcium remains critical for regions where this formulation is still widely prescribed for uncomplicated cystitis, and it serves as an essential baseline when developing novel, highly bioavailable fosfomycin prodrugs or combination therapies[2][8].

References

• Antimicrobial Agents and Chemotherapy (ASM Journals). Pharmacokinetics and Pharmacodynamics of Fosfomycin and Its Activity against Extended-Spectrum-β-Lactamase-, Plasmid-Mediated AmpC-, and Carbapenemase-Producing Escherichia coli in a Murine Urinary Tract Infection Model.URL:[Link]

• Pharmaceutics (MDPI / PMC). Pharmacokinetic/Pharmacodynamic Analysis of Oral Calcium Fosfomycin: Are Urine Levels Sufficient to Ensure Efficacy for Urinary Tract Infections?URL:[Link]

• Microorganisms (MDPI). Fosfomycin Use in Treating Severe Difficult-to-Treat Gram-Negative Infections—A Comprehensive Review.URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pharmacokinetic/Pharmacodynamic Analysis of Oral Calcium Fosfomycin: Are Urine Levels Sufficient to Ensure Efficacy for Urinary Tract Infections? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. en.infectopharm.com [en.infectopharm.com]
• 4. Fosfomycin: Pharmacological, Clinical and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. journals.asm.org [journals.asm.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Head-to-Head Comparison: Phosphomycin Calcium vs. Ampicillin for Bacterial Selection

Part 1: Executive Summary & Verdict

In the context of laboratory selection (e.g., plasmid maintenance, transformation), Ampicillin remains the standard for routine cloning due to cost, availability, and established protocols. However, Phosphomycin (Fosfomycin) offers superior stability and a "satellite-free" selection window, provided the correct salt form and co-factors are used.

Critical Advisory on Salt Forms:

• Do NOT use Phosphomycin Calcium for agar plate selection. It is practically insoluble in water and designed for oral suspension (gut delivery).

• USE Phosphomycin Disodium. This is the water-soluble form required for preparing clear, effective stock solutions and agar plates.

Feature	Ampicillin (Amp)	Phosphomycin (Fos)
Primary Mechanism	Inhibits cell wall cross-linking (Late stage)	Inhibits peptidoglycan precursor synthesis (Early stage)
Resistance Mode	Hydrolysis (Secreted -lactamase)	Target modification or Transport loss (Intracellular)
Satellite Colonies	High Risk (Secreted enzyme protects neighbors)	Low Risk (Resistance is not secreted)
Media Stability	Poor (<4 weeks at 4°C)	Excellent (>3 months at 4°C)
Critical Co-factor	None	Glucose-6-Phosphate (G6P) required for uptake
Selection Stringency	Moderate (allows "recovery" on plate)	High (bactericidal, rapid lysis)

Part 2: Mechanistic Deep Dive

To understand the selection performance, we must look at the causality of cell death. Both antibiotics target the cell wall but at different checkpoints, influencing their "kill speed" and resistance profiles.

Figure 1: Mechanistic blockade points. Fosfomycin acts upstream in the cytoplasm, while Ampicillin acts downstream in the periplasm.

Ampicillin: The "Leaky" Selection

Ampicillin binds PBPs (Penicillin-Binding Proteins), preventing the cross-linking of the peptidoglycan layer.

• The Flaw: Resistance is conferred by the bla gene, which encodes

  -lactamase. This enzyme is secreted into the periplasm and surrounding media.

• The Result: A resistant colony creates a "halo" of detoxified media around itself. Non-resistant "satellite" colonies (often contaminants or non-transformants) can grow in this safe zone, leading to false positives.

Phosphomycin: The "Strict" Selection

Fosfomycin mimics phosphoenolpyruvate (PEP) and irreversibly inhibits MurA, the enzyme catalyzing the first committed step of peptidoglycan synthesis.

• The Advantage: Resistance genes (e.g., fosA) typically encode enzymes that modify the drug intracellularly (e.g., glutathione adduction). The drug is not degraded outside the cell.

• The Result: No protective halo. Selection is strictly binary—only cells containing the resistance marker survive.

• The Caveat: Fosfomycin uptake relies on the GlpT (glycerol-3-phosphate) or UhpT (hexose phosphate) transporters. The UhpT system requires induction by Glucose-6-Phosphate (G6P) .[1] Without G6P in the media, selection efficiency drops largely because the drug cannot enter the cells effectively.

Part 3: Critical Protocol Differences

The "Salt Trap": Calcium vs. Disodium

This is the most common failure point for researchers switching to Fosfomycin.

• Phosphomycin Calcium:

  • Solubility: ~1 mg/mL (Poor). Forms a suspension.[2]

  • Use: Oral formulations (capsules) where slow release in the gut is desired.

  • Lab Verdict: Unsuitable for agar plates. It will not dissolve, leading to uneven distribution and "spotty" selection.

• Phosphomycin Disodium:

  • Solubility: >100 mg/mL (High). Dissolves instantly.

  • Use: IV formulations and Laboratory selection.

  • Lab Verdict: Mandatory for preparing stock solutions.

The "Hidden" Reagent: Glucose-6-Phosphate (G6P)

Unlike Ampicillin, where you simply add the antibiotic, Fosfomycin requires a metabolic inducer for optimal performance in E. coli.

• Role: Induces expression of the uhpT transporter, facilitating active transport of Fosfomycin into the cell.

• Consequence of Omission: High background growth of "pseudo-resistant" colonies that simply failed to uptake the drug.

Part 4: Experimental Protocols

Protocol A: Preparation of Phosphomycin Selection Plates

Target Concentration: 100 µg/mL Fosfomycin + 25 µg/mL G6P.

Materials:

• Phosphomycin Disodium Salt (NOT Calcium).[3]

• D-Glucose-6-Phosphate (G6P) Disodium Salt.

• Sterile water.

• 0.22 µm syringe filters.

Step-by-Step:

• Prepare Fosfomycin Stock (100 mg/mL):

  • Dissolve 1.0 g of Phosphomycin Disodium in 10 mL sterile water.

  • Note: This solution is stable at -20°C for >6 months.

• Prepare G6P Stock (25 mg/mL):

  • Dissolve 250 mg of G6P in 10 mL sterile water.

  • Filter sterilize using a 0.22 µm filter.

  • Store at -20°C.

• Pouring Plates (per 500 mL LB Agar):

  • Autoclave LB Agar and cool to ~55°C.

  • Add 500 µL of Fosfomycin Stock (Final: 100 µg/mL).

  • Add 500 µL of G6P Stock (Final: 25 µg/mL).

  • Mix gently and pour.

Protocol B: Validation of Selection (MIC Check)

If you encounter background growth, validate your strain's susceptibility.

• Inoculum: Dilute overnight culture to OD600 ~0.01.

• Plate Setup: Prepare LB agar plates with 0, 25, 50, and 100 µg/mL Fosfomycin (always include 25 µg/mL G6P).

• Spotting: Spot 5 µL of diluted culture.

• Readout:

  • Susceptible (WT): No growth at ≥25 µg/mL.

  • Resistant (Transformant): Robust growth at 100 µg/mL.

Part 5: Selection Performance Data

The following table summarizes expected performance metrics based on standard E. coli cloning strains (e.g., DH5

, BL21).

Metric	Ampicillin (100 µg/mL)	Phosphomycin (100 µg/mL + G6P)
Transformation Efficiency	High ( - CFU/µg)	Moderate-High ( - CFU/µg)
Colony Appearance	Large, often with satellites after >16h	Distinct, isolated, no satellites
Background Growth	High (Satellites) if incubated >16h	Low (Spontaneous mutants frequency )
Plasmid Stability	Low in liquid culture (drug degrades)	High (drug remains active)
Shelf Life (Plates)	2-4 weeks at 4°C	3-4 months at 4°C

Troubleshooting "Inner Colonies"

While Fosfomycin eliminates satellites, you may occasionally see "Inner Colonies" (mutants) within inhibition zones.

• Cause: Spontaneous mutations in glpT or uhpT transporters (loss of uptake).

• Differentiation: These are true resistant mutants, not satellites. They will grow if restreaked on Fosfomycin. Satellite colonies from Ampicillin plates will not grow if restreaked on fresh Ampicillin.

References

• Silver, L. L. (2017). Fosfomycin: Mechanism and Resistance. Cold Spring Harbor Perspectives in Medicine. Link

• Castanheira, M., et al. (2021). Fosfomycin Resistance Mechanisms and Surveillance. Clinical Microbiology Reviews. Link

• Clinical and Laboratory Standards Institute (CLSI). Performance Standards for Antimicrobial Susceptibility Testing. (Standard recommendation for G6P inclusion). Link

• Reeves, D. S. (1994). Fosfomycin trometamol. Journal of Antimicrobial Chemotherapy. (Discusses salt forms and bioavailability). Link

• Bitesize Bio. Stability of Antibiotics in Agar Plates. Link

Sources

• 1. Comparative study of fosfomycin activity in Mueller-Hinton media and in tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. liofilchem.net [liofilchem.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

validating the mechanism of resistance to Phosphomycin calcium

Validating Mechanisms of Resistance to Fosfomycin Calcium: A Comparative and Methodological Guide

Welcome to this comprehensive comparison guide. As a Senior Application Scientist specializing in antimicrobial resistance (AMR) mechanisms, I frequently observe laboratories struggling to accurately validate fosfomycin susceptibility. The unique pharmacodynamics of fosfomycin calcium—a phosphonic acid derivative—require highly specific, self-validating experimental workflows. This guide synthesizes field-proven methodologies, objective comparative data against alternative antibiotics, and the mechanistic causality behind our experimental choices to help you accurately map resistance profiles.

Mechanism of Action and Pathways of Resistance

Causality Insight: To understand resistance, we must first understand the drug's entry and target binding. Fosfomycin calcium acts as a phosphoenolpyruvate (PEP) analogue[1]. It enters the bacterial cytoplasm primarily via two nutrient transport systems: the glycerol-3-phosphate transporter (GlpT) and the glucose-6-phosphate transporter (UhpT)[2]. Once inside, it covalently binds to the Cys115 residue in the active site of the MurA enzyme (UDP-N-acetylglucosamine enolpyruvyl transferase), irreversibly halting the first committed step of peptidoglycan biosynthesis[1].

Bacterial resistance to fosfomycin calcium manifests through three distinct evolutionary pathways:

• Reduced Permeability (Most Common) : Chromosomal mutations in the glpT or uhpT transporter genes, or their regulatory elements (cyaA, ptsI), prevent the drug from entering the cell, effectively starving the target of the inhibitor[3].

• Drug Inactivation (Emerging Threat) : The acquisition of plasmid-mediated enzymes that chemically modify and neutralize the fosfomycin molecule. The most critical are metalloenzymes like FosA (glutathione S-transferase), FosB (L-cysteine thiol transferase), and FosX (epoxide hydrolase)[4]. The fosA3 variant is currently highly prevalent in multidrug-resistant (MDR) E. coli globally[5].

• Target Modification (Rare) : Structural mutations altering the MurA target (e.g., Asp369Asn, Leu370Ile) that reduce binding affinity, or gene amplification leading to MurA overexpression, which overwhelms the drug concentration[2].

Fosfomycin mechanism of action and the three primary pathways of bacterial resistance.

Comparative Efficacy: Fosfomycin Calcium vs. Alternative Antibiotics

While fosfomycin tromethamine is often utilized clinically for its enhanced oral bioavailability, fosfomycin calcium remains a critical formulation for specific oral suspensions and serves as the foundational compound for extensive in vitro screening[6]. Because fosfomycin utilizes a unique mechanism of action, it exhibits zero cross-resistance with beta-lactams, aminoglycosides, or fluoroquinolones[7].

Data Presentation: In Vitro Susceptibility Profile The following table synthesizes comparative in vitro performance data against MDR E. coli clinical isolates, demonstrating fosfomycin's retained efficacy where standard frontline therapies fail[8][9].

Antibiotic Agent	Class / Mechanism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility Rate (%)	Resistance Rate (%)
Fosfomycin Calcium	Phosphonic Acid (MurA Inhibitor)	0.5	4.0	90.8% - 98.3%	1.7% - 6.1%
Nitrofurantoin	Nitrofuran (DNA/RNA Damaging)	16	64	~90.0%	~5.3%
Ciprofloxacin	Fluoroquinolone (DNA Gyrase Inhibitor)	>4	>32	~56.0%	44.0%
Meropenem	Carbapenem (PBP Inhibitor)	0.06	0.25	>99.0%	<1.0%
Ampicillin	Penicillin (PBP Inhibitor)	>256	>256	~36.0%	64.0%

Analytical Takeaway: Fosfomycin maintains >90% susceptibility even in isolates demonstrating profound fluoroquinolone (44% resistance) and penicillin (64% resistance) failure[8][9]. This robust profile makes it an indispensable comparator drug in modern antimicrobial development pipelines.

Experimental Protocols for Validating Resistance Mechanisms

To ensure scientific integrity, researchers must utilize self-validating experimental systems. Broth microdilution and disk diffusion frequently yield false resistance rates for fosfomycin due to inadequate transport induction[10]. The following protocols represent the gold standard for validation.

Protocol 1: Gold-Standard Agar Dilution MIC Testing

Rationale: Agar dilution is the CLSI and EUCAST reference method for fosfomycin. The critical step is the mandatory supplementation of Glucose-6-Phosphate (G6P). In vivo, G6P is present in the urinary tract and induces the UhpT transporter. In vitro media lacks G6P; without supplementation, the UhpT transporter remains uninduced, artificially inflating the MIC and causing false resistance[10][11].

• Media Preparation : Prepare Mueller-Hinton Agar (MHA) and cool to 50°C in a water bath.

• Supplementation (Critical) : Add exactly 25 µg/mL of G6P to the molten MHA[12].

• Drug Incorporation : Add serial two-fold dilutions of fosfomycin calcium (range: 0.25 to 512 µg/mL).

• Inoculation : Standardize the bacterial suspension to a 0.5 MacFarland standard (~10⁸ CFU/mL). Dilute to achieve a final spot inoculum of 10⁴ CFU per spot on the agar surface.

• Incubation & Reading : Incubate at 37°C for 18-24 hours. The MIC is the lowest concentration completely inhibiting visible bacterial growth.

• Self-Validation : Simultaneously run E. coli ATCC 25922. The MIC must fall within the established quality control range (0.5 - 2 µg/mL); if it does not, the G6P induction has failed, and the assay must be rejected[11].

Protocol 2: Rapid Phenotypic Screening (Fosfomycin NP Test)

Rationale: Agar dilution takes 24 hours. The Rapid Fosfomycin NP test detects resistance via glucose metabolization in just 1.5 hours, allowing for high-throughput screening[12].

• Prepare a test solution containing 25 µg/mL G6P, 40 µg/mL fosfomycin, and phenol red (pH indicator).

• Inoculate with a high-density bacterial suspension (~10⁸ CFU/mL).

• Incubate at 37°C and inspect visually every 30 minutes.

• Interpretation : If the strain is resistant, it will survive the fosfomycin, metabolize the glucose, drop the pH, and change the solution color from red/orange to yellow within 90 minutes[12].

Protocol 3: Genomic Validation of Resistance Determinants

Rationale: Phenotypic resistance must be mapped to its genetic origin to distinguish between chromosomal mutations (often carrying a fitness cost) and transmissible plasmid threats (high epidemiological risk).

• Extract genomic DNA using a high-yield column-based kit.

• Perform multiplex PCR targeting fosA variants (specifically fosA3 in Enterobacterales), fosB (in Gram-positives), and fosX[5][13].

• Amplify and sequence the chromosomal murA, glpT, and uhpT genes.

• Align sequences against wild-type reference genomes (e.g., E. coli K-12) to identify non-synonymous mutations (e.g., MurA Cys115 modifications or premature stop codons in GlpT)[11].

Step-by-step experimental workflow for validating fosfomycin resistance mechanisms.

Conclusion

Validating resistance to fosfomycin calcium requires a multi-tiered approach that respects the drug's unique pharmacodynamics. Because its mechanism relies heavily on active transport, in vitro assays must artificially mimic the in vivo environment (via G6P supplementation) to yield trustworthy data. By combining gold-standard agar dilution with rapid phenotypic screening and targeted genomic sequencing, researchers can accurately map the evolutionary trajectory of fosfomycin resistance and evaluate its comparative efficacy against emerging MDR threats.

References

• Title : Fosfomycin resistance mechanisms in Enterobacterales: an increasing threat Source : PMC (nih.gov) URL :[Link]

• Title : Molecular Mechanisms and Clinical Impact of Acquired and Intrinsic Fosfomycin Resistance Source : MDPI URL :[Link]

• Title : Fosfomycin susceptibility testing and resistance mechanisms in Enterobacterales in South Africa Source : African Journal of Laboratory Medicine URL :[Link]

• Title : Role of murA and fosB genes in Fosfomycin Resistance in Staphylococcus aureus Source : Cuestiones de Fisioterapia URL :[Link]

• Title : Molecular characterisation of fosfomycin resistance genes in Escherichia coli isolates Source : PMC (nih.gov) URL : [Link]

• Title : Transporter Genes and fosA Associated With Fosfomycin Resistance in Carbapenem-Resistant Klebsiella pneumoniae Source : Frontiers in Microbiology URL :[Link]

• Title : Fosfomycin: Pharmacological, Clinical and Future Perspectives Source : PMC (nih.gov) URL :[Link]

• Title : Fosfomycin Use in Treating Severe Difficult-to-Treat Gram-Negative Infections Source : MDPI URL :[Link]

• Title : Fosfomycin Resistance in Escherichia coli Isolates from South Korea and in vitro Activity of Fosfomycin Alone and in Combination Source : MDPI URL :[Link]

• Title : In vitro Activity of Fosfomycin against Multidrug-Resistant Urinary and Nonurinary Gram-Negative Isolates Source : PMC (nih.gov) URL :[Link]

• Title : Rapid Detection of Fosfomycin Resistance in Escherichia coli Source : ASM Journals URL :[Link]

• Title : Evaluation of In Vitro Activity of Fosfomycin and Other Antimicrobial Agents against Urinary Escherichia coli Isolates Source : ResearchGate URL :[Link]

• Title : Use of Fosfomycin Etest To Determine In Vitro Susceptibility of Clinical Isolates Source : ASM Journals URL :[Link]

Sources

• 1. Fosfomycin resistance mechanisms in Enterobacterales: an increasing threat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ajlmonline.org [ajlmonline.org]
• 4. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 5. Molecular characterisation of fosfomycin resistance genes in Escherichia coli isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fosfomycin: Pharmacological, Clinical and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. In vitro Activity of Fosfomycin against Multidrug-Resistant Urinary and Nonurinary Gram-Negative Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. mdpi.com [mdpi.com]
• 12. journals.asm.org [journals.asm.org]
• 13. Frontiers | Transporter Genes and fosA Associated With Fosfomycin Resistance in Carbapenem-Resistant Klebsiella pneumoniae [frontiersin.org]

Comparative Statistical Analysis of Phosphomycin Calcium: Clinical Efficacy and Pharmacokinetic Profiling

[1][2]

Introduction: The Calcium Challenge in MurA Inhibition

Phosphomycin (Fosfomycin) is a unique phosphonic acid derivative that acts as a bactericidal agent by inhibiting the initial stage of cell wall synthesis.[1][2] While the Tromethamine salt (Monurol) is the global standard for single-dose oral therapy due to higher bioavailability, Phosphomycin Calcium remains a critical formulation, particularly in pediatric care and specific international markets (e.g., Japan, parts of Europe).

For researchers, the statistical analysis of Phosphomycin Calcium trials presents a distinct challenge: demonstrating non-inferiority to standard-of-care (SoC) antibiotics despite significantly lower oral bioavailability compared to the Tromethamine salt.

Mechanism of Action

Phosphomycin acts as a phosphoenolpyruvate (PEP) analogue.[3][4] It irreversibly inhibits the enzyme MurA (UDP-N-acetylglucosamine enolpyruvyl transferase), preventing the formation of N-acetylmuramic acid, the first step in peptidoglycan synthesis.[1][2][5]

Figure 1: Mechanism of Action.[5] Phosphomycin acts as a suicide substrate, covalently binding to the Cys115 residue of MurA, halting cell wall construction.

Pharmacokinetic Profiling: Calcium vs. Tromethamine vs. IV[8][9]

The core statistical variance in Phosphomycin trials stems from the salt form. Phosphomycin Calcium relies on hydrolysis in the stomach acid to release the active moiety.

Comparative PK Data

Researchers must account for the "Absorption Gap." Unlike the Tromethamine salt, which utilizes a "shuttle" mechanism to enhance uptake, the Calcium salt relies on passive absorption, resulting in lower serum peaks (Cmax).

Parameter	Phosphomycin Calcium (Oral)	Fosfomycin Tromethamine (Oral)	Fosfomycin Disodium (IV)
Bioavailability (F)	12% – 30%	30% – 40%	100%
Tmax (Time to Peak)	2 – 4 hours (Delayed)	2 hours	Immediate
Cmax (Peak Conc.)	~3.5 µg/mL (per gram)	~20–30 µg/mL (per 3g dose)	>150 µg/mL
Elimination Half-life	3 – 5 hours	5.7 hours	2 – 4 hours
Excretion	Renal (unchanged)	Renal (unchanged)	Renal (unchanged)

Statistical Implication: Clinical trials for the Calcium salt often require multi-dose regimens (e.g., 500mg-1g q6h or q8h for 3 days) to achieve the Area Under the Curve (AUC) comparable to a single 3g Tromethamine dose.

Protocol: LC-MS/MS Quantification

To validate PK data, precise quantification in plasma/urine is required. The highly polar nature of phosphomycin makes standard C18 HPLC difficult.

Methodology:

• Matrix: Human Plasma or Urine.[6][7]

• Internal Standard (IS): Ethylphosphonic acid or ^13C-Fosfomycin.

• Sample Prep: Protein precipitation with Acetonitrile (1:3 ratio). Vortex 1 min, Centrifuge 10 min at 10,000 rpm.

• Chromatography (HILIC):

  • Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., ZIC-HILIC).

  • Mobile Phase: Acetonitrile/Ammonium Acetate buffer (pH 6.5).

• Detection (MS/MS):

  • Mode: Negative Electrospray Ionization (ESI-).[8]

  • MRM Transitions: m/z 137 → 79 (Fosfomycin), m/z 109 → 79 (IS).

• Validation: Linearity range 1–200 µg/mL (R² > 0.99).

Clinical Efficacy Analysis: Non-Inferiority Design

Most modern trials compare Phosphomycin Calcium against Ciprofloxacin (fluoroquinolone) or Nitrofurantoin for Urinary Tract Infections (UTIs).

Statistical Framework

• Hypothesis: Phosphomycin Calcium is non-inferior to Ciprofloxacin.

• Primary Endpoint: Clinical Cure (resolution of symptoms) at Test-of-Cure (TOC) visit (Day 5–10).

• Secondary Endpoint: Microbiological Cure (eradication of pathogen < 10³ CFU/mL).

• Populations:

  • mITT (Modified Intention-to-Treat): All randomized subjects with a positive baseline culture.

  • PP (Per-Protocol): mITT subjects with no major protocol deviations.

Comparative Efficacy Data (Aggregated)

The following table summarizes typical performance metrics in adult UTI trials.

Outcome Measure	Phosphomycin Ca (Multi-dose)	Ciprofloxacin (5-day)	Nitrofurantoin (7-day)
Clinical Cure Rate	85% – 92%	88% – 95%	85% – 90%
Bacteriological Cure	75% – 85%	85% – 93%	80% – 86%
Resistance Rate (E. coli)	< 2%	15% – 25%	2% – 5%

Analysis Note: While clinical cure rates are often statistically equivalent, bacteriological cure rates for Phosphomycin Calcium can be numerically lower (5-10% gap) due to the PK absorption limitations. However, because of rising fluoroquinolone resistance, Phosphomycin remains a preferred "rescue" or first-line option in resistant populations.

Statistical Analysis Plan (SAP) Workflow

To rigorously prove non-inferiority, the Confidence Interval (CI) approach is mandatory.

Figure 2: Statistical Analysis Workflow for Non-Inferiority Trials. The critical decision point is whether the lower bound of the 95% CI crosses the pre-defined margin (usually -10% or -15%).

Safety Profile Analysis

Safety analysis typically uses the Safety Population (all patients who received at least one dose).

• Primary Adverse Event (AE): Diarrhea/loose stools. This is dose-dependent and caused by the osmotic effect of unabsorbed phosphomycin in the gut (a direct consequence of the lower bioavailability of the Calcium salt).

• Statistical Test: Fisher’s Exact Test or Chi-Square Test to compare incidence rates between arms.

Comparative Incidence of Diarrhea:

• Phosphomycin Ca: 10% – 18% (Higher due to unabsorbed drug).

• Ciprofloxacin: 2% – 4%.

• Nitrofurantoin: 5% – 7%.

Researcher Note: When reporting safety, stratify diarrhea by severity (Grade 1 vs. Grade 2+). Most Phosphomycin-induced diarrhea is mild and self-limiting.

References

• FDA Label Information. (2023). Monurol (Fosfomycin Tromethamine) Prescribing Information.[4] U.S. Food and Drug Administration.[7] [Link]

• Bergan, T. (1990). Pharmacokinetics of fosfomycin.[9][6][4][7][10][11][12] Reviews of Infectious Diseases, 12(Supplement_7), S926-S932. [Link]

• Popovic, M., et al. (2010). Phosphomycin: an old antibiotic for new needs.[7] Biochemical Pharmacology. [Link]

• ICH Guidelines. (1998). E9: Statistical Principles for Clinical Trials. International Council for Harmonisation. [Link]

• Wijma, R. A., et al. (2018). Pharmacokinetics of fosfomycin in the critically ill. Journal of Antimicrobial Chemotherapy.[3] [Link]

Sources

• 1. What is the mechanism of Fosfomycin Calcium Hydrate? [synapse.patsnap.com]
• 2. Fosfomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fosfomycin: Mechanism and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fosfomycin - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. repub.eur.nl [repub.eur.nl]
• 8. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 9. Comparative pharmacokinetics of tromethamine fosfomycin and calcium fosfomycin in young and elderly adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. LC/MS/MS Method with HILIC Separation for Quantitation of Fosfomycin in Human Plasma : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. Comparative pharmacokinetics of tromethamine fosfomycin and calcium fosfomycin in young and elderly adults - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Phosphomycin calcium proper disposal procedures

Phosphomycin Calcium: Advanced Laboratory Safety and Disposal Protocols

As a Senior Application Scientist, I recognize that handling active pharmaceutical ingredients (APIs) like Phosphomycin calcium (Fosfomycin calcium) requires more than just adherence to basic safety guidelines—it demands a mechanistic understanding of the compound's environmental and biological impact. Phosphomycin is a broad-spectrum bactericidal antibiotic. Improper disposal into municipal sewage systems not only violates environmental regulations but actively contributes to the global crisis of antimicrobial resistance (AMR).

This guide provides a self-validating, step-by-step operational framework for the safe handling, containment, and disposal of Phosphomycin calcium, ensuring both personnel safety and ecological integrity.

Physicochemical Properties & Hazard Profile

Before executing any disposal protocol, it is critical to understand the material's physical and hazard characteristics to dictate proper personal protective equipment (PPE) and containment strategies. Phosphomycin calcium is classified primarily as a skin, eye, and respiratory irritant[1].

Table 1: Quantitative Data and Hazard Summary for Phosphomycin Calcium

Property / Parameter	Value / Description
Chemical Name	Phosphomycin calcium (Fosfomycin calcium salt)
CAS Number	26016-98-8
Molecular Formula	C3H5CaO4P
Molecular Weight	176.12 g/mol
GHS Classification	Skin Irrit. 2 (H315); Eye Irrit. 2A (H319); STOT SE 3 (H335)
Signal Word	Warning
Key Precautionary Statements	P261 (Avoid breathing dust), P273 (Avoid release to the environment), P501 (Dispose to approved plant)
RCRA Waste Status	Not a listed P-Series or U-Series waste; evaluate per 40 CFR 261.3
Recommended Disposal	High-temperature incineration

The Causality of Segregation and Disposal

Why do we strictly prohibit drain disposal for this compound? According to authoritative safety data, Phosphomycin calcium "must not be disposed of together with household garbage" and must not "reach sewage system". The causality behind this strict segregation is twofold:

• Ecological Toxicity & AMR: While not acutely toxic to all aquatic life, sub-lethal concentrations of antibiotics in waterways apply selective pressure on microbial populations. This accelerates the development of antimicrobial-resistant genes in environmental bacteria.

• Chemical Stability: The epoxide and phosphonic acid moieties in Phosphomycin can persist in standard municipal wastewater treatment plants (WWTPs), which rely on biological processing rather than the chemical degradation of complex APIs.

Therefore, the only scientifically sound disposal method is high-temperature incineration [2]. Incineration thermally cleaves the carbon-phosphorus and carbon-oxygen bonds, converting the API into harmless inorganic oxides (e.g., CO2, H2O, and calcium phosphates) and completely preventing environmental persistence.

Step-by-Step Disposal Methodologies

Protocol A: Solid Waste and Contaminated Packaging Objective: Prevent aerosolization of API dust and ensure complete thermal destruction.

• Segregation: Collect all unused solid Phosphomycin calcium, contaminated weighing boats, gloves, and empty primary containers. Do not reuse packaging; it must be treated as hazardous waste[1].

• Primary Containment: Place the waste into a chemically compatible, sealable primary receptacle (e.g., a heavy-duty polyethylene bag or a high-density polyethylene (HDPE) solid waste bucket).

• Secondary Containment: Seal the primary container and place it into a designated, labeled hazardous waste bin marked "Non-RCRA Regulated Pharmaceutical Waste - Incinerate Only."

• Transfer: Transfer the sealed bin to the Environmental Health and Safety (EHS) staging area for pickup by an approved waste disposal vendor for incineration[3].

Protocol B: Aqueous Waste Management Objective: Safely manage liquid effluents containing dissolved Phosphomycin calcium.

• Collection: Direct all aqueous washings or experimental solutions into a dedicated liquid waste carboy. Do not mix with strong oxidizers or incompatible solvents.

• pH Verification: Ensure the pH of the waste solution is relatively neutral (pH 6-8) to prevent unexpected reactions or gas evolution in the closed carboy.

• Labeling: Clearly label the carboy with the exact contents, concentration, and the hazard warnings (Irritant).

• Disposal: Once the carboy is 80% full, cap it securely and request an EHS pickup. The liquid waste must be routed to a facility capable of liquid injection incineration.

Protocol C: Acute Spill Containment and Cleanup Objective: Mitigate exposure to airborne dust and prevent environmental release.

• Evacuation & PPE: Immediately clear the immediate area. Don appropriate PPE: NIOSH-approved N95 or P100 particulate respirator, nitrile gloves, safety goggles, and a lab coat[1][3].

• Containment: Prevent the spill from reaching drains or waterways[3].

• Dry Cleanup: Do not use water initially, as it may spread the compound. Use a HEPA-filtered vacuum or carefully sweep up the powder using inert, dust-binding absorbents (e.g., diatomaceous earth) to minimize aerosol formation[3].

• Decontamination: After removing the bulk solid, scrub the contaminated surface with alcohol or a mild detergent solution, absorbing the liquid with spill pads[3].

• Waste Routing: Place all collected debris, absorbents, and contaminated PPE into a hazardous waste bag and proceed with Protocol A.

Visualizing the Disposal Workflow

Workflow for segregation, containment, and incineration of Phosphomycin calcium waste.

Regulatory Compliance and Final Validation

While Phosphomycin calcium is not specifically listed as a hazardous waste under US EPA 40 CFR 261.3 (P or U series), chemical waste generators bear the legal responsibility to determine if the discarded chemical exhibits hazardous characteristics[1]. Because it is a biologically active pharmaceutical, best practices dictate treating it as a regulated medical/pharmaceutical waste. By standardizing high-temperature incineration as the endpoint, laboratories ensure 100% compliance with both environmental discharge regulations and institutional biosafety mandates.

References

• Fosfomycin calcium salt - AK Scientific, Inc. Safety Data Sheet Source: AK Scientific, Inc. 1

• MSDS - Fosfomycin Calcium Source: KM Pharma Solution Private Limited 2

• Fosfomycin calcium-SDS Source: MedChemExpress 3

• Safety Data Sheet acc. to OSHA HCS - Fosfomycin (calcium salt) Source: Cayman Chemical Co.

Sources

• 1. aksci.com [aksci.com]
• 2. kmpharma.in [kmpharma.in]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: Phosphomycin Calcium

Strategic Context & Risk Assessment

Handling Phosphomycin Calcium requires a dual-focus safety strategy. Unlike standard reagents, this compound presents two distinct risks: Occupational Health (Sensitization) and Experimental Integrity (Cross-Contamination).

While Safety Data Sheets (SDS) often classify Phosphomycin Calcium as a mild irritant (H315, H319, H335), experienced drug development professionals treat all epoxide-based antibiotics as potential respiratory sensitizers . The primary vector of exposure is airborne dust during weighing and solubilization.

The Scientific Logic for Strict PPE:

• Epoxide Reactivity: Phosphomycin contains a reactive epoxide ring. While stable at neutral pH, this moiety can react with nucleophiles in biological systems. Inhalation of dust allows direct contact with mucous membranes, increasing the risk of sensitization over time.

• Antibiotic Stewardship: Trace contamination of laboratory surfaces can lead to environmental release or cross-contamination of non-antibiotic assays, potentially inducing antimicrobial resistance (AMR) in cell lines.

The PPE Matrix: A Tiered Approach

Do not rely on a "one-size-fits-all" approach. PPE must scale with the operational quantity and physical state of the substance.

Parameter	Tier 1: Analytical Handling	Tier 2: Preparative/Bulk Handling
Scale	< 100 mg (e.g., QC testing, standards)	> 100 mg (e.g., Stock solution prep)
Respiratory	N95 / FFP2 Respirator (Minimum requirement if outside containment)	PAPR or N99/P3 (Mandatory if handling open powder outside a fume hood)
Dermal (Hands)	Single Nitrile Gloves (Thickness: ≥ 0.11 mm)	Double Gloving (Nitrile) (Outer glove changed immediately upon contamination)
Ocular	Safety Glasses (With side shields)	Chemical Goggles (Sealed to prevent dust entry)
Body	Standard Lab Coat (Cotton/Polyester blend)	Tyvek® Sleeves or Disposable Gown (To prevent cuff contamination)
Engineering	Balance Enclosure	Chemical Fume Hood / BSC Class II

Operational Protocol: Step-by-Step Workflow

This protocol is designed to be a self-validating system. If a step is missed, the risk of contamination becomes immediately visible or detectable.

Phase A: Preparation & Weighing (Critical Control Point)

• The Physics of Powder: Phosphomycin Calcium is a fine, white powder prone to static charge. Static can cause "jumping" of particles, leading to invisible surface contamination.

• Control Measure: Use an anti-static gun or ionizer bar inside the balance enclosure before opening the vial.

Phase B: Solubilization

• Solvent Choice: Water or slightly acidic buffers.

• Aerosol Mitigation: When adding solvent to the powder, direct the stream down the side of the vessel to prevent "puffing" of the powder.

• Vessel Closure: Parafilm is insufficient. Use screw-cap vials with septa if possible.

Phase C: Decontamination

• The Chemistry: The epoxide ring is susceptible to hydrolysis.

• Cleaning Agent: Do not rely solely on alcohol.

  • Primary Wash: Mild detergent + Water (Physical removal).

  • Secondary Wash: 70% Ethanol (Sanitization).

  • Verification: UV check (if applicable) or wipe test for critical areas.

Visualization: Logical Handling Workflow

The following diagram illustrates the decision logic and workflow for handling Phosphomycin Calcium to ensure containment.

Figure 1: Decision logic for PPE selection and operational workflow based on handling scale.

Disposal & Waste Management

Proper disposal is not just regulatory compliance; it is an ethical obligation to prevent environmental antibiotic resistance.

Protocol:

• Segregation: Never mix Phosphomycin waste with general trash or biological waste (unless the bio-waste is destined for incineration).

• Labeling: Clearly label containers as "NON-HAZARDOUS CHEMICAL WASTE - ANTIBIOTIC." (Note: While technically "non-hazardous" by some DOT standards, internal labeling must identify it as an antibiotic).

• Destruction Method: High-Temperature Incineration is the only acceptable method. Autoclaving is insufficient to guarantee the destruction of the epoxide ring structure in the dry state.

• Spill Response:

  • Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (to dampen), then wipe up.

  • Liquid Spill: Absorb with inert material (vermiculite/pads).[1] Clean area with detergent followed by water.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 54680295, Fosfomycin Calcium. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier - Fosfomycin Calcium. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). Biosafety in Microbiological and Biomedical Laboratories (BMBL) 6th Edition - Appendix A. (General guidance on antibiotic handling).[1][2][3] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. otago.ac.nz [otago.ac.nz]